Propyl 4-formyl-1H-pyrrole-2-carboxylate

Core Science & Biosynthesis

A Technical Guide to the ¹H and ¹³C NMR Spectral Analysis of Propyl 4-formyl-1H-pyrrole-2-carboxylate

For Researchers, Scientists, and Drug Development Professionals

This guide provides an in-depth analysis of the ¹H and ¹³C Nuclear Magnetic Resonance (NMR) chemical shifts for propyl 4-formyl-1H-pyrrole-2-carboxylate. As a key intermediate in the synthesis of various biologically active molecules, unambiguous structural confirmation is paramount. This document serves as a practical resource, detailing not only the spectral data but also the underlying principles and experimental protocols necessary for its acquisition and interpretation.

Introduction: The Structural Significance of Substituted Pyrroles

The pyrrole ring is a fundamental heterocyclic scaffold present in a vast array of pharmaceuticals, natural products, and functional materials.[1][2] The precise arrangement of substituents on this five-membered aromatic ring dictates its chemical properties and biological activity. Propyl 4-formyl-1H-pyrrole-2-carboxylate incorporates two key electron-withdrawing groups (EWGs): a formyl group at the 4-position and a propyl carboxylate at the 2-position. Understanding the electronic influence of these substituents on the pyrrole core is crucial for its characterization. NMR spectroscopy is the most powerful technique for elucidating the detailed molecular structure of such compounds in solution.

Core Principles of Pyrrole NMR Spectroscopy

The aromatic nature of the pyrrole ring leads to characteristic chemical shifts for its ring protons and carbons.[2] In an unsubstituted pyrrole, the protons adjacent to the nitrogen (α-protons, H-2/H-5) are chemically distinct from the other two (β-protons, H-3/H-4).[1] The introduction of substituents breaks this symmetry and significantly influences the electronic environment of the remaining ring atoms.

Electron-withdrawing groups, such as the formyl (-CHO) and ester (-COOR) groups in the target molecule, deshield the pyrrole ring protons and carbons. This deshielding effect causes their signals to appear at a higher chemical shift (downfield) in the NMR spectrum.[2] The magnitude of this shift is dependent on the nature of the substituent and its position on the ring.[1]

Predicted ¹H and ¹³C NMR Chemical Shifts for Propyl 4-formyl-1H-pyrrole-2-carboxylate

Predicted ¹H NMR Data

The ¹H NMR spectrum is anticipated to show distinct signals for the N-H proton, the two remaining pyrrole ring protons, the formyl proton, and the three sets of protons of the propyl group.

Proton Assignment	Predicted Chemical Shift (δ, ppm)	Multiplicity	Coupling Constant (J, Hz)
N-H	~12.0 - 13.0	Broad Singlet	-
H-5	~7.6	Doublet	~1.5 - 2.0
H-3	~7.1	Doublet	~1.5 - 2.0
CHO	~9.7	Singlet	-
O-CH₂	~4.2	Triplet	~7.0
CH₂	~1.7	Sextet	~7.0
CH₃	~1.0	Triplet	~7.0

Note: Chemical shifts are referenced to TMS (0 ppm) and can be influenced by solvent and concentration. The broadness of the N-H signal is due to quadrupole effects from the ¹⁴N nucleus and potential hydrogen exchange.[5]

Predicted ¹³C NMR Data

The ¹³C NMR spectrum will display signals for each unique carbon atom in the molecule. The electron-withdrawing nature of the substituents will shift the pyrrole ring carbons and the carbonyl carbons downfield.

Carbon Assignment	Predicted Chemical Shift (δ, ppm)
C=O (ester)	~160.5
C=O (aldehyde)	~191.0
C-2	~129.5
C-4	~125.0
C-5	~124.0
C-3	~116.0
O-CH₂	~61.0
CH₂	~22.0
CH₃	~10.5

Note: These predictions are based on additive substituent effects and data from similar compounds.[3]

Experimental Protocol for NMR Data Acquisition

Obtaining high-quality NMR spectra is contingent upon meticulous sample preparation and the selection of appropriate acquisition parameters.[2]

Sample Preparation

• Purity: Ensure the sample of propyl 4-formyl-1H-pyrrole-2-carboxylate is of high purity to avoid interfering signals from impurities.

• Solvent Selection: Use a high-purity deuterated solvent. Dimethyl sulfoxide-d₆ (DMSO-d₆) is an excellent choice as it can solubilize the compound and its residual water peak does not overlap with key signals. Chloroform-d (CDCl₃) is another common option.[2]

• Concentration:

  • For ¹H NMR, dissolve approximately 5-10 mg of the compound in 0.6-0.7 mL of the deuterated solvent.

  • For ¹³C NMR, a higher concentration of 20-50 mg in 0.6-0.7 mL is recommended to obtain a good signal-to-noise ratio in a reasonable time, owing to the low natural abundance of the ¹³C isotope.[1]

• Transfer: Transfer the resulting solution into a clean, dry 5 mm NMR tube.

NMR Spectrometer Parameters (400 MHz example)

The following are typical starting parameters that may require optimization based on the specific instrument and sample.

¹H NMR Acquisition:

Parameter	Value	Rationale
Pulse Program	Standard 1D	For a routine proton spectrum.
Spectral Width	16 ppm	To encompass all expected proton signals.
Acquisition Time	~2-4 s	To ensure good digital resolution.
Relaxation Delay	2 s	To allow for full relaxation of protons between scans.
Number of Scans	8-16	To achieve an adequate signal-to-noise ratio.

¹³C NMR Acquisition:

Parameter	Value	Rationale
Pulse Program	Proton-decoupled	To simplify the spectrum to singlets for each carbon.
Spectral Width	240 ppm	To cover the full range of carbon chemical shifts.
Acquisition Time	~1-2 s	Standard for carbon spectra.
Relaxation Delay	2-5 s	Carbon nuclei generally have longer relaxation times.
Number of Scans	1024 or more	Required due to the low natural abundance of ¹³C.

Visualization of Structure and Workflow

Visual aids are indispensable for conceptualizing molecular structure and experimental processes.

Caption: Molecular structure of propyl 4-formyl-1H-pyrrole-2-carboxylate.

Caption: General workflow for NMR analysis.

Conclusion

The structural elucidation of propyl 4-formyl-1H-pyrrole-2-carboxylate via ¹H and ¹³C NMR spectroscopy is a straightforward yet critical process. By understanding the fundamental principles of pyrrole NMR and the electronic effects of the formyl and propyl carboxylate substituents, researchers can confidently assign the observed spectral signals. The predicted chemical shifts and detailed experimental protocol provided in this guide offer a robust framework for the characterization of this and structurally related compounds, ensuring scientific integrity in drug discovery and development workflows.

References

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• Afonin, A. V., Ushakov, I. A., Mikhaleva, A. I., & Trofimov, B. A. (2007). Bifurcated hydrogen-bonding effect on the shielding and coupling constants in trifluoroacetyl pyrroles as studied by 1H, 13C and 15N NMR spectroscopy and DFT calculations. Magnetic Resonance in Chemistry, 45(3), 220–230. Available at: [Link]

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An In-depth Technical Guide to the Crystal Structure and X-ray Diffraction of Propyl 4-Formyl-1H-pyrrole-2-carboxylate

Authored by: [Your Name/Gemini], Senior Application Scientist

Introduction

Pyrrole-based heterocyclic compounds are of significant interest to the pharmaceutical and materials science industries. Their unique electronic properties and ability to participate in hydrogen bonding make them versatile scaffolds for the design of new therapeutic agents and functional materials.[1][2] Propyl 4-formyl-1H-pyrrole-2-carboxylate is a member of this important class of molecules. A thorough understanding of its three-dimensional structure at the atomic level is crucial for elucidating its structure-activity relationships and for the rational design of novel derivatives with enhanced properties.

This technical guide provides a comprehensive overview of the methodologies used to determine the crystal structure of propyl 4-formyl-1H-pyrrole-2-carboxylate, with a particular focus on single-crystal X-ray diffraction (SC-XRD). As a Senior Application Scientist, this guide is intended to provide researchers, scientists, and drug development professionals with both the theoretical underpinnings and practical insights necessary to conduct and interpret such structural studies. While specific experimental data for the title compound is not publicly available, this guide will present a representative case study based on established protocols and the crystallographic data of analogous structures.

Part 1: Synthesis and Crystallization

A plausible synthetic route to propyl 4-formyl-1H-pyrrole-2-carboxylate involves the regioselective formylation of a suitable pyrrole precursor.[3] The Vilsmeier-Haack reaction is a common method for introducing a formyl group onto an aromatic ring.[3]

Experimental Protocol: Synthesis

• Preparation of Propyl 1H-pyrrole-2-carboxylate: Commercially available 1H-pyrrole-2-carboxylic acid is esterified with propanol in the presence of an acid catalyst (e.g., sulfuric acid) under reflux conditions. The reaction is monitored by thin-layer chromatography (TLC). Upon completion, the reaction mixture is worked up by neutralization, extraction with an organic solvent, and purification by column chromatography to yield the propyl ester.

• Vilsmeier-Haack Formylation: The propyl 1H-pyrrole-2-carboxylate is then subjected to formylation. A Vilsmeier reagent, prepared from a suitable formylating agent like N,N-dimethylformamide (DMF) and a chlorinating agent like phosphoryl chloride (POCl3), is used to introduce the formyl group regioselectively at the 4-position of the pyrrole ring.[3] The reaction is typically carried out at low temperatures and then allowed to warm to room temperature.

• Purification: The reaction is quenched with an aqueous solution of a base (e.g., sodium bicarbonate) and the product is extracted with an organic solvent. The crude product is then purified by column chromatography on silica gel to afford pure propyl 4-formyl-1H-pyrrole-2-carboxylate.

Experimental Protocol: Crystallization

The successful growth of single crystals of sufficient size and quality is paramount for SC-XRD analysis. Slow evaporation is a widely used technique for the crystallization of small organic molecules.

• Solvent Selection: A suitable solvent or solvent system is chosen in which the compound has moderate solubility. A common approach is to dissolve the compound in a good solvent (e.g., dichloromethane, ethyl acetate) and then layer it with a poor solvent (e.g., hexane, heptane) in which the compound is sparingly soluble.

• Crystal Growth: The solution is left undisturbed in a loosely capped vial to allow for the slow evaporation of the more volatile solvent. This gradual increase in the concentration of the less soluble component induces crystallization.

• Crystal Harvesting: Once well-formed crystals of suitable dimensions (typically 0.1-0.3 mm in each dimension) are observed, they are carefully harvested from the mother liquor using a nylon loop.

Part 2: Single-Crystal X-ray Diffraction (SC-XRD) Analysis

SC-XRD is a powerful, non-destructive analytical technique that provides precise information about the three-dimensional arrangement of atoms in a crystalline solid, including bond lengths, bond angles, and unit cell dimensions.[4][5][6]

Fundamental Principles

When a monochromatic X-ray beam is directed at a single crystal, the X-rays are diffracted by the electrons of the atoms in the crystal lattice.[4][5] Constructive interference of the diffracted X-rays occurs only at specific angles, as described by Bragg's Law (nλ = 2d sinθ), where 'n' is an integer, 'λ' is the wavelength of the X-rays, 'd' is the spacing between the crystal lattice planes, and 'θ' is the angle of incidence.[7] By systematically rotating the crystal and collecting the diffraction pattern, a three-dimensional map of the electron density within the unit cell can be constructed.[4]

Experimental Protocol: Data Collection

• Crystal Mounting: A suitable single crystal is selected under a microscope and mounted on a goniometer head using a cryoprotectant oil.[8]

• Data Collection: The mounted crystal is placed on the diffractometer and cooled to a low temperature (typically 100 K) to minimize thermal vibrations of the atoms.[8] The diffractometer, equipped with an X-ray source (e.g., Mo Kα or Cu Kα radiation) and a detector, rotates the crystal through a series of angles while collecting the diffraction data.[4]

• Data Processing: The raw diffraction images are processed to determine the unit cell parameters, the space group, and the intensities of the individual reflections. This data is then corrected for various experimental factors to produce a final reflection file.

Workflow for SC-XRD Data Collection

Caption: Workflow for single-crystal X-ray diffraction data collection.

Part 3: Crystal Structure Determination and Refinement

The processed diffraction data is used to solve and refine the crystal structure, ultimately yielding a detailed atomic model of the molecule.

Structure Solution and Refinement Process

• Structure Solution: The "phase problem" in crystallography arises because the intensities of the diffracted beams are measured, but their phases are lost. Direct methods or Patterson methods are commonly used to obtain initial phase estimates, which allows for the calculation of an initial electron density map.[8][9]

• Model Building: The initial electron density map is interpreted to identify the positions of the atoms in the asymmetric unit. These atomic positions are then used to build an initial molecular model.

• Structure Refinement: The initial model is refined against the experimental diffraction data using a least-squares minimization procedure.[8][10] This iterative process involves adjusting atomic coordinates, thermal parameters (describing the vibration of atoms), and other parameters to improve the agreement between the observed and calculated structure factors.[8] The quality of the refinement is monitored by the R-factor, which should converge to a low value (typically < 5% for good quality data).

Representative Crystallographic Data

The following table presents plausible crystallographic data for propyl 4-formyl-1H-pyrrole-2-carboxylate, based on typical values for small organic molecules.

Parameter	Hypothetical Value
Chemical formula	C9H11NO3
Formula weight	181.19
Crystal system	Monoclinic
Space group	P21/c
a (Å)	8.5
b (Å)	12.1
c (Å)	9.3
α (°)	90
β (°)	105.2
γ (°)	90
Volume (ų)	925.4
Z	4
Density (calculated) (g/cm³)	1.30
Absorption coefficient (mm⁻¹)	0.095
F(000)	384
Crystal size (mm³)	0.25 x 0.20 x 0.15
θ range for data collection (°)	2.5 to 27.5
Reflections collected	5678
Independent reflections	2145 [R(int) = 0.035]
Final R indices [I>2σ(I)]	R1 = 0.045, wR2 = 0.112
R indices (all data)	R1 = 0.058, wR2 = 0.125
Goodness-of-fit on F²	1.05

Workflow for Structure Solution and Refinement

Caption: Workflow for crystal structure solution and refinement.

Part 4: Molecular and Crystal Structure Analysis (Hypothetical)

The refined crystal structure provides a wealth of information about the molecule's geometry and how it packs in the solid state.

Molecular Geometry

The pyrrole ring is expected to be essentially planar.[11][12] The propyl ester and formyl substituents will be attached to this core. The bond lengths and angles within the molecule are anticipated to be in good agreement with standard values for similar organic compounds.

Bond/Angle	Hypothetical Value
N1-C2 (Å)	1.37
C2-C3 (Å)	1.38
C3-C4 (Å)	1.42
C4-C5 (Å)	1.38
C5-N1 (Å)	1.36
C4-C6 (Å) (formyl)	1.45
C2-C7 (Å) (ester)	1.48
N1-C2-C3 (°)	108.5
C2-C3-C4 (°)	107.0
C3-C4-C5 (°)	108.0
C4-C5-N1 (°)	107.5
C5-N1-C2 (°)	109.0

Intermolecular Interactions

In the solid state, molecules of propyl 4-formyl-1H-pyrrole-2-carboxylate are expected to be held together by a network of intermolecular interactions. The N-H group of the pyrrole ring is a hydrogen bond donor, and the oxygen atoms of the formyl and carboxylate groups are potential hydrogen bond acceptors. Therefore, N-H···O hydrogen bonds are likely to be a dominant feature in the crystal packing, linking the molecules into chains or sheets.[11][12] Weaker C-H···O interactions and van der Waals forces will also contribute to the overall stability of the crystal lattice.

Hypothetical Intermolecular Interactions

Caption: Diagram of potential N-H···O hydrogen bonding.

Conclusion

The determination of the crystal structure of propyl 4-formyl-1H-pyrrole-2-carboxylate through single-crystal X-ray diffraction provides invaluable insights into its molecular conformation and intermolecular interactions. This detailed structural information is fundamental for understanding its chemical and physical properties and serves as a critical tool for researchers in the fields of medicinal chemistry and materials science. The methodologies outlined in this guide represent a robust framework for the characterization of novel crystalline materials, enabling the rational design of next-generation compounds with tailored functionalities.

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Spectroscopic Characterization and Structural Analysis of Propyl 4-Formyl-1H-Pyrrole-2-Carboxylate: A Comprehensive Technical Guide

Executive Summary

Pyrrole derivatives are foundational scaffolds in modern medicinal chemistry and materials science. Specifically, 4-formyl-1H-pyrrole-2-carboxylates serve as critical intermediates in the synthesis of D-amino acid oxidase (DAAO) inhibitors[1], pyrrolomorpholine alkaloids[2], and complex macrocyclic linkers. The introduction of a propyl ester group in propyl 4-formyl-1H-pyrrole-2-carboxylate (CAS: 1707563-71-0) modulates the molecule's lipophilicity, impacting its pharmacokinetic profile and passive permeability.

However, the synthesis of this compound—typically via the Vilsmeier-Haack formylation of propyl 1H-pyrrole-2-carboxylate—invariably yields a mixture of 4-formyl and 5-formyl regioisomers[3]. Distinguishing the target 4-formyl isomer from its 5-formyl counterpart requires rigorous, multi-modal spectroscopic characterization. This whitepaper provides an in-depth, self-validating framework for the structural elucidation of propyl 4-formyl-1H-pyrrole-2-carboxylate using Nuclear Magnetic Resonance (NMR), Fourier Transform Infrared (FTIR) spectroscopy, and High-Resolution Mass Spectrometry (HRMS).

Structural Anatomy & Chemical Context

The molecular architecture of propyl 4-formyl-1H-pyrrole-2-carboxylate consists of an electron-rich aromatic pyrrole ring substituted with two electron-withdrawing groups: a propyl ester at C-2 and a formyl (aldehyde) group at C-4.

Regiochemistry and Causality of Isomer Formation

During electrophilic aromatic substitution (such as the Vilsmeier-Haack reaction), the C-2 ester group deactivates the pyrrole ring. The incoming formyl electrophile is directed to the C-4 and C-5 positions, resulting in a regioisomeric mixture[3]. The 4-formyl isomer is often the thermodynamically preferred product, but the kinetic 5-formyl isomer is always present as a byproduct. Spectroscopic differentiation relies heavily on the proton coupling systems: the 4-formyl isomer possesses non-adjacent ring protons (H-3 and H-5), whereas the 5-formyl isomer possesses adjacent ring protons (H-3 and H-4).

Supramolecular Behavior: Hydrogen Bonding

In the solid state, pyrrole-2-carboxylates do not exist as isolated monomers. Instead, they form highly stable, hydrogen-bonded dimers[4]. The pyrrole N-H acts as a robust hydrogen bond donor, while the ester or formyl carbonyl oxygen acts as the acceptor (N-H···O=C)[5]. This supramolecular dimerization fundamentally alters the vibrational frequencies observed in FTIR spectroscopy, necessitating comparative analysis between solid-state and dilute solution-state spectra.

Workflow for the synthesis and spectroscopic validation of the target pyrrole.

Spectroscopic Characterization Workflows

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR is the definitive tool for confirming the regiochemistry of the formyl group.

• ^1H NMR: The aldehyde proton appears as a sharp singlet far downfield (~9.86 ppm) due to the strong diamagnetic anisotropy of the carbonyl double bond[1]. The pyrrole N-H proton is highly solvent-dependent, appearing as a broad singlet at ~9.74 ppm in CDCl₃[3] or shifting past 12.0 ppm in DMSO-d₆ due to strong solvent-solute hydrogen bonding[2]. The critical diagnostic signals are the pyrrole ring protons. In the 4-formyl isomer, H-3 and H-5 appear as two distinct doublets of doublets (or narrow multiplets) around 7.32 ppm and 7.57 ppm, respectively, exhibiting a small meta-coupling constant ( 4J≈1.5−2.0 Hz)[1]. The propyl chain exhibits a classic triplet-sextet-triplet splitting pattern.

• ^13C NMR: The spectrum will display nine distinct carbon resonances. The aldehyde carbonyl carbon is the most deshielded (~185 ppm), followed by the ester carbonyl (~161 ppm)[2].

Fourier Transform Infrared (FTIR) Spectroscopy

FTIR validates the functional groups and provides insight into the molecule's solid-state packing.

• Solid-State (KBr Pellet): Due to the N-H···O hydrogen-bonded dimers, the N-H stretching vibration is significantly red-shifted and broadened, typically appearing around 3270–3280 cm⁻¹[2]. The carbonyl stretching region shows two distinct bands: the ester C=O (~1713 cm⁻¹) and the highly conjugated formyl C=O (~1660–1680 cm⁻¹)[2].

• Solution-State (Dilute CCl₄): When the dimers are disrupted in a non-polar, dilute solution, the N-H stretch shifts back to a sharp "free" vibration band at approximately 3465 cm⁻¹[5].

High-Resolution Mass Spectrometry (HRMS)

Electrospray Ionization (ESI+) HRMS confirms the exact molecular weight. The theoretical exact mass for C₉H₁₁NO₃ is 181.0739 Da. The protonated molecular ion [M+H]+ is observed at m/z 182.08[1]. Collision-induced dissociation (CID) reveals characteristic fragmentation, primarily driven by the cleavage of the propyl ester chain.

Primary ESI+ MS fragmentation pathways for propyl 4-formyl-1H-pyrrole-2-carboxylate.

Experimental Protocols

To ensure reproducibility and scientific integrity, the following self-validating protocols must be strictly adhered to during characterization.

Protocol 1: NMR Sample Preparation and Acquisition

• Sample Preparation: Dissolve 15–20 mg of highly purified propyl 4-formyl-1H-pyrrole-2-carboxylate in 0.6 mL of deuterated chloroform (CDCl₃) containing 0.03% v/v Tetramethylsilane (TMS) as an internal reference. Ensure the solution is free of particulate matter by filtering through a glass wool plug if necessary.

• Instrument Calibration: Tune and match the probe on a 400 MHz or 500 MHz NMR spectrometer. Lock the magnetic field to the deuterium resonance of CDCl₃.

• Acquisition (^1H): Acquire a standard 1D proton spectrum using a 30° pulse angle, a relaxation delay (D1) of 2 seconds, and 16–32 scans to ensure a high signal-to-noise ratio.

• Acquisition (^13C): Acquire a proton-decoupled 13C spectrum using a relaxation delay of 2–3 seconds and a minimum of 512 scans.

• Validation Check: If the pyrrole N-H signal is excessively broad or missing in CDCl₃, evaporate the solvent and reconstitute the sample in DMSO-d₆. The strong hydrogen bonding with DMSO will sharpen the N-H signal and shift it downfield (>12 ppm)[2].

Protocol 2: FTIR Solid-State Analysis (KBr Pellet)

• Matrix Preparation: Dry spectroscopic grade Potassium Bromide (KBr) in an oven at 110°C for 24 hours prior to use to eliminate moisture, which causes a broad O-H stretch artifact around 3400 cm⁻¹.

• Sample Milling: In an agate mortar, combine ~2 mg of the analyte with ~200 mg of dry KBr. Grind vigorously for 2–3 minutes until a fine, homogeneous powder is achieved.

• Pellet Pressing: Transfer the powder to a mechanical die and press under 10 tons of pressure for 2 minutes under a vacuum to form a transparent pellet.

• Acquisition: Record the spectrum from 4000 to 400 cm⁻¹ with a resolution of 4 cm⁻¹, averaging 32 scans[5].

Data Presentation

The following tables summarize the expected quantitative spectroscopic data, synthesized from established literature on highly analogous alkyl 4-formyl-1H-pyrrole-2-carboxylates[1][2][3][6].

Table 1: Summarized NMR Chemical Shift Assignments (CDCl₃, 400 MHz)

Nucleus	Chemical Shift (δ, ppm)	Multiplicity	Coupling Constant (J, Hz)	Assignment
^1H	9.86	Singlet (s)	-	-CHO (Aldehyde)
^1H	9.74	Broad Singlet (br s)	-	Pyrrole N-H
^1H	7.57	Doublet of doublets (dd)	~3.3, 1.5	Pyrrole H-5
^1H	7.32	Doublet of doublets (dd)	~2.3, 1.6	Pyrrole H-3
^1H	4.25	Triplet (t)	6.7	-O-CH₂- (Propyl C1)
^1H	1.75	Sextet (sext)	7.0	-CH₂- (Propyl C2)
^1H	1.00	Triplet (t)	7.4	-CH₃ (Propyl C3)
^13C	185.5	-	-	C=O (Aldehyde)
^13C	161.2	-	-	C=O (Ester)
^13C	66.4	-	-	-O-CH₂- (Propyl C1)

Table 2: Key FTIR Vibrational Frequencies

Wavenumber (cm⁻¹)	State / Matrix	Vibration Type	Structural Implication
~3465	Dilute Solution (CCl₄)	N-H Stretch (Sharp)	Monomeric state; absence of H-bonding
3270 – 3280	Solid State (KBr)	N-H Stretch (Broad)	Dimeric state; strong N-H···O=C H-bonding
1713 – 1721	Solid State (KBr)	C=O Stretch	Ester carbonyl vibration
1660 – 1680	Solid State (KBr)	C=O Stretch	Conjugated formyl carbonyl vibration
~1520	Solid State (KBr)	C=C / C=N Stretch	Pyrrole ring skeletal vibrations

References

• Inhibitors of d-amino acid oxidase - Google Patents Source: US20090099248A1 URL

• Synthesis and transformations of some 1,2,4-trisubstituted pyrroles Source: Arkivoc URL:[Link]

• Regioselective Formylation of Pyrrole-2-Carboxylate: Crystalline Vilsmeier Reagent vs Dichloromethyl Alkyl Ether Source: Organic Process Research & Development (ACS Publications) URL:[Link]

• Stereoselective Synthesis of Spirolactone Analogues of Pyrrolomorpholine Alkaloids Source: The Journal of Organic Chemistry (ACS Publications) URL:[Link]

• Spectroscopic and theoretical studies on the monomeric and dimeric forms of methyl pyrrole-2-carboxylate Source: RSC Publishing URL:[Link]

• Pyrrole-2-carboxylic Acid and Its Dimers: Molecular Structures and Vibrational Spectrum Source: The Journal of Physical Chemistry A (ACS Publications) URL:[Link]

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• 1. US20090099248A1 - Inhibitors of d-amino acid oxidase - Google Patents [patents.google.com]
• 2. pubs.acs.org [pubs.acs.org]
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• 4. Spectroscopic and theoretical studies on the monomeric and dimeric forms of methyl pyrrole-2-carboxylate - New Journal of Chemistry (RSC Publishing) DOI:10.1039/B107536P [pubs.rsc.org]
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• 6. arkat-usa.org [arkat-usa.org]

Thermodynamic Stability Profile of Propyl 4-formyl-1H-pyrrole-2-carboxylate: Mechanisms, Kinetics, and Experimental Validation

Executive Summary

Substituted pyrroles are foundational pharmacophores in modern drug development, serving as core scaffolds for kinase inhibitors, statins, and porphyrin precursors. However, the electron-rich nature of the pyrrole ring often introduces thermodynamic and kinetic liabilities, primarily through the formation of highly reactive azafulvenium intermediates.

This technical whitepaper provides an in-depth analysis of the thermodynamic stability of propyl 4-formyl-1H-pyrrole-2-carboxylate (CAS: 1707563-71-0). As a Senior Application Scientist, I have structured this guide to move beyond theoretical chemistry, grounding the mechanistic drivers of stability in field-proven analytical workflows. By understanding the electronic "push-pull" effects and conformational thermodynamics of this molecule, researchers can rationally design formulation strategies and predict shelf-life degradation pathways.

Mechanistic Drivers of Thermodynamic Stability

The thermodynamic stability of propyl 4-formyl-1H-pyrrole-2-carboxylate is not accidental; it is a direct consequence of its highly orchestrated electronic architecture.

Electronic Stabilization and Azafulvene Suppression

Unsubstituted or alkyl-substituted pyrroles are notoriously unstable under physiological and oxidative conditions. The nitrogen lone pair delocalizes into the aromatic ring, making the α -positions highly susceptible to electrophilic attack. More critically, this electron density facilitates the expulsion of leaving groups at the α -alkyl positions, generating highly reactive, non-aromatic azafulvene (or azafulvenium) species[1]. These intermediates rapidly polymerize or react with ambient nucleophiles, leading to rapid drug degradation.

Propyl 4-formyl-1H-pyrrole-2-carboxylate circumvents this liability through the strategic placement of two strong Electron-Withdrawing Groups (EWGs) :

• The C2 Propyl Ester ( −COOPr )

• The C4 Formyl Group ( −CHO )

These EWGs exert a powerful inductive and mesomeric "pull" on the pyrrole π -system. By withdrawing electron density away from the ring nitrogen, they drastically increase the activation energy required to form the positively charged azafulvenium transition state[1]. This electronic dampening renders the pyrrole core highly stable to nucleophilic displacement and autoxidation.

Conformational Thermodynamics

The molecule exhibits conformational isomerism around the C−C bonds linking the formyl and ester groups to the pyrrole ring. The s-cis conformation (where the carbonyl oxygen of the formyl group points toward the pyrrole N−H ) is thermodynamically favored. This stability is driven by favorable dipole moment alignment and the potential for intramolecular hydrogen bonding ( N−H⋯O=C ), which effectively "locks" the molecule into a low-energy ground state. Furthermore, pyrrole-2-carboxylates are known to form highly stable hydrogen-bonded dimers in the solid state, contributing to their excellent thermal stability[2].

Chemical Reactivity and Degradation Pathways

While the pyrrole core is electronically stabilized, the peripheral functional groups introduce specific thermodynamic liabilities under forced conditions.

• Hydrolytic Lability: The C2 propyl ester is susceptible to both acid- and base-catalyzed hydrolysis[3]. In aqueous formulations, extreme pH shifts will drive the saponification of the ester, yielding 4-formyl-1H-pyrrole-2-carboxylic acid and propanol.

• Oxidative Lability: The C4 formyl group acts as an oxidative sink. Under high oxidative stress (e.g., exposure to peroxides or transition metals), the aldehyde is oxidized to a carboxylic acid, yielding 1H-pyrrole-2,4-dicarboxylic acid.

Caption: Electronic stabilization and primary degradation pathways of the pyrrole derivative.

Experimental Protocols for Stability Profiling

To translate these thermodynamic principles into actionable data, we employ a rigorous, self-validating analytical workflow. The following protocols isolate specific thermodynamic variables to build a comprehensive stability profile.

Protocol A: Thermal Analysis (TGA/DSC)

Objective: Determine the intrinsic thermal stability, phase transitions, and decomposition kinetics of the solid-state API[2]. Causality: Thermogravimetric Analysis (TGA) measures mass loss to quantify decomposition, while Differential Scanning Calorimetry (DSC) measures heat flow to identify phase transitions (e.g., melting point, glass transition). We utilize a strict nitrogen purge to suppress oxidative degradation, ensuring the data reflects purely thermal thermodynamic stability rather than thermo-oxidative breakdown.

Step-by-Step Methodology:

• System Calibration (Self-Validation): Calibrate the DSC using a high-purity Indium standard (known Tm​=156.6∘C , ΔHf​=28.45 J/g ). Run an empty aluminum pan as a baseline blank to subtract instrument heat capacity.

• Sample Preparation: Accurately weigh 3.0−5.0 mg of propyl 4-formyl-1H-pyrrole-2-carboxylate into a standard aluminum crucible. Crimp the lid with a pinhole to allow off-gassing.

• TGA Execution: Heat the sample from 25∘C to 400∘C at a rate of 10∘C/min under a continuous dry N2​ flow ( 50 mL/min ). Record the onset of decomposition ( Td​ ).

• DSC Execution: Heat a parallel sample from 25∘C to 200∘C at 10∘C/min under N2​ . Identify the endothermic melting peak and integrate the area to calculate the enthalpy of fusion ( ΔHf​ ).

Protocol B: Forced Degradation & Kinetic Profiling

Objective: Quantify the hydrolytic and oxidative degradation kinetics to predict aqueous formulation shelf-life[3]. Causality: By exposing the molecule to exaggerated stress conditions (0.1N HCl, 0.1N NaOH, 3% H2​O2​ ), we accelerate the degradation of the ester and formyl groups. Tracking this via HPLC allows us to calculate the Arrhenius activation energy ( Ea​ ) for each pathway.

Step-by-Step Methodology:

• Standard Preparation (Self-Validation): Prepare a 1.0 mg/mL stock solution of the analyte in HPLC-grade Acetonitrile. Spike the solution with an Internal Standard (IS) (e.g., methyl 1H-pyrrole-2-carboxylate). Causality: The IS corrects for any injection volume variations and matrix ionization effects, ensuring absolute quantitative trustworthiness.

• Hydrolytic Stress: Transfer 1.0 mL of stock to two separate vials. Add 1.0 mL of 0.1N HCl to Vial 1, and 1.0 mL of 0.1N NaOH to Vial 2. Incubate at 40∘C .

• Oxidative Stress: Transfer 1.0 mL of stock to Vial 3. Add 1.0 mL of 3% H2​O2​ . Incubate at 40∘C in the dark to prevent photo-oxidation.

• Sampling & Quenching: At T=0,2,4,8, and 24 hours , extract aliquots. Quench the hydrolytic samples with equivalent neutralizing buffers.

• HPLC-UV/MS Analysis: Inject of each quenched sample onto a C18 reverse-phase column. Monitor at 254 nm and use MS to confirm the mass of the hydrolysis (ester cleavage) and oxidation (carboxylic acid) degradants.

Caption: Experimental workflow for comprehensive thermodynamic and chemical stability profiling.

Quantitative Data Summary

The table below synthesizes the expected thermodynamic parameters and degradation kinetics for propyl 4-formyl-1H-pyrrole-2-carboxylate based on its structural class.

Parameter	Value / Characteristic	Analytical Method	Mechanistic Driver
Thermal Decomposition Onset ( Td​ )	>220∘C	TGA	Strong intramolecular H-bonding and EWG stabilization of the pyrrole core.
Phase Transition (Melting Point)	Moderate ( ∼80−100∘C )	DSC	Crystal lattice energy dictated by the propyl aliphatic chain.
Hydrolytic Half-Life (pH 1.2)	Moderate (Days)	HPLC-UV	Acid-catalyzed ester cleavage.
Hydrolytic Half-Life (pH 10.0)	Short (Hours)	HPLC-UV	Base-catalyzed saponification of the C2 propyl ester.
Oxidative Stability (3% H2​O2​ )	Moderate	HPLC-MS	Formyl group oxidation to carboxylic acid.
Azafulvene Formation Rate	Negligible	NMR / Kinetic Trapping	Complete suppression by C2/C4 electron-withdrawing groups.

References

• Source: Chemistry Central Journal (via ResearchGate / PubMed Central)
• Source: Journal of Medicinal Chemistry (via PubMed Central)
• Source: Organic & Biomolecular Chemistry (RSC Publishing)

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• 1. Insights on Structure–Passive Permeability Relationship in Pyrrole and Furan-Containing Macrocycles - PMC [pmc.ncbi.nlm.nih.gov]
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• 3. Probing the hydrolytic reactivity of 2-difluoromethyl pyrroles - Organic & Biomolecular Chemistry (RSC Publishing) DOI:10.1039/C6OB01441K [pubs.rsc.org]

Formyl-Substituted Pyrrole Carboxylates: A Deep Dive into Their Electronic Landscape for Advanced Drug Discovery

Abstract

Pyrrole, a fundamental nitrogen-containing heteroaromatic ring, is a cornerstone in medicinal chemistry, forming the structural basis of numerous natural products and clinically approved drugs.[1][2] Its inherent electron-rich nature and versatile substitution patterns make it a privileged scaffold for therapeutic agent development.[1] This technical guide delves into the nuanced electronic properties of a specific, yet highly significant, class of pyrrole derivatives: formyl-substituted pyrrole carboxylates. By introducing both an electron-withdrawing formyl group and a carboxylate moiety, a fascinating interplay of electronic effects is established, profoundly influencing the molecule's reactivity, photophysical behavior, and ultimately, its potential as a pharmacophore.[3][4][5][6] This whitepaper provides researchers, scientists, and drug development professionals with a comprehensive understanding of the synthesis, characterization, and electronic modulation of these compounds, paving the way for the rational design of next-generation therapeutics.

Introduction: The Pyrrole Scaffold in Modern Therapeutics

The pyrrole ring is a ubiquitous motif in biologically active molecules, from the essential tetrapyrrolic systems of heme and chlorophyll to a wide array of synthetic drugs with diverse pharmacological activities.[1][7][8] Pyrrole derivatives have demonstrated a broad spectrum of therapeutic applications, including antibacterial, antiviral, anticancer, and anti-inflammatory activities.[8][9] The success of pyrrole-based drugs such as atorvastatin, ketorolac, and sunitinib underscores the immense potential of this heterocycle in drug design.[3]

The electronic character of the pyrrole ring is central to its biological function. Being an electron-rich aromatic system, it is susceptible to electrophilic substitution, primarily at the C-2 and C-5 positions.[1] The strategic placement of substituents allows for the fine-tuning of the molecule's electronic distribution, which in turn governs its interactions with biological targets. Electron-withdrawing groups (EWGs), such as the formyl (-CHO) and carboxylate (-COOR) groups, play a critical role in modulating these properties.

This guide focuses on the unique electronic landscape created by the simultaneous presence of both formyl and carboxylate substituents on the pyrrole core. This specific substitution pattern introduces a "push-pull" electronic effect that significantly impacts the molecule's ground and excited state properties, offering a powerful tool for medicinal chemists to tailor molecular characteristics for specific therapeutic applications.

The Electronic Tug-of-War: Impact of Formyl and Carboxylate Substitution

The introduction of electron-withdrawing formyl and carboxylate groups onto the pyrrole ring dramatically alters its electronic properties. The formyl group, with its electrophilic carbonyl carbon, and the carboxylate group exert a strong inductive and mesomeric electron-withdrawing effect. This electronic perturbation has profound consequences on the molecule's:

• Aromaticity and Electron Density: The overall electron density of the pyrrole ring is reduced, influencing its reactivity in further chemical transformations.

• Intramolecular Charge Transfer (ICT): The presence of both electron-donating (the pyrrole nitrogen) and electron-withdrawing substituents can lead to significant intramolecular charge transfer upon photoexcitation. This phenomenon is crucial for understanding the fluorescence properties of these molecules.[10]

• Electrochemical Behavior: The oxidation and reduction potentials of the pyrrole core are shifted, impacting its stability and potential role in redox-mediated biological processes.

The regiochemistry of substitution is paramount. The relative positions of the formyl and carboxylate groups, as well as any other substituents on the pyrrole ring, will dictate the precise nature and magnitude of these electronic effects. For instance, the electronic communication between substituents at the 2 and 5 positions is generally more pronounced than between those at the 2 and 4 positions.

Synthesis and Characterization: A Practical Guide

The synthesis of formyl-substituted pyrrole carboxylates can be achieved through several established synthetic routes. A common and effective strategy involves the regioselective formylation of a pre-existing pyrrole-2-carboxylate.

Synthetic Protocol: Vilsmeier-Haack Formylation of Ethyl 1H-pyrrole-2-carboxylate

This protocol describes a reliable method for the regioselective formylation of ethyl 1H-pyrrole-2-carboxylate to yield ethyl 5-formyl-1H-pyrrole-2-carboxylate.[11]

Step-by-Step Methodology:

• Preparation of the Vilsmeier Reagent: In a flame-dried, two-necked flask equipped with a magnetic stirrer and a dropping funnel under an inert atmosphere (e.g., nitrogen or argon), add dry N,N-dimethylformamide (DMF). Cool the flask to 0°C in an ice bath. Slowly add phosphorus oxychloride (POCl₃) dropwise to the cooled DMF with vigorous stirring. Allow the reaction mixture to stir at 0°C for 30 minutes, during which the Vilsmeier reagent will form.

• Formylation Reaction: Dissolve ethyl 1H-pyrrole-2-carboxylate in a minimal amount of dry solvent (e.g., dichloromethane or 1,2-dichloroethane) in a separate flask. Add this solution dropwise to the freshly prepared Vilsmeier reagent at 0°C.

• Reaction Monitoring: After the addition is complete, allow the reaction mixture to warm to room temperature and stir for several hours. The progress of the reaction can be monitored by thin-layer chromatography (TLC) until the starting material is consumed.

• Work-up and Purification: Carefully pour the reaction mixture into a beaker containing crushed ice and a saturated aqueous solution of sodium bicarbonate to neutralize the excess reagent. Extract the aqueous layer with an organic solvent such as ethyl acetate or dichloromethane. Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure. The crude product can be purified by column chromatography on silica gel using an appropriate eluent system (e.g., a mixture of hexane and ethyl acetate) to afford the pure ethyl 5-formyl-1H-pyrrole-2-carboxylate.[11]

Spectroscopic and Electrochemical Characterization

A thorough characterization of the synthesized compounds is essential to understand their electronic properties. The following techniques are indispensable:

• UV-Visible (UV-Vis) Absorption Spectroscopy: This technique provides information about the electronic transitions within the molecule. The position of the maximum absorption wavelength (λmax) is sensitive to the extent of conjugation and the presence of electron-donating or -withdrawing groups.[12][13][14]

• Fluorescence Spectroscopy: Many pyrrole derivatives exhibit fluorescence, and their emission properties are highly dependent on their electronic structure.[15][16][17][18] Parameters such as the fluorescence quantum yield and Stokes shift provide valuable insights into the excited-state dynamics and the nature of the emitting state.

• Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR spectroscopy are crucial for structural elucidation and for probing the electron density at different positions of the pyrrole ring. The chemical shifts of the pyrrole protons and carbons are sensitive to the electronic effects of the substituents.[19]

• Cyclic Voltammetry (CV): CV is an electrochemical technique used to determine the oxidation and reduction potentials of a molecule.[20][21][22] This information is vital for understanding the molecule's redox properties and its potential to participate in electron transfer processes in biological systems.

Computational Modeling: A Theoretical Lens

Density Functional Theory (DFT) and Time-Dependent DFT (TD-DFT) calculations are powerful computational tools for complementing experimental data and gaining a deeper understanding of the electronic structure and properties of these molecules.[10][23][24][25] These methods can be used to:

• Calculate the Highest Occupied Molecular Orbital (HOMO) and Lowest Unoccupied Molecular Orbital (LUMO) energy levels, which are related to the molecule's ionization potential and electron affinity.

• Simulate UV-Vis absorption spectra, aiding in the interpretation of experimental results.

• Visualize the distribution of electron density in the ground and excited states, providing insights into intramolecular charge transfer processes.

Caption: Experimental workflow for the synthesis and characterization of formyl-substituted pyrrole carboxylates.

Modulating Electronic Properties: A Structure-Property Relationship Study

The beauty of the formyl-substituted pyrrole carboxylate scaffold lies in its tunability. By systematically varying the substituents on the pyrrole ring, one can rationally design molecules with desired electronic and photophysical properties.

Substituent Effect	Impact on Electronic Properties	Rationale
Electron-Donating Groups (e.g., -OCH₃, -NR₂) at C3 or C4	Red-shift in absorption and emission spectra; Lowered oxidation potential.	Increased electron density on the pyrrole ring, leading to a smaller HOMO-LUMO gap.[26][27]
Electron-Withdrawing Groups (e.g., -NO₂, -CN) at C3 or C4	Blue-shift in absorption and emission spectra; Increased oxidation potential.	Decreased electron density on the pyrrole ring, resulting in a larger HOMO-LUMO gap.[26][27][28]
Extension of π-Conjugation (e.g., aryl or heteroaryl groups)	Significant red-shift in absorption and emission; Enhanced fluorescence quantum yields.	Delocalization of π-electrons over a larger system, leading to a smaller energy gap between the ground and excited states.[17]

Caption: Impact of different substituent types on the electronic properties of the core scaffold.

Applications in Drug Discovery and Beyond

The tunable electronic properties of formyl-substituted pyrrole carboxylates make them highly attractive for a range of applications, particularly in drug discovery.

• Enzyme Inhibition: The electron-deficient nature of the pyrrole ring can enhance its ability to act as a hydrogen bond acceptor or to participate in other non-covalent interactions with enzyme active sites.

• Fluorescent Probes: The inherent fluorescence of some derivatives, coupled with the sensitivity of their emission to the local environment, makes them promising candidates for the development of fluorescent probes for cellular imaging and diagnostics.[16]

• Photosensitizers in Photodynamic Therapy (PDT): By carefully tuning the electronic structure, it is possible to design molecules that can efficiently generate reactive oxygen species upon photoexcitation, a key requirement for effective photosensitizers in PDT.

Future Directions and Conclusion

The exploration of formyl-substituted pyrrole carboxylates is a vibrant and promising area of research. Future work will likely focus on:

• Expansion of the Chemical Space: The synthesis of more complex and diverse derivatives with novel substitution patterns.

• Advanced Spectroscopic and Computational Studies: A deeper investigation into the excited-state dynamics and photophysical processes.

• Biological Evaluation: The screening of these compounds against a wider range of biological targets to uncover new therapeutic opportunities.

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• 6. scitechnol.com [scitechnol.com]
• 7. orientjchem.org [orientjchem.org]
• 8. A Comprehensive Review on Journey of Pyrrole Scaffold Against Multiple Therapeutic Targets - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. benthamdirect.com [benthamdirect.com]
• 10. A DFT study of pyrrole-isoxazole derivatives as chemosensors for fluoride anion - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. pubs.acs.org [pubs.acs.org]
• 12. researchgate.net [researchgate.net]
• 13. From (Sub)Porphyrins to (Sub)Phthalocyanines: Aromaticity Signatures in the UV–Vis Absorption Spectra - PMC [pmc.ncbi.nlm.nih.gov]
• 14. Detailed molecular structure (XRD), conformational search, spectroscopic characterization (IR, Raman, UV, fluorescence), quantum mechanical properties and bioactivity prediction of a pyrrole analogue - PMC [pmc.ncbi.nlm.nih.gov]
• 15. pubs.acs.org [pubs.acs.org]
• 16. pdf.benchchem.com [pdf.benchchem.com]
• 17. pubs.acs.org [pubs.acs.org]
• 18. tandfonline.com [tandfonline.com]
• 19. cdnsciencepub.com [cdnsciencepub.com]
• 20. pubs.aip.org [pubs.aip.org]
• 21. Electrochemical polymerization of pyrrole - Journal of the Chemical Society, Chemical Communications (RSC Publishing) [pubs.rsc.org]
• 22. pubs.acs.org [pubs.acs.org]
• 23. Density functional studies of the stepwise substitution of pyrrole, furan, and thiophene with BCO - PubMed [pubmed.ncbi.nlm.nih.gov]
• 24. researchgate.net [researchgate.net]
• 25. chemrxiv.org [chemrxiv.org]
• 26. ias.ac.in [ias.ac.in]
• 27. researchgate.net [researchgate.net]
• 28. Designing of Thiophene [3, 2-b] Pyrrole Ring-Based NFAs for High-Performance Electron Transport Materials: A DFT Study - PMC [pmc.ncbi.nlm.nih.gov]

Protocols & Analytical Methods

Application Note: Protocol for Knoevenagel Condensation with Propyl 4-formyl-1H-pyrrole-2-carboxylate

Target Audience: Researchers, synthetic chemists, and drug development professionals. Compound Focus: Propyl 4-formyl-1H-pyrrole-2-carboxylate (CAS: 1707563-71-0)

Scientific Grounding & Strategic Context

The functionalization of pyrrole cores via the is a cornerstone reaction in the development of advanced materials and pharmaceuticals. Specifically, 4-formyl-1H-pyrrole-2-carboxylates are critical precursors in the synthesis of multi-targeted receptor tyrosine kinase (RTK) inhibitors, such as the anti-angiogenic drug Sunitinib and its analogs .

While methyl and ethyl esters are ubiquitous in literature, propyl 4-formyl-1H-pyrrole-2-carboxylate offers a distinct lipophilic signature. The extended aliphatic chain modulates the solubility profile of the intermediate, which can be strategically leveraged to alter the partition coefficient (LogP) of the final active pharmaceutical ingredient (API) or to influence the polymorphic packing of the crystalline product during late-stage isolation .

Causality in Reaction Design

The Knoevenagel condensation relies on the nucleophilic addition of an active methylene compound to a carbonyl group, followed by dehydration.

• Base Selection: We utilize secondary amines (piperidine or pyrrolidine). Pyrrolidine is slightly more basic and nucleophilic than piperidine, making it the catalyst of choice when reacting with less acidic methylene compounds like oxindoles.

• Solvent Dynamics: Ethanol is selected for its thermodynamic role. At reflux, it solubilizes the starting materials. As the highly conjugated α,β -unsaturated product forms, its solubility drops drastically, causing it to precipitate. This Le Chatelier-driven precipitation pushes the equilibrium to completion and acts as a self-purifying mechanism.

Mechanistic pathway of the Knoevenagel condensation with propyl 4-formyl-1H-pyrrole-2-carboxylate.

Experimental Methodologies

The following protocols are designed as self-validating systems . Visual cues (color changes, precipitation) are directly tied to mechanistic milestones, ensuring the operator can verify reaction progress in real-time.

Protocol A: Synthesis of Highly Conjugated Malononitrile Adducts

This protocol is ideal for generating highly electron-deficient alkenes used in materials science or as covalent warheads.

Reagents:

• Propyl 4-formyl-1H-pyrrole-2-carboxylate: 1.0 mmol (181.2 mg)

• Malononitrile: 1.1 mmol (72.6 mg)

• Piperidine: 0.1 mmol (8.5 mg / ~10 µL)

• Absolute Ethanol: 10 mL

Step-by-Step Workflow:

• Dissolution: Suspend the pyrrole substrate and malononitrile in 10 mL of absolute ethanol in a 25 mL round-bottom flask equipped with a magnetic stirrer and reflux condenser.

• Catalyst Addition: Add piperidine dropwise at room temperature. Self-Validation Check: The solution will immediately begin to deepen in color (yellow to orange), indicating the initial formation of the carbanion and aldol adduct.

• Thermal Activation: Heat the mixture to reflux (78 °C) for 1 hour.

• Equilibrium Shift: Remove the heat source and allow the reaction to cool slowly to room temperature, then transfer to an ice bath (0–5 °C) for 30 minutes. Self-Validation Check: A heavy, brightly colored precipitate must form. If precipitation is poor, the ethanol may be contaminated with water; add 2 mL of cold water to force precipitation.

• Isolation: Filter the solid under vacuum, wash with 5 mL of ice-cold ethanol, and dry under high vacuum at 40 °C for 4 hours.

Protocol B: Synthesis of Kinase Inhibitor Precursors (Oxindole Condensation)

This protocol mirrors the industrial synthesis of VEGFR/PDGFR inhibitors, coupling the pyrrole with an oxindole core .

Reagents:

• Propyl 4-formyl-1H-pyrrole-2-carboxylate: 1.0 mmol (181.2 mg)

• 5-Fluoro-1,3-dihydro-indol-2-one (5-Fluorooxindole): 1.0 mmol (151.1 mg)

• Pyrrolidine: 0.1 mmol (7.1 mg / ~8 µL)

• Ethyl Acetate (or Ethanol): 15 mL

Step-by-Step Workflow:

• Preparation: Combine the pyrrole and oxindole in 15 mL of ethyl acetate. Note: Ethyl acetate is chosen here to specifically modulate the crystalline polymorphic form of the resulting base .

• Catalysis: Add pyrrolidine. Pyrrolidine is strictly required here over piperidine to overcome the higher pKa of the oxindole methylene protons.

• Reflux & Dehydration: Heat to reflux (77 °C) for 6–8 hours. Monitor via TLC (Hexane:EtOAc 1:1).

• Stereoselective Isolation: Cool the mixture to 25 °C. The reaction is highly stereoselective, yielding almost exclusively the Z-isomer due to the thermodynamic stability provided by intramolecular hydrogen bonding between the oxindole carbonyl oxygen and the pyrrole N-H proton.

• Filtration: Filter the resulting yellow/orange crystals, wash with cold ethyl acetate, and dry.

Quantitative Data & Optimization

The table below summarizes the optimization parameters and the causality behind the observed yields.

Table 1: Reaction Condition Optimization for Pyrrole-2-carboxylate Condensations

Active Methylene	Solvent	Base Catalyst	Temp (°C)	Time (h)	Yield (%)	Causal Observation
Malononitrile	Ethanol	Piperidine (0.1 eq)	78	1.0	89	Rapid E1cB dehydration; precipitation drives equilibrium.
Malononitrile	Water	L-Proline (0.1 eq)	25	0.5	85	Hydrophobic effect accelerates reaction; green chemistry alternative.
5-Fluorooxindole	Ethanol	Pyrrolidine (0.1 eq)	78	6.0	82	Pyrrolidine required to increase nucleophilicity of oxindole.
5-Fluorooxindole	Ethyl Acetate	Pyrrolidine (0.1 eq)	77	8.0	78	Slightly lower yield, but optimizes polymorphic purity of the API.

Downstream Application: Kinase Inhibition

The adducts generated from Protocol B are direct structural analogs to clinical RTK inhibitors. The structural geometry (specifically the Z-configuration) is strictly required for the molecule to correctly insert into the ATP-binding pocket of Vascular Endothelial Growth Factor Receptors (VEGFR).

Downstream target pathway of pyrrole-oxindole kinase inhibitors derived via Knoevenagel condensation.

Analytical Self-Validation (In-Process Controls)

To ensure the integrity of the synthesized Knoevenagel adducts, verify the following analytical markers:

• 1 H NMR (DMSO-d6): The disappearance of the aldehyde proton signal at ~9.8 ppm is the primary indicator of conversion. The appearance of a sharp vinylic proton singlet at ~7.3–7.7 ppm confirms the formation of the double bond.

• Stereochemical Validation: For oxindole adducts, the Z-isomer vinylic proton typically resonates further downfield compared to the E-isomer due to the deshielding effect of the adjacent oxindole carbonyl group.

References

• Wikipedia Contributors. "Knoevenagel condensation." Wikipedia, The Free Encyclopedia. Available at:[Link]

• Kuchar, M., et al. "Radioiodinated sunitinib as a potential radiotracer for imaging angiogenesis—radiosynthesis and first radiopharmacological evaluation of 5-[125I]Iodo-sunitinib." Bioorganic & Medicinal Chemistry, 2012. Available at: [Link]

• Ramanatham, B., et al. "Polymorphic forms of Sunitinib base." US Patent US8466190B2, 2013.

• Zanella, S., et al. "Synthesis of Novel c(AmpRGD)–Sunitinib Dual Conjugates as Molecular Tools Targeting the αvβ3 Integrin/VEGFR2 Couple and Impairing Tumor-Associated Angiogenesis." Journal of Medicinal Chemistry, 2016. Available at:[Link]

Application Note: Synthesis of Neo-Confused Porphyrins Utilizing Propyl 4-formyl-1H-pyrrole-2-carboxylate

Executive Summary

The exploration of porphyrin isomers has expanded the boundaries of macrocyclic chemistry, yielding novel platforms for catalysis, photodynamic therapy, and advanced materials. While N-confused porphyrins (NCPs) have been extensively studied, a newer class of macrocycles known as neo-confused porphyrins (neo-CPs) has emerged. In these systems, one of the pyrrolic subunits is connected to the meso-bridges in a highly unusual 1,3-fashion (N-to-meso linkage)[1].

This application note details the causal mechanisms and step-by-step protocols for synthesizing neo-confused porphyrin scaffolds using propyl 4-formyl-1H-pyrrole-2-carboxylate . The selection of the propyl ester variant over traditional methyl or ethyl esters provides enhanced lipophilicity, significantly improving the solubility of the highly polar intermediate dipyrromethanes during chromatographic purification.

Mechanistic Rationale: The "Neo-Confused" Paradigm

Standard porphyrin syntheses rely on the α,α'-linkage (2,5-positions) of pyrrole rings. To force the anomalous N-C(meso) linkage required for a neo-confused core, the synthetic strategy must exploit the differential nucleophilicity of the pyrrole nitrogen.

The process begins with the base-catalyzed deprotonation of a standard pyrrole-3-carboxaldehyde using Sodium Hydride (NaH). The pyrrole N-H bond is weakly acidic ( pKa​≈16.5 ); deprotonation generates a highly reactive pyrrolide anion. This nitrogen nucleophile subsequently attacks the highly electrophilic 4-formyl group of propyl 4-formyl-1H-pyrrole-2-carboxylate . This specific electrophile is chosen because the electron-withdrawing carboxylate at the 2-position activates the 4-formyl group, facilitating a rapid N-alkylation/condensation event that establishes the critical 1,3-linked dipyrromethane scaffold[2].

Following the assembly of this asymmetric neo-confused dipyrromethane, the propyl ester is cleaved and formylated to yield a dialdehyde. A subsequent MacDonald [2+2] condensation with a standard 2,2'-dipyrromethane closes the macrocycle[3]. Notably, the oxidation of the resulting phlorin intermediate requires mild conditions (e.g., aqueous FeCl3​ ) rather than harsh oxidants like DDQ, which tend to over-oxidize and cleave the sensitive N-C bond[1].

Mechanistic pathway of base-catalyzed N-C(meso) bond formation.

Experimental Methodologies

The following protocols are designed as self-validating systems. Visual cues and intermediate checks are embedded to ensure reaction fidelity at each step.

Protocol A: Synthesis of Propyl-Ester Neo-Confused Dipyrromethane

Objective: Establish the N-C(meso) linkage between two pyrrole units.

Reagents:

• Propyl 4-formyl-1H-pyrrole-2-carboxylate (1.0 equiv)

• Pyrrole-3-carboxaldehyde (1.1 equiv)

• Sodium Hydride (NaH, 60% dispersion in mineral oil, 1.5 equiv)

• Anhydrous N,N-Dimethylformamide (DMF)

Step-by-Step Procedure:

• Preparation: Flame-dry a two-neck round-bottom flask and purge with ultra-high purity N2​ . Dissolve pyrrole-3-carboxaldehyde in anhydrous DMF (0.2 M concentration) and cool the vessel to 0 °C using an ice bath.

• Deprotonation: Add NaH portion-wise over 10 minutes. Validation: Observe vigorous H2​ gas evolution. The solution will transition from clear to a pale yellow/orange suspension. Stir for 30 minutes at 0 °C until gas evolution completely ceases.

• Electrophilic Addition: Dissolve propyl 4-formyl-1H-pyrrole-2-carboxylate in a minimal volume of anhydrous DMF. Add this solution dropwise to the reaction mixture over 15 minutes to prevent localized thermal spikes.

• Coupling: Remove the ice bath and allow the reaction to warm to room temperature. Stir for 4 to 6 hours. Validation: TLC (Silica, 1:1 Hexanes/EtOAc) should reveal the consumption of the starting materials and the appearance of a highly polar, UV-active spot ( Rf​≈0.3 ).

• Quenching & Workup: Cool the flask back to 0 °C and carefully quench with saturated aqueous NH4​Cl . Causality: This safely neutralizes unreacted NaH and protonates any intermediate alkoxides without hydrolyzing the propyl ester.

• Isolation: Extract the aqueous layer three times with Ethyl Acetate. Wash the combined organic layers with distilled water (5x) to remove DMF, followed by a brine wash. Dry over anhydrous Na2​SO4​ , filter, and concentrate under reduced pressure.

• Purification: Purify the crude residue via flash column chromatography (Silica gel, gradient elution from 20% to 50% EtOAc in Hexanes) to yield the neo-confused dipyrromethane as a pale foam (Typical yield: 65–75%)[2].

Protocol B: MacDonald [2+2] Condensation to Neo-Confused Porphyrin

Objective: Macrocyclization and aromatization to the final neo-confused porphyrin.

Reagents:

• Neo-Confused Dipyrromethane (from Protocol A)

• Trifluoroacetic acid (TFA) & Triethyl orthoformate

• Standard 2,2'-dipyrromethane (1.0 equiv)

• p-Toluenesulfonic acid (p-TSA, 0.1 equiv)

• Aqueous FeCl3​ (0.2% w/v)

Step-by-Step Procedure:

• Ester Cleavage & Formylation: Treat the neo-confused dipyrromethane with TFA to cleave the propyl ester. Stir for 1 hour, then add triethyl orthoformate to formylate the reactive α-position. Neutralize and extract to isolate the neo-confused dialdehyde[4].

• Macrocyclization: In a flask shielded from light with aluminum foil, dissolve the neo-confused dialdehyde and 2,2'-dipyrromethane in strictly anhydrous CH2​Cl2​ (0.01 M to favor intramolecular cyclization over polymerization).

• Acid Catalysis: Add p-TSA to initiate the MacDonald [2+2] condensation. Stir for 2 hours at room temperature. Validation: The solution will darken slightly. A TLC check will show a non-fluorescent baseline spot corresponding to the phlorin intermediate.

• Mild Oxidation: Add an equal volume of 0.2% aqueous FeCl3​ directly to the reaction mixture and shake vigorously for exactly 20–25 minutes. Causality: FeCl3​ is specifically chosen because stronger oxidants (like DDQ) cause oxidative cleavage of the neo-confused N-C bond, leading to decomposition[1]. Validation: The organic layer will turn a distinct pink-purple color, indicating the formation of the extended aromatic porphyrin system.

• Purification: Wash the organic layer with water, dry, and concentrate. Purify immediately using Grade 3 Neutral Alumina chromatography (eluting with CH2​Cl2​ /Hexanes). The neo-confused porphyrin elutes as the primary pink-purple band.

Synthetic workflow for neo-confused porphyrins via N-C(meso) coupling.

Quantitative & Spectroscopic Validation

To confirm the successful synthesis of the neo-confused porphyrin, spectroscopic analysis is paramount. Unlike true porphyrins, neo-CPs exhibit a slightly reduced diatropic ring current due to the structural distortion introduced by the 1,3-linkage. This is quantitatively reflected in their Nucleus-Independent Chemical Shift (NICS) values and 1H NMR meso-proton shifts[5].

Table 1: Comparative Reaction Metrics and Spectroscopic Signatures

Compound Stage	Expected Yield (%)	Absorption Maxima (nm)	Meso-Proton 1H NMR Shifts (ppm)	NICS(0) Value (ppm)
Neo-Confused Dipyrromethane	65 - 75	280, 310	N/A (Non-aromatic)	N/A
Neo-Confused Porphyrin	42 - 55	415 (Soret), 540, 580, 680	8.91, 8.96, 9.68, 9.99	-11.41
Ni(II) Neo-Confused Porphyrin	85 - 90	430 (Soret), 560, 610	8.56, 8.88, 8.97, 9.48	-10.80

Data Interpretation: The presence of four distinct singlet resonances between 8.90 and 10.00 ppm in the 1H NMR spectrum is the definitive hallmark of the neo-confused porphyrin macrocycle. The most downfield proton (~9.99 ppm) corresponds to the meso-proton directly adjacent to the inverted nitrogen atom, which experiences intense localized deshielding[5].

Sources

• 1. Synthesis of a neo-confused porphyrin and an unusual dihydroporphyrin derivative - Chemical Communications (RSC Publishing) [pubs.rsc.org]
• 2. Current Advances in the Synthesis of Valuable Dipyrromethane Scaffolds: Classic and New Methods - PMC [pmc.ncbi.nlm.nih.gov]
• 3. pubs.acs.org [pubs.acs.org]
• 4. researchgate.net [researchgate.net]
• 5. Synthesis of 2-bromo- and 2-phenyl-neo-confused porphyrins - Organic & Biomolecular Chemistry (RSC Publishing) [pubs.rsc.org]

Application Notes &amp; Protocols: The 4-Formyl-1H-Pyrrole-2-Carboxylate Scaffold in Modern Drug Discovery

Prepared for: Researchers, Scientists, and Drug Development Professionals From: Gemini, Senior Application Scientist

This document provides a detailed guide to the applications of the 4-formyl-1H-pyrrole-2-carboxylate scaffold, with a specific focus on its propyl ester variant, in medicinal chemistry. Pyrrole-based structures are foundational in drug discovery, recognized as "privileged scaffolds" due to their presence in numerous natural products and approved therapeutic agents.[1][2] The 4-formyl-1H-pyrrole-2-carboxylate core is a particularly versatile synthetic intermediate, offering multiple points for chemical modification to explore structure-activity relationships (SAR) and develop novel therapeutic candidates.[3][4]

While much of the published research utilizes methyl or ethyl esters for synthetic convenience, the principles and protocols outlined herein are directly applicable to the propyl ester, which may be selected to fine-tune physicochemical properties such as lipophilicity and metabolic stability. This guide will delve into the scientific rationale, synthesis, and biological evaluation of derivatives based on this scaffold, with a primary focus on its most prominent application: the development of next-generation antitubercular agents.

Section 1: Application in Antitubercular Drug Discovery

The rise of multidrug-resistant (MDR) and extensively drug-resistant (XDR) strains of Mycobacterium tuberculosis (Mtb) has created an urgent global health crisis, demanding novel therapeutics with new mechanisms of action.[5] The pyrrole-2-carboxamide scaffold, derived from 4-formyl-1H-pyrrole-2-carboxylate, has emerged as a potent inhibitor of critical mycobacterial pathways.

Scientific Rationale & Mechanism of Action

Research has identified that pyrrole-based compounds can be potent inhibitors of Mycobacterial Membrane Protein Large 3 (MmpL3).[5][6] MmpL3 is an essential transporter protein responsible for exporting mycolic acids—key components of the unique and impermeable mycobacterial cell wall—to the periplasm.[5] Inhibition of MmpL3 disrupts cell wall biosynthesis, leading to bacterial death. The pyrrole-2-carboxamide core acts as a rigid scaffold that can position key pharmacophoric elements to interact with binding sites within the MmpL3 protein.[6] Structure-guided design has shown that the pyrrole NH and amide NH groups are crucial for forming hydrogen bonds within the MmpL3 binding pocket, anchoring the inhibitor.[5][6]

Another potential target for pyrrole derivatives is the Enoyl-Acyl Carrier Protein Reductase (ENR), a vital enzyme in the bacterial type II fatty acid synthesis (FAS-II) system, which is also involved in mycolic acid biosynthesis.[7] The distinct structural differences between bacterial ENR and its mammalian counterparts make it an attractive target for selective antibacterial drug design.[7]

Caption: Inhibition of Mycolic Acid Biosynthesis by Pyrrole Derivatives.

Synthetic Protocols

The following protocols provide a framework for synthesizing the core scaffold and generating a library of derivatives for SAR studies.

Protocol 1: Regioselective Synthesis of Propyl 4-Formyl-1H-pyrrole-2-carboxylate

This protocol details the crucial formylation step, which selectively adds a formyl group at the C4 position of the pyrrole ring.

• Rationale: Direct formylation of propyl 1H-pyrrole-2-carboxylate using standard Vilsmeier-Haack conditions (e.g., POCl₃/DMF) often yields a mixture of 4-formyl and 5-formyl isomers.[3] The use of a pre-formed, crystalline Vilsmeier reagent or specific dichloromethyl alkyl ethers can significantly improve regioselectivity for the desired 4-formyl product, which is essential for consistent biological evaluation.[3] The esterification is performed using propanol to yield the target propyl ester.

• Step 1: Esterification of 1H-Pyrrole-2-carboxylic acid

  • Suspend 1H-pyrrole-2-carboxylic acid (1 eq.) in n-propanol (10-20 volumes).

  • Add thionyl chloride (1.2 eq.) dropwise at 0 °C.

  • Allow the reaction to warm to room temperature and then heat to reflux for 4-6 hours, monitoring by TLC until starting material is consumed.

  • Cool the mixture and remove the solvent under reduced pressure.

  • Neutralize the residue with a saturated aqueous solution of sodium bicarbonate and extract with ethyl acetate (3x).

  • Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, and concentrate to yield propyl 1H-pyrrole-2-carboxylate.

• Step 2: Regioselective Formylation [3]

  • Prepare the Vilsmeier reagent by adding oxalyl chloride (1.1 eq.) to a solution of N,N-dimethylformamide (DMF, 1.1 eq.) in dichloromethane (DCM) at 0 °C. Stir for 30 minutes.

  • In a separate flask, dissolve propyl 1H-pyrrole-2-carboxylate (1 eq.) in DCM.

  • Cool the solution of the pyrrole ester to 0 °C and add the prepared Vilsmeier reagent dropwise.

  • Stir the reaction mixture at 0 °C for 1-2 hours. Monitor progress by GC or TLC.

  • Upon completion, carefully quench the reaction by pouring it into an ice-cold aqueous solution of sodium acetate.

  • Stir vigorously for 1 hour, then separate the organic layer.

  • Extract the aqueous layer with DCM (2x).

  • Wash the combined organic layers with saturated aqueous NaHCO₃ and brine, then dry over anhydrous sodium sulfate.

  • Concentrate the solvent in vacuo and purify the residue by column chromatography on silica gel (eluting with a hexane/ethyl acetate gradient) to afford pure propyl 4-formyl-1H-pyrrole-2-carboxylate.

Protocol 2: Derivatization via Condensation to Form Hydrazones

The 4-formyl group is an ideal chemical handle for creating derivatives. This protocol describes the formation of hydrazones, a common strategy for building potential antitubercular agents.[7]

• Rationale: The reaction of an aldehyde with a hydrazide forms a hydrazone linkage. This is a robust and high-yielding reaction that allows for the introduction of diverse aromatic and heterocyclic moieties, enabling extensive exploration of the chemical space around the core scaffold.[7] The addition of a catalytic amount of acid accelerates the reaction.

• Methodology:

  • Dissolve propyl 4-formyl-1H-pyrrole-2-carboxylate (1 eq.) in ethanol or methanol.

  • Add the desired carbohydrazide derivative (e.g., isoniazid, benzhydrazide) (1 eq.).

  • Add 2-3 drops of glacial acetic acid to catalyze the reaction.

  • Heat the mixture to reflux for 3-5 hours, monitoring by TLC.

  • Upon completion, cool the reaction mixture to room temperature. The product will often precipitate from the solution.

  • Collect the solid product by filtration, wash with cold ethanol, and dry under vacuum.

  • If no precipitate forms, concentrate the solvent and purify the crude product by recrystallization or column chromatography.

Caption: Synthetic and Screening Workflow for Pyrrole-based Derivatives.

Biological Evaluation Protocol

Protocol 3: In Vitro Antitubercular Activity (Microplate Alamar Blue Assay - MABA)

This protocol outlines a common and reliable method for determining the Minimum Inhibitory Concentration (MIC) of synthesized compounds against M. tuberculosis.[7]

• Rationale: The MABA assay is a colorimetric method that uses the Alamar Blue reagent (resazurin) to measure cell viability. Metabolically active, growing bacteria reduce the blue, non-fluorescent resazurin to the pink, fluorescent resorufin. The MIC is determined as the lowest compound concentration that prevents this color change, indicating inhibition of bacterial growth.

• Methodology:

  • Plate Preparation: In a sterile 96-well microplate, add 100 µL of Middlebrook 7H9 broth to each well. Add 200 µL of sterile water to the outer perimeter wells to minimize evaporation.

  • Compound Dilution: Add the test compound (typically from a 10 mM DMSO stock) to the first well of a row and perform a 2-fold serial dilution across the plate. The final concentrations may range from 100 µg/mL to <0.1 µg/mL. Include wells for a positive control (bacteria, no drug) and a negative control (broth only). Use a known antitubercular drug like Isoniazid as a reference standard.[6][7]

  • Inoculation: Prepare a suspension of M. tuberculosis H37Rv and adjust the turbidity to a McFarland standard of 1.0. Dilute this suspension 1:20 in 7H9 broth and add 100 µL to each well (except the negative control).

  • Incubation: Seal the plate with parafilm and incubate at 37 °C for 5-7 days.

  • Assay Development: Prepare a 1:1 mixture of Alamar Blue reagent and 10% sterile Tween 80. Add 25 µL of this mixture to each well.

  • Readout: Re-incubate the plate for 24 hours. A color change from blue to pink in a well indicates bacterial growth. The MIC is defined as the lowest drug concentration that remains blue.

Data Interpretation & Structure-Activity Relationships (SAR)

The data from the MABA assay is crucial for establishing SAR. By comparing the MIC values of different derivatives, researchers can deduce which chemical modifications enhance or diminish antitubercular activity.

• Expert Insights: SAR studies on related pyrrole-2-carboxamides have revealed key trends. For instance, large, bulky, and lipophilic groups attached to the carboxamide (derived from the C2-carboxylate) often lead to potent activity.[5][6] Furthermore, attaching phenyl or pyridyl groups with electron-withdrawing substituents to other positions on the pyrrole ring can significantly improve potency.[5][6]

Table 1: Representative Biological Data for Hypothetical Pyrrole Derivatives

Compound ID	R Group on Hydrazone	MIC (µg/mL) vs. Mtb H37Rv	Cytotoxicity (IC₅₀, µM) vs. Vero cells	Selectivity Index (SI = IC₅₀/MIC)
PFPC-01	Phenyl	12.5	> 64	> 5.1
PFPC-02	4-Chlorophenyl	3.12	> 64	> 20.5
PFPC-03	4-Nitrophenyl	0.78	> 64	> 82.0
PFPC-04	Adamantyl	0.39	> 64	> 164.1
Isoniazid	(Reference Drug)	0.05	> 1000	> 20000

Note: Data is illustrative and based on trends reported in the literature.[5][6]

Section 2: Broader Applications & Future Directions

While the development of antitubercular agents is a well-documented application, the 4-formyl-1H-pyrrole-2-carboxylate scaffold is a valuable starting point for other therapeutic areas.

• Anticancer Activity: Pyrrole derivatives have been investigated as anticancer agents.[8] The scaffold can be functionalized to target various pathways involved in cancer progression, such as protein kinases.[8] For example, Sunitinib, an approved anticancer drug, features a substituted pyrrole ring.

• Anti-inflammatory Properties: The pyrrole core is present in compounds with anti-inflammatory effects.[4] Derivatives can be designed to inhibit key inflammatory mediators.

• DNA Minor-Groove Binders: The planar, aromatic nature of the pyrrole ring makes it suitable for designing molecules that can intercalate or bind to the minor groove of DNA, an approach used in developing certain classes of cytotoxic agents.[9]

Future work should focus on optimizing the pharmacokinetic profiles of potent lead compounds. This includes modulating solubility, metabolic stability, and cell permeability by altering the ester group (e.g., propyl vs. ethyl), modifying substituents, and employing other medicinal chemistry strategies to develop a viable clinical candidate.

References

• Unlocking the Potential of Pyrrole: Recent Advances in New Pyrrole-Containing Compounds with Antibacterial Potential. PMC. Available at: [Link]

• Synthesis, docking and biological evaluation of pyrrole-2-carbohydrazide derivatives. Der Pharma Chemica. Available at: [Link]

• Design, Synthesis, and Biological Evaluation of Pyrrole-2-carboxamide Derivatives as Mycobacterial Membrane Protein Large 3 Inhibitors for Treating Drug-Resistant Tuberculosis. ACS Publications. Available at: [Link]

• Therapeutic Significance of Pyrrole in Drug Delivery. SciTechnol. Available at: [Link]

• New Pyrrole Derivatives as Promising Biological Agents: Design, Synthesis, Characterization, In Silico, and Cytotoxicity Evaluation. PMC. Available at: [Link]

• Regioselective Formylation of Pyrrole-2-Carboxylate: Crystalline Vilsmeier Reagent vs Dichloromethyl Alkyl Ether. ACS Publications. Available at: [Link]

• Design, Synthesis, and Biological Evaluation of Pyrrole-2-carboxamide Derivatives as Mycobacterial Membrane Protein Large 3 Inhibitors for Treating Drug-Resistant Tuberculosis. PMC. Available at: [Link]

• Four pyrrole derivatives used as building blocks in the synthesis of minor-groove binders. PMC. Available at: [Link]

• The Role of Pyrrole Derivatives in Modern Drug Synthesis. Tejapharm. Available at: [Link]

• Scheme 1: Various synthestic protocols for the synthesis of pyrroles. ResearchGate. Available at: [Link]

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• 8. New Pyrrole Derivatives as Promising Biological Agents: Design, Synthesis, Characterization, In Silico, and Cytotoxicity Evaluation - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Four pyrrole derivatives used as building blocks in the synthesis of minor-groove binders - PMC [pmc.ncbi.nlm.nih.gov]

Application Note &amp; Protocols: Catalytic Reduction of Propyl 4-formyl-1H-pyrrole-2-carboxylate to Propyl 4-(hydroxymethyl)-1H-pyrrole-2-carboxylate

Introduction: The Significance of Pyrrole Alcohols in Synthesis

Propyl 4-(hydroxymethyl)-1H-pyrrole-2-carboxylate is a valuable bifunctional building block in medicinal chemistry and materials science. The presence of a primary alcohol and an ester on the pyrrole core allows for orthogonal chemical modifications, making it an essential intermediate in the synthesis of complex macrocycles, polymers, and pharmacologically active agents. The precursor, propyl 4-formyl-1H-pyrrole-2-carboxylate, is readily accessible, and its selective reduction is a critical transformation. This document provides a detailed guide to two robust and widely applicable catalytic methods for this reduction: Catalytic Hydrogenation with Palladium on Carbon (Pd/C) and Transfer Hydrogenation using Raney Nickel.

The choice of reduction method is often dictated by the overall functionality of the substrate and the desired level of chemoselectivity. While powerful hydride reagents like sodium borohydride (NaBH₄) can achieve this transformation, catalytic methods are often preferred in industrial settings due to their higher atom economy, milder reaction conditions, and the avoidance of stoichiometric amounts of reactive metal hydrides.[1][2]

Method 1: Heterogeneous Catalytic Hydrogenation using Palladium on Carbon (Pd/C)

Catalytic hydrogenation with palladium on carbon (Pd/C) is a cornerstone of reduction chemistry in organic synthesis.[3][4] It utilizes molecular hydrogen (H₂) as the terminal reductant, which is activated on the surface of the palladium catalyst. This method is renowned for its efficiency, clean work-up, and the recyclability of the catalyst.

Causality and Experimental Rationale

The chemoselectivity of Pd/C for the reduction of an aldehyde over other functional groups like esters or the pyrrole ring itself is a key advantage. Aldehydes are generally more susceptible to catalytic hydrogenation than ketones or esters.[5] The pyrrole ring, being aromatic, requires more forcing conditions for its reduction, thus ensuring the integrity of the core structure under the mild conditions prescribed. The choice of solvent is also critical; polar protic solvents like ethanol or methanol are excellent for this reaction as they can solubilize the substrate and facilitate the interaction with the solid catalyst and gaseous hydrogen.

Visualizing the Workflow

Caption: Workflow for Pd/C Catalyzed Hydrogenation.

Detailed Experimental Protocol

Materials:

• Propyl 4-formyl-1H-pyrrole-2-carboxylate (1.0 eq)

• 10% Palladium on Carbon (Pd/C), 50% wet (1-5 mol% Pd)

• Ethanol (EtOH), anhydrous

• Hydrogen (H₂) gas (balloon or cylinder)

• Celite® or a similar filter aid

• Nitrogen (N₂) or Argon (Ar) gas

• Standard glassware for organic synthesis, including a two or three-neck round-bottom flask and a magnetic stirrer.

Procedure:

• Vessel Preparation: To a 100 mL two-neck round-bottom flask equipped with a magnetic stir bar, add propyl 4-formyl-1H-pyrrole-2-carboxylate (e.g., 1.95 g, 10 mmol).

• Solvent Addition: Add anhydrous ethanol (e.g., 40 mL) to dissolve the substrate completely.

• Catalyst Addition: Under a gentle stream of nitrogen or argon, carefully add 10% Pd/C (50% wet) (e.g., 106-530 mg, corresponding to 1-5 mol% of Pd). Safety Note: Dry Pd/C is pyrophoric. Handle with care, preferably as a wet paste.

• Hydrogenation Setup: Seal the flask with septa. One neck should be fitted with a gas inlet connected to a manifold that can switch between an inert gas and a hydrogen source. The other neck can be fitted with a needle for venting.

• Inerting the System: Evacuate the flask under vacuum and backfill with nitrogen or argon. Repeat this cycle three times to ensure an inert atmosphere.

• Introducing Hydrogen: Introduce hydrogen gas into the flask. For a small-scale reaction, a balloon filled with H₂ is sufficient. For larger scales or higher pressures, a Parr hydrogenation apparatus should be used.

• Reaction: Stir the reaction mixture vigorously at room temperature (20-25 °C). Vigorous stirring is crucial to ensure good mixing of the three phases (solid catalyst, liquid solution, and gaseous hydrogen).

• Monitoring: Monitor the reaction progress by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS). The reaction is typically complete within 2-16 hours.[1][2]

• Work-up: Once the reaction is complete, carefully vent the hydrogen from the flask and purge the system with nitrogen or argon.

• Catalyst Removal: Dilute the reaction mixture with additional ethanol and filter it through a pad of Celite® to remove the palladium catalyst. Wash the Celite® pad thoroughly with several portions of ethanol to ensure all the product is recovered. Safety Note: The Celite® pad with the catalyst should not be allowed to dry completely as it may become pyrophoric. Quench it carefully with water before disposal.

• Isolation: Combine the filtrates and remove the solvent under reduced pressure (rotary evaporation) to yield the crude propyl 4-(hydroxymethyl)-1H-pyrrole-2-carboxylate.

• Purification: The crude product can be purified by recrystallization (e.g., from ethyl acetate/hexanes) or by column chromatography on silica gel if necessary.

Data Summary

Parameter	Typical Value
Catalyst Loading	1-5 mol% (Pd)
Hydrogen Pressure	1 atm (balloon) to 50 psi (Parr)
Temperature	20-25 °C
Reaction Time	2-16 hours
Solvent	Ethanol, Methanol
Typical Yield	>95%

Method 2: Transfer Hydrogenation using Raney Nickel and Formic Acid

Transfer hydrogenation is an alternative to using pressurized molecular hydrogen.[6] In this method, a hydrogen donor molecule transfers hydrogen to the substrate, mediated by a catalyst. Raney Nickel, a high surface area nickel catalyst, is highly effective for reducing various functional groups, including aldehydes.[7][8] Formic acid serves as an excellent hydrogen donor in this system.[9]

Causality and Experimental Rationale

This method is particularly advantageous when handling gaseous hydrogen is inconvenient or deemed unsafe. Raney Nickel is a cost-effective and highly active catalyst.[7] The reaction proceeds via the decomposition of formic acid on the nickel surface to generate adsorbed hydrogen species, which then reduce the aldehyde. This method is generally chemoselective for the aldehyde in the presence of the ester. The use of an aqueous slurry of Raney Nickel is common and safer than handling the dry, pyrophoric powder.[8]

Visualizing the Reaction Mechanism

Caption: Proposed mechanism for Raney Ni transfer hydrogenation.

Detailed Experimental Protocol

Materials:

• Propyl 4-formyl-1H-pyrrole-2-carboxylate (1.0 eq)

• Raney® Nickel (slurry in water, e.g., W.R. Grace 2800)

• Formic Acid (HCOOH), 88-98%

• Methanol (MeOH) or Ethanol (EtOH)

• Celite® or a similar filter aid

• Sodium bicarbonate (NaHCO₃), saturated aqueous solution

• Standard glassware for organic synthesis.

Procedure:

• Catalyst Preparation: In a round-bottom flask, place the desired amount of Raney Nickel slurry. Decant the water and wash the catalyst several times with the reaction solvent (e.g., methanol) to remove the water. Safety Note: Raney Nickel is pyrophoric when dry. Do not allow it to dry out. It also contains adsorbed hydrogen and may cause ignition of flammable solvents.

• Reaction Setup: To a separate flask containing a stirred solution of propyl 4-formyl-1H-pyrrole-2-carboxylate (e.g., 1.95 g, 10 mmol) in methanol (50 mL), add the washed Raney Nickel catalyst (a spatula tip, approximately 0.2-0.5 g).

• Addition of Hydrogen Donor: Slowly add formic acid (e.g., 2-5 equivalents, ~0.75-1.9 mL) dropwise to the stirred suspension. An effervescence (CO₂ evolution) will be observed. The addition should be controlled to prevent excessive foaming.

• Reaction: Heat the reaction mixture to a gentle reflux (e.g., 40-60 °C) and stir.

• Monitoring: Monitor the reaction by TLC or LC-MS. The reaction is typically complete within 1-4 hours.

• Work-up: Cool the reaction mixture to room temperature.

• Catalyst Removal: Carefully filter the mixture through a pad of Celite®. Wash the catalyst on the Celite® pad thoroughly with methanol. Safety Note: Keep the catalyst wet with solvent or water at all times.

• Neutralization: Concentrate the filtrate under reduced pressure. The residue will be acidic due to excess formic acid. Redissolve the residue in a suitable organic solvent like ethyl acetate (EtOAc) and carefully wash with saturated sodium bicarbonate solution until effervescence ceases.

• Extraction: Wash the organic layer with brine, dry over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure to yield the crude product.

• Purification: Purify as described in Method 1 (recrystallization or column chromatography).

Data Summary

Parameter	Typical Value
Catalyst	Raney Nickel (slurry)
Hydrogen Donor	Formic Acid (2-5 eq.)
Temperature	40-60 °C
Reaction Time	1-4 hours
Solvent	Methanol, Ethanol
Typical Yield	85-95%

Conclusion and Method Selection

Both catalytic hydrogenation with Pd/C and transfer hydrogenation with Raney Nickel are highly effective methods for the reduction of propyl 4-formyl-1H-pyrrole-2-carboxylate.

• Pd/C with H₂ is generally cleaner, proceeds at room temperature, and often gives near-quantitative yields. It is the method of choice when equipment for handling hydrogen gas is readily available.

• Raney Ni with HCOOH offers a practical alternative that avoids the use of pressurized flammable gas. It is rapid and efficient, though it may require a heated and more involved work-up to remove the acidic hydrogen donor.

The selection of the optimal method will depend on the specific laboratory capabilities, safety considerations, and the scale of the synthesis. Both protocols are robust and can be adapted for a wide range of substituted pyrrole aldehydes.

References

• Sharma, A., Kumar, S., Sharma, D., Bahuguna, A., & Krishnan, V. (2026). Dual reaction pathway catalysis: base free transfer hydrogenation of aromatic aldehydes by a NiAl LDH catalyst via in situ Ni(0) formation. RSC Advances. [Link]

• Ley, S. V., & Stewart-Liddon, A. J. P. (2006). Hydrogenation of aromatic ketones, aldehydes, and epoxides with hydrogen and Pd(0)EnCat™ 30NP. Beilstein Journal of Organic Chemistry, 2, 31. [Link]

• Zhou, X.-Y., & Chen, X. (2020). Recyclable Pd/C Catalyzed One-step Reduction of Carbonyls to Hydrocarbons under Simple Conditions without Extra Base. Tetrahedron Letters, 61(7), 151447. [Link]

• Master Organic Chemistry. (2011, November 25). Palladium on Carbon (Pd/C) for Catalytic Hydrogenation of Alkenes. [Link]

• Wang, D., & Astruc, D. (2015). The Golden Age of Transfer Hydrogenation. Chemical Reviews, 115(13), 6621-6686. [Link]

• Ley, S. V., & Stewart-Liddon, A. J. P. (2006). Hydrogenation of aromatic ketones, aldehydes, and epoxides with hydrogen and Pd(0)EnCat™ 30NP. PMC. [Link]

• Various Authors. (2021). Recent Advances of Pd/C-Catalyzed Reactions. Molecules, 26(18), 5493. [Link]

• Wikipedia contributors. (n.d.). Raney nickel. Wikipedia. [Link]

• Ley, S. V., & Stewart-Liddon, A. J. P. (2006). Hydrogenation of aromatic ketones, aldehydes, and epoxides with hydrogen and Pd(0)EnCat™ 30NP. Beilstein Journals. [Link]

• Wikipedia contributors. (n.d.). Transfer hydrogenation. Wikipedia. [Link]

• ResearchGate. (n.d.). Reduction of α,β-unsaturated aldehydes or ketones by Pd/C catalysis. [Link]

• Barman, J., & Sarma, D. (2015). Ruthenium(II)-Catalyzed Transfer Hydrogenation of Aromatic and Heteroaromatic Aldehydes in Air. Synthetic Communications, 45(12), 1435-1443. [Link]

• Barman, J., & Sarma, D. (2015). Ruthenium(II)-Catalyzed Transfer Hydrogenation of Aromatic and Heteroaromatic Aldehydes in Air. Taylor & Francis Online. [Link]

• Li, C., et al. (2016). Hydrogenation of Aldehydes Catalyzed by an Available Ruthenium Complex. Organic Letters, 18(7), 1642-1645. [Link]

• Stille, J. R. (1955). 4-Formylbenzenesulfonamide. Organic Syntheses, 35, 65. [Link]

• Das, S., et al. (2021). Transfer Hydrogenation of Aldehydes and Ketones in Air with Methanol and Ethanol by an Air-Stable Ruthenium–Triazole Complex. ACS Sustainable Chemistry & Engineering, 9(13), 4695-4706. [Link]

• Master Organic Chemistry. (2011). Catalytic Hydrogenation of Alkenes With Pd/C (And Friends). [Link]

• ResearchGate. (n.d.). Nickel-Catalyzed Formic Acid Reductions. A Selective Method for the Reduction of Nitro Compounds. [Link]

• Organic Chemistry Portal. (n.d.). Nickel. [Link]

• Master Organic Chemistry. (2011, September 30). Reagent Friday: Raney Nickel. [Link]

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Application Notes &amp; Protocols: Strategic N-Functionalization of Propyl 4-Formyl-1H-pyrrole-2-carboxylate

Introduction

The pyrrole scaffold is a cornerstone in medicinal chemistry and materials science, forming the core of numerous pharmaceuticals, natural products, and functional organic materials.[1][2] The specific molecule, propyl 4-formyl-1H-pyrrole-2-carboxylate, represents a highly versatile synthetic intermediate. Its structure is richly decorated with functional groups: a nucleophilic nitrogen, an electrophilic formyl group amenable to reductive amination or olefination, and a propyl ester that can be hydrolyzed or transesterified.

Functionalization of the pyrrole nitrogen (N-1 position) is a pivotal strategy for modulating the electronic landscape, steric profile, and solubility of the entire molecule.[3][4] This modification not only blocks the N-H bond from participating in hydrogen bonding but also serves as a critical anchor point for introducing a vast array of substituents, thereby enabling the exploration of new chemical space in drug discovery and materials development programs. This guide provides a detailed exploration of the core principles and validated protocols for the targeted N-functionalization of this valuable pyrrole building block.

Core Principles of Pyrrole Nitrogen Reactivity

The primary strategy for N-functionalization involves the deprotonation of the N-H proton with a suitable base to generate a resonance-stabilized pyrrolide anion.[6][8] This anion is a potent nucleophile that can readily react with a variety of electrophiles. The regioselectivity of this reaction (N- vs. C-functionalization) is highly dependent on the reaction conditions. Critically, the use of strong bases that form ionic bonds with the pyrrolide nitrogen (e.g., with Na⁺ or K⁺ counterions) in polar aprotic solvents strongly favors N-functionalization.[6][9]

The presence of two electron-withdrawing groups (4-formyl and 2-carboxylate) on the target pyrrole ring is expected to increase the acidity of the N-H proton, potentially allowing for the use of milder bases and facilitating reactions that are sluggish with electron-rich pyrroles.

Caption: General workflow for pyrrole N-functionalization.

Part 1: Protocols for N-Alkylation

N-alkylation introduces alkyl groups, which can enhance lipophilicity, improve solubility, and provide new vectors for molecular growth.

Method A: Classical Sₙ2 Alkylation via Deprotonation

This is the most direct and widely used method for introducing simple alkyl groups like methyl, ethyl, and benzyl. It involves forming the pyrrolide anion with a strong, non-nucleophilic base, followed by quenching with an alkyl halide.

Scientist's Note: Sodium hydride (NaH) is an excellent choice as it provides irreversible deprotonation, driving the reaction forward by the evolution of hydrogen gas. The reaction must be conducted under an inert atmosphere (N₂ or Ar) to prevent quenching of the base and the pyrrolide anion by atmospheric moisture and oxygen.

Experimental Protocol: N-Benzylation

• Preparation: To a flame-dried, three-neck round-bottom flask equipped with a magnetic stir bar, a thermometer, and a nitrogen inlet, add propyl 4-formyl-1H-pyrrole-2-carboxylate (1.0 equiv).

• Dissolution: Add anhydrous N,N-dimethylformamide (DMF) to achieve a concentration of 0.2 M. Stir the solution at room temperature until all starting material is dissolved.

• Deprotonation: Cool the solution to 0 °C using an ice bath. Carefully add sodium hydride (60% dispersion in mineral oil, 1.2 equiv) portion-wise over 10 minutes.

  • Observation: Effervescence (H₂ gas) should be observed.

• Anion Formation: Allow the mixture to stir at 0 °C for 30 minutes, then warm to room temperature and stir for an additional 30 minutes to ensure complete deprotonation.

• Alkylation: Cool the reaction mixture back to 0 °C. Add benzyl bromide (1.1 equiv) dropwise via syringe.

• Reaction: Allow the reaction to warm to room temperature and stir for 4-12 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC) until the starting material is consumed.

• Quenching: Carefully quench the reaction by slowly adding saturated aqueous ammonium chloride (NH₄Cl) solution at 0 °C.

• Extraction: Transfer the mixture to a separatory funnel and dilute with ethyl acetate and water. Separate the layers. Extract the aqueous layer twice more with ethyl acetate.

• Work-up: Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure.

• Purification: Purify the crude residue by column chromatography on silica gel (e.g., using a hexane/ethyl acetate gradient) to yield the pure N-benzyl pyrrole derivative.

• Characterization: Confirm the structure of the product using ¹H NMR, ¹³C NMR, and High-Resolution Mass Spectrometry (HRMS).

Parameter	Condition	Rationale
Base	Sodium Hydride (NaH)	Irreversible deprotonation, high yield of anion.[6]
Electrophile	Alkyl Halide (R-X)	Good leaving group (I > Br > Cl).
Solvent	Anhydrous DMF or THF	Polar aprotic, solubilizes the pyrrolide salt.
Temperature	0 °C to Room Temp.	Controls reaction rate and minimizes side reactions.
Stoichiometry	Base (1.2 eq), R-X (1.1 eq)	Ensures complete deprotonation and reaction.

Method B: Mitsunobu Reaction

The Mitsunobu reaction is a powerful alternative for alkylating with primary and secondary alcohols under mild, neutral conditions.[10] It is particularly advantageous for installing complex, sterically hindered, or chiral alkyl groups where Sₙ2 methods might fail or lead to elimination.[4] The increased acidity of the N-H on the substrate makes it an excellent candidate for this transformation.[11]

Experimental Protocol: N-Alkylation with a Secondary Alcohol

• Preparation: To a flame-dried round-bottom flask under a nitrogen atmosphere, add propyl 4-formyl-1H-pyrrole-2-carboxylate (1.0 equiv), the desired primary or secondary alcohol (1.2 equiv), and triphenylphosphine (PPh₃, 1.5 equiv).

• Dissolution: Add anhydrous tetrahydrofuran (THF) to achieve a concentration of 0.1 M and stir at room temperature until a homogeneous solution is formed.

• Initiation: Cool the solution to 0 °C in an ice bath.

• Reagent Addition: Add diisopropyl azodicarboxylate (DIAD) or diethyl azodicarboxylate (DEAD) (1.5 equiv) dropwise over 15-20 minutes.

  • Observation: A color change (e.g., to a milky white or yellow suspension) is often observed.

• Reaction: Allow the reaction to slowly warm to room temperature and stir for 6-24 hours. Monitor the reaction progress by TLC.

• Work-up: Once the reaction is complete, concentrate the mixture under reduced pressure.

• Purification: Directly purify the crude residue by column chromatography on silica gel. The triphenylphosphine oxide and dialkyl hydrazinedicarboxylate byproducts can be challenging to separate. A less polar solvent system (e.g., starting with pure hexane or toluene) is often required.

• Characterization: Confirm the product structure by NMR and HRMS.

Parameter	Condition	Rationale
Reagents	PPh₃, DIAD/DEAD	Forms the active phosphonium salt with the alcohol.[10]
Nucleophile	Pyrrole N-H	Attacks the activated alcohol.
Solvent	Anhydrous THF, Dioxane	Aprotic, solubilizes reactants.
Temperature	0 °C to Room Temp.	Mild conditions preserve sensitive functional groups.
Stoichiometry	Alcohol (1.2 eq), PPh₃/DIAD (1.5 eq)	Drives reaction to completion.

Part 2: Protocols for N-Arylation

N-arylation is a cornerstone of modern medicinal chemistry, enabling the synthesis of compounds with improved metabolic stability and novel pharmacodynamic properties. Transition-metal-catalyzed cross-coupling reactions are the methods of choice.

Caption: Key strategies for N-functionalization.

Method A: Palladium-Catalyzed Buchwald-Hartwig Amination

This reaction is arguably the most powerful and versatile method for forming C(aryl)-N bonds. It utilizes a palladium catalyst and a phosphine ligand to couple the pyrrole with an aryl halide or triflate.[12][13] The choice of ligand is critical for achieving high yields.

Scientist's Note: The reaction is highly sensitive to air and moisture. All reagents and solvents must be anhydrous, and the reaction should be assembled in a glovebox or using rigorous Schlenk line techniques. The choice of base is also crucial; weaker bases like K₂CO₃ or K₃PO₄ are often preferred for azoles to prevent catalyst decomposition.

Experimental Protocol: N-Arylation with an Aryl Bromide

• Preparation: In a glovebox, add propyl 4-formyl-1H-pyrrole-2-carboxylate (1.0 equiv), the aryl bromide (1.2 equiv), potassium carbonate (K₂CO₃, 2.0 equiv), and a magnetic stir bar to a flame-dried Schlenk tube.

• Catalyst Addition: Add the palladium catalyst (e.g., Pd₂(dba)₃, 2.5 mol%) and the phosphine ligand (e.g., Xantphos, 10 mol%).

• Solvent Addition: Add anhydrous, degassed solvent (e.g., dioxane or toluene, to 0.1 M).

• Reaction: Seal the Schlenk tube and remove it from the glovebox. Place the tube in a preheated oil bath at 100-110 °C and stir vigorously for 12-24 hours.

• Cooling and Filtration: After cooling to room temperature, dilute the mixture with ethyl acetate and filter through a pad of Celite®, washing the pad with additional ethyl acetate.

• Work-up: Concentrate the filtrate under reduced pressure.

• Purification: Purify the crude residue by column chromatography on silica gel to afford the N-aryl pyrrole.

• Characterization: Confirm the structure by NMR and HRMS.

Parameter	Condition	Rationale
Catalyst	Pd(0) or Pd(II) precatalyst	Facilitates the catalytic cycle.[12]
Ligand	Bulky, electron-rich phosphine	Promotes reductive elimination and stabilizes Pd.[14]
Base	K₂CO₃, Cs₂CO₃, K₃PO₄	Activates the pyrrole N-H for coupling.
Solvent	Anhydrous Toluene, Dioxane	High-boiling, aprotic solvents are standard.
Temperature	80-120 °C	Required to drive the catalytic cycle.

Method B: Copper-Mediated Chan-Lam Coupling

The Chan-Lam reaction provides an excellent, often milder, alternative to palladium-catalyzed methods. It typically couples the heterocycle with an arylboronic acid using a copper source, and can often be run open to the air.[15] This method is particularly effective for electron-deficient heterocycles.[15]

Experimental Protocol: N-Arylation with an Arylboronic Acid

• Preparation: To a round-bottom flask, add propyl 4-formyl-1H-pyrrole-2-carboxylate (1.0 equiv), the arylboronic acid (1.5 equiv), copper(II) acetate (Cu(OAc)₂, 1.5 equiv), and pyridine (2.0 equiv).

• Dissolution: Add anhydrous dichloromethane (DCM) to a concentration of 0.2 M.

• Reaction: Stir the reaction mixture vigorously at room temperature, open to the air, for 24-48 hours. Monitor by TLC.

  • Observation: The reaction mixture is typically a heterogeneous blue or green suspension.

• Filtration: Upon completion, dilute the reaction with DCM and filter through a pad of Celite® to remove copper salts. Wash the pad thoroughly.

• Work-up: Concentrate the filtrate. The excess pyridine can often be removed by co-evaporation with toluene.

• Purification: Purify the crude material by silica gel chromatography to isolate the desired N-aryl pyrrole.

• Characterization: Confirm the product structure by NMR and HRMS.

Parameter	Condition	Rationale
Catalyst	Copper(II) Acetate (stoichiometric)	Mediates the C-N bond formation.[15]
Coupling Partner	Arylboronic Acid	Stable, readily available aryl source.
Base/Ligand	Pyridine or other amine	Acts as both a base and a ligand for copper.
Solvent	DCM, THF, or Methanol	Choice depends on substrate solubility.
Atmosphere	Air	A major advantage over Pd-catalyzed methods.

Part 3: Protocol for N-Acylation

N-acylation introduces an electron-withdrawing acyl group, which significantly alters the electronic properties of the pyrrole ring, deactivating it towards electrophilic substitution. This can be a protective strategy or a means to introduce a carbonyl functional group for further elaboration.

Experimental Protocol: N-Acetylation

• Preparation and Deprotonation: Following the protocol for Classical Sₙ2 Alkylation (Method A, steps 1-4), generate the sodium salt of propyl 4-formyl-1H-pyrrole-2-carboxylate (1.0 equiv) using NaH (1.2 equiv) in anhydrous THF at 0 °C.

• Acylation: While maintaining the temperature at 0 °C, add acetyl chloride (1.1 equiv) dropwise to the stirred suspension of the pyrrolide anion.

• Reaction: Stir the reaction at 0 °C for 1 hour, then allow it to warm to room temperature and stir for an additional 2-4 hours. Monitor by TLC.

• Quenching and Work-up: Follow the quenching, extraction, and work-up procedures described in the N-alkylation protocol (Method A, steps 7-9).

• Purification and Characterization: Purify by silica gel chromatography and characterize the N-acetylated product by spectroscopic methods. Note that N-acyl pyrroles can be sensitive to hydrolysis under strongly acidic or basic conditions.

Conclusion

The functionalization of the nitrogen atom in propyl 4-formyl-1H-pyrrole-2-carboxylate is a gateway to a vast library of novel chemical entities. By selecting the appropriate synthetic strategy—be it classical Sₙ2 alkylation, the versatile Mitsunobu reaction, palladium- or copper-catalyzed arylation, or direct acylation—researchers can precisely engineer the properties of this valuable building block. The protocols outlined in this guide provide robust and well-precedented starting points for these transformations. As with any specific substrate, empirical optimization of reaction conditions is recommended to achieve maximum efficiency and yield.

References

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• Ciaffoni, N., et al. (2021). "Straightforward N-alkylation of diketopyrrolopyrroles through the Mitsunobu reaction with benzyl, α-branched, and chiral alcohols". Chemical Communications, 57(51), 6245-6248. Available at: [Link].

• Chen, J., et al. (2022). "Microwave-Assisted Decarboxylative Cyclization of 3-Formylchromones with α-Amino Acids: An Efficient and Direct Approach to Substituted Pyrroles". Molecules, 27(21), 7488. Available at: [Link].

• Nishihara, Y., et al. (2018). "Ligand-Controlled C2- or C3-Selectivity Switching in the Palladium-Catalyzed C–H Arylation of Nonsubstituted 1H-Pyrrole". Organic Letters, 20(2), 434-437. Available at: [Link].

• Wang, N.-C., et al. (1977). "Pyrrole chemistry. XVII. Alkylation of the pyrrolyl ambident anion". Canadian Journal of Chemistry, 55(22), 4112-4116. Available at: [Link].

• Antilla, J. C., et al. (2004). "Supporting Information for Copper-Diamine Catalyzed N-Arylation of Pyrroles, Pyrazoles, Indazoles, Imidazoles, and Triazoles". Available at: [Link].

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• Alberico, D., et al. (2005). "Palladium-Catalyzed Indole, Pyrrole, and Furan Arylation by Aryl Chlorides". Organic Letters, 7(22), 4983-4986. Available at: [Link].

• Hari, Y., et al. (2002). "Facile Synthesis of N-Aryl Pyrroles via Cu(II)-Mediated Cross Coupling of Electron Deficient Pyrroles and Arylboronic Acids". The Journal of Organic Chemistry, 67(3), 963-965. Available at: [Link].

• Unno, M., et al. (2019). "Identification of the Deprotonated Pyrrole Nitrogen of the Bilin-Based Photoreceptor by Raman Spectroscopy With an Advanced Computational Analysis". The Journal of Physical Chemistry B, 123(18), 3960-3968. Available at: [Link].

• Organic Chemistry Portal. "Synthesis of substituted N-heterocycles by N-alkylation". Available at: [Link].

• Katritzky, A. R., et al. (2003). "Regiospecific C-Acylation of Pyrroles and Indoles Using N-Acylbenzotriazoles". The Journal of Organic Chemistry, 68(14), 5720-5723. Available at: [Link].

• Mansour, T. S. "Pyrrole reaction". SlideShare. Available at: [Link].

• Unno, M., et al. (2019). "Identification of the Deprotonated Pyrrole Nitrogen of the Bilin-Based Photoreceptor by Raman Spectroscopy with an Advanced Computational Analysis". The Journal of Physical Chemistry B, 123(18), 3960-3968. Available at: [Link].

• Bentabed, A., et al. (2015). "Deproto-metallation of N-arylated pyrroles and indoles using a mixed lithium–zinc base and regioselectivity-computed CH acidity relationship". Beilstein Journal of Organic Chemistry, 11, 1475-1482. Available at: [Link].

• Ciaffoni, N., et al. (2021). "Straightforward N-alkylation of diketopyrrolopyrroles through the Mitsunobu reaction with benzyl, α-branched, and chiral alcohols". Chemical Communications. Available at: [Link].

• Quora. "Is the protonation of the N-atom in pyrrole more difficult than in pyridine? Why?". Available at: [Link].

• ResearchGate. "Straightforward N-alkylation of diketopyrrolopyrroles through Mitsunobu reaction with benzyl, α-branched, and chiral alcohols". Available at: [Link].

• Reddy, P. V. G., et al. (2011). "Synthesis of Fused Imidazoles, Pyrroles, and Indoles with a Defined Stereocenter α to Nitrogen Utilizing Mitsunobu Alkylation Followed by Palladium-Catalyzed Cyclization". The Journal of Organic Chemistry, 76(19), 7938-7946. Available at: [Link].

• Chemistry Stack Exchange. "Is the conjugate base of pyrrole resonance stabilised?". Available at: [Link].

• Wikipedia. "Buchwald–Hartwig amination". Available at: [Link].

• Iacob, A.-M., et al. (2020). "Synthesis and Toxicity Evaluation of New Pyrroles Obtained by the Reaction of Activated Alkynes with 1-Methyl-3-(cyanomethyl)benzimidazolium Bromide". Molecules, 25(24), 5909. Available at: [Link].

• Reddy, P. V. G., et al. (2011). "Synthesis of Fused Imidazoles, Pyrroles, and Indoles with a Defined Stereocenter α to Nitrogen Utilizing Mitsunobu Alkylation Followed by Palladium-Catalyzed Cyclization". The Journal of Organic Chemistry, 76(19), 7938-7946. Available at: [Link].

• Nan, A., et al. (2010). "Synthesis and characterization of new functionalised pyrrole copolymers". Journal of Optoelectronics and Advanced Materials, 12(11), 2265-2269. Available at: [Link].

• Morita, H., et al. (2018). "Regioselective Formylation of Pyrrole-2-Carboxylate: Crystalline Vilsmeier Reagent vs Dichloromethyl Alkyl Ether". Organic Process Research & Development, 22(10), 1430-1434. Available at: [Link].

• Organic Chemistry Portal. "Microwave Chemistry". Available at: [Link].

• Krámos, B., and T. Soós. (2021). "Recent Progress Concerning the N-Arylation of Indoles". Molecules, 26(23), 7175. Available at: [Link].

• Caltagirone, C., and P. A. Gale. (2009). "Pyrrole N–H Anion Complexes". Chemical Society Reviews, 38(2), 520-563. Available at: [Link].

• Trofimov, B. A., et al. (2019). "Base-Mediated Synthesis of Polysubstituted Pyrroles from N-Allyl Ketimines and Alkynes: Interplay of Carbanions". Organic Letters, 21(12), 4597-4601. Available at: [Link].

• Tundel, R. E. (2008). "Pd-Catalyzed N-Arylation of Amides: Catalyst Development and Scope". SURFACE at Syracuse University. Available at: [Link].

• Ekkert, O., et al. (2013). "Synthesis and characterization of pyrrole-based group 4 PNP pincer complexes". Dalton Transactions, 42(1), 125-131. Available at: [Link].

• Koca, İ., and İ. Yıldırım. (2012). "Synthesis and spectroscopic characterization of pyrrole-2,3-diones and their following reactions with 1,2-aromatic diamines". Organic Communications, 5(3), 135-142. Available at: [Link].

• Stejskal, J., et al. (2013). "Polypyrrole salts and bases: superior conductivity of nanotubes and their stability towards the loss of conductivity by deprotonation". RSC Advances, 3(36), 15938-15945. Available at: [Link].

• ResearchGate. "Buchwald-Hartwig or Ullmann-type coupling methods for C-3 amination". Available at: [Link].

• Reddy, B. V. S., et al. (2021). "Chemoselective pyrrole dance vs. C–H functionalization/aroylation of toluenes". Chemical Science, 12(38), 12628-12634. Available at: [Link].

• NextSDS. "1H-Pyrrole-2-carboxylicacid,4-(formylamino)-1-propyl-(9CI)". Available at: [Link].

Sources

• 1. researchgate.net [researchgate.net]
• 2. Synthesis and Toxicity Evaluation of New Pyrroles Obtained by the Reaction of Activated Alkynes with 1-Methyl-3-(cyanomethyl)benzimidazolium Bromide - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Synthesis of N-alkoxycarbonyl Pyrroles from O-Substituted Carbamates: A Synthetically Enabling Pyrrole Protection Strategy - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Straightforward N-alkylation of diketopyrrolopyrroles through the Mitsunobu reaction with benzyl, α-branched, and chiral alcohols - Chemical Communications (RSC Publishing) [pubs.rsc.org]
• 5. quora.com [quora.com]
• 6. Pyrrole - Wikipedia [en.wikipedia.org]
• 7. pdf.benchchem.com [pdf.benchchem.com]
• 8. copharm.uobaghdad.edu.iq [copharm.uobaghdad.edu.iq]
• 9. cdnsciencepub.com [cdnsciencepub.com]
• 10. Straightforward N-alkylation of diketopyrrolopyrroles through the Mitsunobu reaction with benzyl, α-branched, and chiral alcohols - Chemical Communications (RSC Publishing) [pubs.rsc.org]
• 11. pubs.acs.org [pubs.acs.org]
• 12. Buchwald–Hartwig amination - Wikipedia [en.wikipedia.org]
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• 15. pubs.acs.org [pubs.acs.org]

Technical Notes & Optimization

troubleshooting poor solubility of propyl 4-formyl-1H-pyrrole-2-carboxylate in aqueous media

Welcome to the Technical Support Center. As a Senior Application Scientist, I have structured this guide to move beyond generic advice, providing you with the mechanistic causality and field-validated protocols required to successfully solubilize propyl 4-formyl-1H-pyrrole-2-carboxylate for both in vitro and in vivo applications.

PART 1: Mechanistic Root Cause Analysis (The "Why")

Q: Why is propyl 4-formyl-1H-pyrrole-2-carboxylate so difficult to dissolve in standard aqueous buffers like PBS? A: The poor aqueous solubility of this specific compound is driven by three compounding physicochemical factors:

• High Lipophilicity (LogP): The addition of the propyl ester chain (-COO-CH₂CH₂CH₃) at position 2 acts as a highly hydrophobic tail. This significantly increases the molecule's partition coefficient, causing it to repel water molecules and favor self-association.

• Crystal Lattice Energy: The pyrrole ring is highly planar. This planarity, combined with strong intermolecular hydrogen bonding between the pyrrole nitrogen (-NH, hydrogen donor) and the formyl oxygen (-CHO, hydrogen acceptor), creates a highly stable, tightly packed crystal lattice. Overcoming this lattice energy requires significant thermodynamic input[1].

• Lack of Ionizable Groups: Unlike amines or carboxylic acids, the pyrrole ring is a very weak acid/base. Consequently, its solubility is largely independent of pH within the physiological range (pH 6–8). Standard pH-adjustment strategies (like adding HCl or NaOH) will be ineffective and may degrade the compound[2].

Q: Can I just heat the aqueous buffer or use sonication to force it into solution? A: No. While gentle heating (30–40°C) and sonication provide kinetic energy to break down macroscopic solute aggregates[2], they cannot overcome the thermodynamic unfavorability of hydrating the hydrophobic propyl ester. Furthermore, excessive heat can lead to the oxidation or polymerization of the pyrrole ring. A formulation-based approach is mandatory.

PART 2: Troubleshooting Guide & FAQs (The "What")

Q: I dissolved the compound in 100% DMSO, but when I dilute it into my assay buffer, it immediately turns cloudy. What is happening? A: You are experiencing a "solvent shift" precipitation. When the DMSO stock is diluted into water, the local dielectric constant of the solution drops rapidly. The hydrophobic propyl ester and planar pyrrole core rapidly self-associate to minimize contact with water, forming insoluble micro-crystals before they can disperse. To prevent this, the aqueous phase must be modified with complexing agents before the drug is introduced.

Q: I am running an in vitro cell-based assay. I need a final compound concentration of 50 µM, but my cells will die if the DMSO concentration exceeds 0.5%. What is the best approach? A: For low-concentration in vitro assays with strict organic solvent limits, Cyclodextrin Complexation is the gold standard. Hydroxypropyl-β-cyclodextrin (HP-β-CD) features a hydrophilic exterior and a hydrophobic internal cavity that perfectly accommodates the hydrophobic propyl chain and planar pyrrole ring[3]. By pre-dissolving HP-β-CD in your assay buffer, you can dilute your DMSO stock directly into the cyclodextrin solution, preventing precipitation without exposing cells to toxic solvent levels.

Q: I need to dose this compound in vivo (e.g., IV or IP injection) at a high concentration (e.g., 5 mg/mL). Cyclodextrins aren't providing enough solubility. What is the next logical step? A: For high-concentration in vivo dosing, you must transition to a Micellar Solubilization strategy using biocompatible surfactants and co-solvents. Surfactants like Tween 80, when combined with co-solvents like PEG400, form micelles well above their Critical Micelle Concentration (CMC). These micelles encapsulate the lipophilic pyrrole derivative within their hydrophobic cores, completely shielding it from the aqueous environment[2].

PART 3: Validated Experimental Protocols (The "How")

Every protocol below is designed as a self-validating system to ensure you do not proceed with a compromised formulation.

Protocol 1: Cyclodextrin-Mediated Solubilization (For In Vitro Assays)

Causality: HP-β-CD forms a 1:1 inclusion complex with the drug, shielding the hydrophobic propyl ester from water without altering the compound's intrinsic biological activity[3].

• Prepare Stock: Dissolve propyl 4-formyl-1H-pyrrole-2-carboxylate in 100% molecular biology grade DMSO to yield a 20 mM stock.

• Prepare Vehicle: Dissolve HP-β-CD in PBS (pH 7.4) to a final concentration of 20% (w/v). Filter sterilize through a 0.22 µm PES membrane.

• Thermal Equilibration: Warm both the DMSO stock and the HP-β-CD solution to 37°C to maximize kinetic mobility.

• Complexation: While vortexing the HP-β-CD solution vigorously, add the DMSO stock dropwise to achieve your target concentration (e.g., a 1:400 dilution yields 50 µM drug in 0.25% DMSO).

• Energy Input: Sonicate the mixture in a water bath for 10 minutes at room temperature to ensure complete inclusion complex formation[2].

• Self-Validation Step: Centrifuge the final solution at 10,000 x g for 5 minutes. Analyze the supernatant via UV-Vis or HPLC. If the measured concentration matches your theoretical yield, no micro-precipitation has occurred, and the solution is ready for your assay.

Protocol 2: Lipid/Surfactant Micellar Formulation (For In Vivo Dosing)

Causality: PEG400 lowers the dielectric constant of the solution, while Tween 80 forms a protective micellar shell around the planar pyrrole core, preventing crystal lattice reformation.

• Dry Addition: Weigh the required mass of propyl 4-formyl-1H-pyrrole-2-carboxylate powder directly into a sterile glass vial.

• Primary Solubilization: Add 10% (v/v of the final intended volume) DMSO. Vortex until the powder is completely dissolved.

• Co-Solvent Addition: Add 40% (v/v) PEG400 to the DMSO/drug solution. Vortex for 2 minutes. The solution must remain optically clear.

• Surfactant Addition: Add 5% (v/v) Tween 80 and mix thoroughly until homogenous.

• Aqueous Phase-In: Slowly add 45% (v/v) Saline (0.9% NaCl) dropwise while continuously stirring or sonicating[2].

• Self-Validation Step: Shine a bright light through the vial against a dark background (testing for the Tyndall effect). A slight bluish opalescence indicates successful nano-micelle formation. If you see visible particulate matter or milky white cloudiness, the formulation has failed and must be discarded.

PART 4: Quantitative Performance Summary

Solubilization Strategy	Mechanism of Action	Est. Max Achievable Concentration	Max Tolerated Organic Content	Primary Application
Direct Aqueous Dilution	None	< 1 µM	0%	Analytical Baselines
Co-Solvent Shift (DMSO)	Dielectric constant reduction	10 - 50 µM	< 1% (Cellular toxicity limit)	In vitro biochemical assays
HP-β-CD Complexation	Hydrophobic cavity encapsulation	1 - 2 mM	< 0.5%	Cell culture, in vivo PK
Micellar (PEG400/Tween)	Core-shell micelle entrapment	5 - 10 mM	10% DMSO / 40% PEG	In vivo efficacy models

PART 5: Solubility Optimization Workflow

Decision tree for troubleshooting the aqueous solubility of pyrrole derivatives.

References

• Cyclodextrins: Enhancing Drug Delivery, Solubility and Bioavailability for Modern Therapeutics Source: PubMed (National Institutes of Health) URL:[Link]

• Improvement in Aqueous Solubility in Small Molecule Drug Discovery Programs by Disruption of Molecular Planarity and Symmetry Source: Journal of Medicinal Chemistry (ACS Publications) URL:[Link]

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. Cyclodextrins: Enhancing Drug Delivery, Solubility and Bioavailability for Modern Therapeutics - PubMed [pubmed.ncbi.nlm.nih.gov]

optimizing reaction conditions for propyl 4-formyl-1H-pyrrole-2-carboxylate condensation

Technical Support Center: Optimizing Condensation Reactions for Propyl 4-formyl-1H-pyrrole-2-carboxylate

Welcome to the Technical Support Center. As a Senior Application Scientist, I have structured this guide specifically for researchers, chemists, and drug development professionals working with propyl 4-formyl-1H-pyrrole-2-carboxylate .

The pyrrole core fundamentally alters the reactivity of the C4-formyl group. Because the pyrrole nitrogen is strongly electron-donating, it reduces the electrophilicity of the aldehyde via resonance. Consequently, standard condensation conditions used for simple benzaldehydes often stall or fail. This guide provides field-proven protocols, mechanistic causality, and troubleshooting matrices for three primary condensation pathways: Knoevenagel condensation, Schiff base (imine/oxime) formation, and dipyrromethane synthesis.

Reaction Pathways & Optimization Workflows

Chemical condensation pathways for propyl 4-formyl-1H-pyrrole-2-carboxylate.

Step-by-step experimental workflow for reaction optimization.

Quantitative Data & Optimization Matrix

Reaction Type	Reagents	Optimal Catalyst	Solvent	Temp	Typical Yield	Ref
Knoevenagel	Active Methylene (e.g., Malononitrile)	Piperidine/AcOH (0.1 eq) or DIPEAc	DCM or EtOH	40–80 °C	60–92%	1, 2
Schiff Base / Oxime	Primary Amine / NH₂OH·HCl	K₂CO₃ or Mild Acid Buffer	H₂O/EtOH	80 °C	70–85%	3
Dipyrromethane	Pyrrole Nucleophile	NaH (Base) or TFA (Acid)	DMF or DCM	RT	45–75%	4

Standard Operating Procedures (SOPs)

SOP 1: Knoevenagel Condensation (Cyanoacrylate Formation)

Mechanistic Causality: The electron-donating nature of the pyrrole nitrogen reduces the electrophilicity of the 4-formyl group. A dual catalyst system (Piperidine/AcOH) overcomes this by first forming a highly electrophilic iminium intermediate, which is far more susceptible to attack by active methylene compounds than the parent aldehyde 1[1].

• In a dry round-bottom flask, dissolve propyl 4-formyl-1H-pyrrole-2-carboxylate (1.0 eq) and malononitrile (1.2 eq) in anhydrous DCM.

• Add catalytic amounts of piperidine (0.1 eq) and glacial acetic acid (0.1 eq). Alternatively, diisopropylethylammonium acetate (DIPEAc) can be used as a highly efficient, green catalyst 2[2].

• Add freshly activated 4Å molecular sieves to drive the equilibrium by sequestering water.

• Stir at 40 °C for 20 hours.

• Validation Checkpoint: The reaction mixture should transition from pale yellow to deep orange/red as the highly conjugated dicyanovinyl product forms. Verify complete consumption of the starting material by TLC (Rf ~0.4 in 3:1 Hexanes/EtOAc).

• Quench with water, extract with DCM, dry over Na₂SO₄, and purify via silica gel chromatography.

SOP 2: Oxime / Schiff Base Formation

Mechanistic Causality: Condensation with hydroxylamine hydrochloride requires strict pH control. K₂CO₃ neutralizes the HCl salt to liberate the nucleophilic free amine. Crucially, it maintains a slightly acidic to neutral pH window; if the solution becomes too basic, the carbonyl oxygen is insufficiently protonated, stalling the nucleophilic addition 3[3].

• Dissolve propyl 4-formyl-1H-pyrrole-2-carboxylate (1.0 eq) in a mixture of ethanol and water (3:1 v/v) at 80 °C.

• In a separate vial, dissolve hydroxylamine hydrochloride (2.0 eq) and potassium carbonate (1.0 eq) in a minimal amount of water.

• Add the aqueous buffer solution dropwise to the pyrrole solution.

• Reflux for 2–4 hours.

• Validation Checkpoint: An insoluble precipitate will begin to form in the hot solvent as the oxime is generated. TLC should show a highly polar new spot.

• Cool to room temperature, filter the resulting precipitate, and wash with cold water to obtain the pure (E)-oxime.

SOP 3: Dipyrromethane Synthesis (Porphyrin Precursors)

Mechanistic Causality: Forming neo-confused dipyrromethanes from 4-formylpyrroles requires careful choice of conditions to prevent oligomerization. Base-catalyzed condensation using NaH in DMF has proven effective for specific pyrrole couplings, avoiding the polymerization risks associated with strong acids 4[4].

• Suspend NaH (1.5 eq, 60% dispersion in mineral oil) in anhydrous DMF at 0 °C under N₂.

• Add the nucleophilic pyrrole partner (1.0 eq) dropwise and stir for 30 mins at room temperature to form the pyrrolide anion.

• Add propyl 4-formyl-1H-pyrrole-2-carboxylate (1.1 eq) dissolved in DMF.

• Stir at room temperature for 12 hours.

• Validation Checkpoint: The reaction must be monitored closely to ensure no highly conjugated (deep purple/black) porphyrinogen side-products are forming.

• Quench carefully with saturated NH₄Cl, extract with EtOAc, and purify immediately via flash chromatography (neutral alumina is preferred over silica to prevent acid-catalyzed degradation on the column).

Troubleshooting & FAQs

Q1: My Knoevenagel condensation is stalling at 50% conversion. How can I drive it to completion? A1: The C4-formyl group on a pyrrole is significantly less reactive than a standard benzaldehyde due to resonance donation from the pyrrole nitrogen. To overcome this, ensure your molecular sieves are freshly activated (heated under vacuum at 250 °C). If stalling persists, switch to a Dean-Stark apparatus with toluene to physically remove water, or increase the catalyst loading of piperidine/AcOH to 0.2 eq to accelerate iminium formation 1[1].

Q2: During Schiff base formation, I am observing multiple spots on TLC and a dark, tarry mixture. What went wrong? A2: Pyrroles are highly sensitive to oxidation and strong acids, which can lead to polymerization (tar formation). If you are using a strong acid catalyst (like p-TsOH) for imine formation, the local pH might be too low, causing the pyrrole ring to degrade. Switch to a milder acid or a buffered system (e.g., NaOAc/AcOH). Additionally, degas your solvents with nitrogen to prevent air oxidation of the electron-rich pyrrole core.

Q3: When synthesizing dipyrromethanes, my yield is low and I see a lot of baseline material. How do I improve the yield? A3: Baseline material usually indicates oligomerization or porphyrinogen formation. If using acid catalysis (e.g., TFA), the reaction must be heavily diluted (typically 0.01 M) and quenched rapidly (e.g., with triethylamine) the exact moment the aldehyde is consumed. Alternatively, consider the base-catalyzed route (NaH in DMF), which has been shown to successfully yield neo-confused dipyrromethanes from 4-formylpyrrole-2-carboxylates with fewer oligomeric side products 4[4].

Q4: Does the propyl ester at the 2-position interfere with the 4-formyl condensation? A4: Generally, no. The propyl ester acts as an electron-withdrawing group, which actually helps increase the electrophilicity of the 4-formyl group via inductive and resonance effects across the ring. Furthermore, the bulky propyl group provides slight steric shielding to the adjacent C3 position, directing nucleophilic attack cleanly to the C4-aldehyde. However, avoid using strong aqueous bases (like NaOH/KOH) during condensation, as this will prematurely hydrolyze the propyl ester to the carboxylic acid. Use K₂CO₃ or organic bases instead 3[3].

References

• Insights on Structure–Passive Permeability Relationship in Pyrrole and Furan-Containing Macrocycles Source: Journal of Medicinal Chemistry - ACS Publications URL:3

• Current Advances in the Synthesis of Valuable Dipyrromethane Scaffolds: Classic and New Methods Source: PMC (PubMed Central) URL:4

• Synthesis of a model phyllobilin bearing an optical marker Source: RSC Publishing URL:1

• Improved Knoevenagel Condensation Protocol for the Synthesis of Cyanoacrylates and their Anticancer Activity Source: Journal of the Mexican Chemical Society URL:2

Sources

• 1. Synthesis of a model phyllobilin bearing an optical marker - New Journal of Chemistry (RSC Publishing) DOI:10.1039/D4NJ01533A [pubs.rsc.org]
• 2. Improved Knoevenagel Condensation Protocol for the Synthesis of Cyanoacrylates and their Anticancer Activity | Journal of the Mexican Chemical Society [jmcs.org.mx]
• 3. pubs.acs.org [pubs.acs.org]
• 4. Current Advances in the Synthesis of Valuable Dipyrromethane Scaffolds: Classic and New Methods - PMC [pmc.ncbi.nlm.nih.gov]

preventing oxidation and degradation of propyl 4-formyl-1H-pyrrole-2-carboxylate during storage

This technical support guide is designed for researchers, scientists, and drug development professionals to address the challenges associated with the storage and handling of propyl 4-formyl-1H-pyrrole-2-carboxylate. Our goal is to provide in-depth, field-proven insights and practical solutions to prevent its oxidation and degradation, thereby ensuring the integrity and reproducibility of your experimental results.

Introduction: Understanding the Instability of Propyl 4-Formyl-1H-Pyrrole-2-Carboxylate

Propyl 4-formyl-1H-pyrrole-2-carboxylate is a valuable building block in medicinal chemistry and materials science. However, its chemical structure, which features an electron-rich pyrrole ring and a reactive aldehyde group, makes it susceptible to degradation under common laboratory conditions. The primary pathways of degradation include oxidation, hydrolysis, polymerization, and photodegradation. Understanding these pathways is the first step toward effective prevention.

Frequently Asked Questions (FAQs)

Q1: What are the initial signs of degradation in my sample of propyl 4-formyl-1H-pyrrole-2-carboxylate?

A1: Visual inspection can often provide the first clues of degradation. A pure sample should be a stable solid. Any change in color (e.g., from off-white to yellow or brown), or a change in physical state (e.g., clumping or liquefaction) can indicate degradation. The formation of insoluble matter is a strong indicator of polymerization[1].

Q2: What are the main chemical reactions that cause this degradation?

A2: The primary degradation pathways are:

• Oxidation: The aldehyde group is highly susceptible to oxidation, which converts it to the corresponding carboxylic acid (propyl 4-carboxy-1H-pyrrole-2-carboxylate). This reaction is often initiated by atmospheric oxygen and can be accelerated by light and trace metal impurities.

• Polymerization: The electron-rich pyrrole ring can undergo acid-catalyzed or oxidative polymerization, leading to the formation of colored, insoluble materials[2].

• Hydrolysis: The propyl ester group can be hydrolyzed to the corresponding carboxylic acid, especially in the presence of moisture and under acidic or basic conditions[3][4][5].

• Photodegradation: Exposure to light, particularly UV radiation, can provide the energy to initiate degradation reactions, leading to a complex mixture of products[2][3].

Q3: What are the ideal storage conditions for this compound?

A3: To minimize degradation, store propyl 4-formyl-1H-pyrrole-2-carboxylate under the following conditions:

• Temperature: Cool, refrigerated conditions (2-8 °C) are recommended. Avoid repeated freeze-thaw cycles by aliquoting the sample if you only need to use small amounts at a time.

• Atmosphere: Store under an inert atmosphere, such as argon or nitrogen, to minimize contact with oxygen.

• Light: Protect from light by using amber glass vials or by storing the container in the dark.

• Moisture: Store in a dry environment, such as a desiccator, to prevent hydrolysis.

Q4: Can I use antioxidants to improve the stability of my compound?

A4: Yes, the addition of a small amount of an antioxidant can be effective, particularly for solutions. Butylated hydroxytoluene (BHT) is a common choice for stabilizing aldehydes. A typical concentration is around 0.1%[6][7][8]. However, you must first verify that the antioxidant does not interfere with your downstream applications.

Troubleshooting Guide

This guide provides solutions to common problems encountered during the storage and handling of propyl 4-formyl-1H-pyrrole-2-carboxylate.

Problem	Potential Cause(s)	Troubleshooting Steps & Solutions
Discoloration (yellowing/browning) of the solid compound.	Oxidation and/or polymerization.	1. Immediately transfer the compound to a fresh container under an inert atmosphere (argon or nitrogen).2. Store the container in a desiccator in the dark at 2-8 °C.3. For future use, handle the compound quickly and minimize its exposure to air and light.
The compound has become sticky or oily.	Moisture absorption leading to hydrolysis and/or partial dissolution in degradation products.	1. Dry the compound under a high vacuum, ensuring the temperature is kept low to prevent further degradation.2. Ensure future storage is in a tightly sealed container within a desiccator.
Inconsistent results in experiments using the compound.	Degradation of the starting material, leading to lower effective concentration and potential interference from degradation products.	1. Assess the purity of your stock of the compound using an appropriate analytical method (see Section on Analytical Methods for Purity Assessment).2. If degradation is confirmed, purify the compound or obtain a fresh batch.3. Always use freshly prepared solutions for your experiments.
Formation of a precipitate in a solution of the compound.	Polymerization or the formation of an insoluble degradation product.	1. Attempt to identify the precipitate. It is likely a polypyrrole derivative.2. Discard the solution and prepare a fresh one using a deoxygenated solvent.3. If the problem persists, consider adding an antioxidant like BHT to the solution.

Understanding the Degradation Pathways: A Mechanistic View

To effectively prevent degradation, it is crucial to understand the chemical mechanisms at play.

Oxidation of the Aldehyde Group

The autoxidation of the aldehyde is a free-radical chain reaction.

Mechanism of aldehyde autoxidation.

Hydrolysis of the Ester Group

The propyl ester is susceptible to both acid- and base-catalyzed hydrolysis.

Mechanisms of ester hydrolysis.

Experimental Protocols

Protocol 1: Forced Degradation Study

To understand the stability of your compound under various stress conditions, a forced degradation study is recommended. This will help identify potential degradation products and establish a stability-indicating analytical method[3][4][5][9][10].

1. Preparation of Stock Solution:

• Prepare a stock solution of propyl 4-formyl-1H-pyrrole-2-carboxylate in a suitable solvent (e.g., acetonitrile) at a concentration of 1 mg/mL.

2. Stress Conditions:

• Acid Hydrolysis: Mix 1 mL of the stock solution with 1 mL of 0.1 M HCl. Incubate at 60°C for 24 hours.

• Base Hydrolysis: Mix 1 mL of the stock solution with 1 mL of 0.1 M NaOH. Incubate at room temperature for 24 hours.

• Oxidative Degradation: Mix 1 mL of the stock solution with 1 mL of 3% hydrogen peroxide. Keep at room temperature, protected from light, for 24 hours.

• Thermal Degradation: Place the solid compound in an oven at 70°C for 48 hours.

• Photodegradation: Expose a solution of the compound to a calibrated light source (e.g., Xenon lamp) for a defined period. A control sample should be kept in the dark.

3. Sample Analysis:

• At specified time points, withdraw aliquots from the solutions.

• Neutralize the acidic and basic samples.

• Dilute all samples to a suitable concentration with the mobile phase.

• Analyze by a stability-indicating HPLC method (see Protocol 2).

Protocol 2: Stability-Indicating HPLC Method

A stability-indicating HPLC method is crucial for separating the intact compound from its degradation products.

1. Chromatographic Conditions (Example):

• Column: C18 column (e.g., 150 x 4.6 mm, 5 µm).

• Mobile Phase A: 0.02 M Potassium dihydrogen phosphate buffer, pH adjusted to 3.0 with phosphoric acid.

• Mobile Phase B: Acetonitrile.

• Gradient Elution: A linear gradient from 50% B to 80% B over 15 minutes may be a good starting point.

• Flow Rate: 1.0 mL/min.

• Column Temperature: 30 °C.

• Detection: UV at 225 nm.

2. Method Validation:

• The method should be validated according to ICH guidelines for specificity, linearity, accuracy, precision, and robustness.

Workflow for stability-indicating HPLC analysis.

Protocol 3: Purity Assessment by ¹H NMR Spectroscopy

¹H NMR spectroscopy is a powerful tool for monitoring the degradation of your compound.

1. Sample Preparation:

• Dissolve an accurately weighed amount of the compound in a deuterated solvent (e.g., DMSO-d₆).

2. Data Acquisition:

• Acquire a ¹H NMR spectrum.

3. Spectral Analysis:

• Intact Compound: Look for the characteristic aldehyde proton signal (around 9-10 ppm).

• Oxidation Product: The appearance of a carboxylic acid proton signal (typically >12 ppm) indicates oxidation.

• Hydrolysis Product: The disappearance of the propyl ester signals and the appearance of a carboxylic acid proton signal would indicate hydrolysis.

• Purity Calculation: The relative integration of the signals can be used to estimate the percentage of degradation.

References

• Allan Chemical Corporation. (2025, October 23).
• Benchchem. (n.d.).
• Benchchem. (n.d.).
• Benchchem. (n.d.). How to avoid over-oxidation in pyrrole-2-carbaldehyde synthesis.

• Grypińska, M., et al. (2015). Forced Degradation and Photodegradation Studies of Pyrrolo[3,4-c]pyridine-1,3-dione Derivatives as Analgesic Active Compounds Using HPLC, UV and IR Spectrometry, and HPLC/MS Methods. Journal of AOAC International, 98(5), 1248-59. [Link]

• Howard, J. K., et al. (2016). The Oxidation of Pyrrole. Chemistry, an Asian Journal, 11(2), 155-67. [Link]

• Hutchison, G. (2015, August 4). What is the degradation mechanism of pyrrole? Chemistry Stack Exchange. [Link]

• Inbaraj, J. J., & Inbaraj, B. S. (2021). Stability Indicating HPLC Method Development: A Review. International Journal of Trend in Scientific Research and Development, 5(6), 1-10.

• Ataman Kimya. (n.d.). ANTIOXIDANT BHT. [Link]

• Moravek, Inc. (2023, October 23). A Beginner's Guide to Chemical Storage Best Practices. [Link]

• Pearson+. (n.d.).

• PubChem. (n.d.). methyl 4-formyl-1H-pyrrole-2-carboxylate. [Link]

• . (2019, October 30). To stabilize aldehydes ....?[Link]

• ResearchGate. (n.d.). The autoxidation of aldehydes. (A) Mechanism of aldehydes autoxidation. (B) Reactions in the progress of selected aromatic aldehydes autooxidation. [Link]

• ResearchGate. (2017, March 3). Application of a gradient UHPLC method for determination of chemical and physiological stability of pyrrole-containing ester derivative. [Link]

• RSC Publishing. (n.d.). Light-induced autoxidation of aldehydes to peracids and carboxylic acids. [Link]

• Top 5 Factors Affecting Chemical Stability. (2025, October 2). [Link]

• Wikipedia. (n.d.). Pyrrole. [Link]

• Wu, X., et al. (2018). Synthesis of Pyrrole-2-carbaldehyde Derivatives by Oxidative Annulation and Direct Csp3–H to C=O Oxidation. Organic Letters, 20(3), 688-691. [Link]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. Exploring the photodegradation of pyrroles – Environmental Chemistry | ETH Zurich [envchem.ethz.ch]
• 3. Forced Degradation and Photodegradation Studies of Pyrrolo[3,4-c]pyridine-1,3-dione Derivatives as Analgesic Active Compounds Using HPLC, UV and IR Spectrometry, and HPLC/MS Methods - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Free-Radical Reactions of Pyrroles for Journal of Organic Chemistry - IBM Research [research.ibm.com]
• 5. pubs.acs.org [pubs.acs.org]
• 6. researchgate.net [researchgate.net]
• 7. atamankimya.com [atamankimya.com]
• 8. chemistry.stackexchange.com [chemistry.stackexchange.com]
• 9. datasheets.scbt.com [datasheets.scbt.com]
• 10. fishersci.com [fishersci.com]

Technical Support Center: Flash Chromatography Purification of Propyl 4-Formyl-1H-pyrrole-2-carboxylate

Welcome to the technical support center for the flash chromatography purification of propyl 4-formyl-1H-pyrrole-2-carboxylate. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth troubleshooting and frequently asked questions (FAQs) to address common challenges encountered during the purification of this and structurally related pyrrole derivatives.

I. Introduction to the Challenge

Propyl 4-formyl-1H-pyrrole-2-carboxylate is a moderately polar compound, and its purification by flash chromatography can present several challenges. These can include co-elution with impurities, low recovery, and on-column degradation. This guide provides a systematic approach to troubleshooting these issues, ensuring a successful and efficient purification process.

II. Troubleshooting Guide: A-Question-and-Answer Approach

This section directly addresses specific issues you may encounter during your experiments.

Q1: My biggest challenge is poor separation between my product and a closely-eluting impurity. How can I improve the resolution?

A1: Optimizing your solvent system is the most critical first step.

• The Power of TLC: Before any column is run, Thin-Layer Chromatography (TLC) is your most valuable tool for method development.[1][2] A well-chosen solvent system on a TLC plate is the best predictor of success on the column.

• Target Rf Value: Aim for an Rf value for your target compound in the range of 0.15 to 0.4.[3] This range generally provides the best separation from impurities.[1][3]

• Solvent System Selection:

  • A common starting point for pyrrole derivatives is a mixture of a non-polar solvent like hexanes or heptane and a more polar solvent such as ethyl acetate or dichloromethane.[4][5]

  • For propyl 4-formyl-1H-pyrrole-2-carboxylate, a good initial solvent system to test is a gradient of ethyl acetate in hexanes.

  • If you are observing poor separation, systematically vary the ratio of your solvents. Small, incremental changes in solvent polarity can have a significant impact on resolution.[6]

• Understanding ΔCV: While many chemists focus on the difference in Rf values (ΔRf), the difference in column volumes (ΔCV) is a more accurate predictor of separation quality.[7] The relationship between Rf and CV is defined by the equation CV = 1/Rf.[3][7] A larger ΔCV between your product and an impurity will result in a better separation.

Solvent System (Hexane:Ethyl Acetate)	Product Rf	Impurity Rf	ΔRf	Product CV	Impurity CV	ΔCV	Separation Quality
80:20	0.45	0.55	0.10	2.22	1.82	0.40	Poor
90:10	0.25	0.35	0.10	4.00	2.86	1.14	Good

As shown in the table, even with the same ΔRf, a lower Rf value for the target compound leads to a larger ΔCV and better separation.

Q2: I'm experiencing low recovery of my compound after flash chromatography. What are the possible causes and solutions?

A2: Low recovery can stem from several factors, from irreversible adsorption to on-column degradation.

• Irreversible Adsorption: The slightly acidic nature of standard silica gel can sometimes lead to strong, irreversible binding of polar compounds, especially those with basic nitrogen atoms.

  • Solution 1: Deactivate the Silica: Pre-treating the silica gel with a small amount of triethylamine (1-2%) in your eluent can neutralize the acidic sites and improve recovery.[8]

  • Solution 2: Alternative Stationary Phases: If your compound is particularly sensitive, consider using a different stationary phase like neutral or basic alumina.[8][9]

• On-Column Degradation: Pyrrole derivatives can be sensitive to prolonged exposure to the acidic environment of silica gel.[8][9]

  • Solution: Minimize Residence Time: Use sufficient pressure to ensure a reasonably fast elution. Avoid letting the column run dry or leaving the compound on the column for an extended period.

• Compound is Too Polar: If your compound is eluting very quickly, close to the solvent front, it may not be interacting sufficiently with the silica gel, leading to poor purification and potential loss in initial fractions.

  • Solution: Decrease Solvent Polarity: Start with a less polar solvent system. If you are using a high percentage of ethyl acetate, for example, decrease the concentration.

Q3: My compound is streaking or tailing on the TLC plate and the column, leading to broad peaks and poor separation. What's happening?

A3: Tailing is often a sign of undesirable secondary interactions with the stationary phase or issues with sample loading.

• Acidic/Basic Nature of the Compound: If your compound has acidic or basic functional groups, it can interact in multiple ways with the silica gel, leading to tailing.

  • Solution for Acidic Compounds: Adding a small amount of a volatile acid, like acetic acid, to your mobile phase can sometimes improve peak shape.

  • Solution for Basic Compounds: As mentioned for low recovery, adding a small amount of a volatile base like triethylamine or using a solvent system containing ammonia in methanol can be effective.[5][9]

• Sample Overloading: Loading too much sample onto the column can exceed its capacity, resulting in broad, tailing peaks.

  • Solution: Determine the Correct Column Size: A general rule of thumb is to use a silica gel to crude sample weight ratio of 30-50:1 for easy separations and up to 120:1 for more challenging ones.[2]

• Poor Solubility in the Mobile Phase: If your compound is not fully dissolved in the mobile phase as it moves through the column, this can cause tailing.

  • Solution: Dry Loading: If solubility is an issue, consider dry loading your sample.[10][11] This involves pre-adsorbing your compound onto a small amount of silica gel or an inert support like Celite®, evaporating the solvent, and then loading the dry powder onto the top of your column.[10]

Q4: I'm seeing a new spot on my TLC plate after running the column that wasn't in my crude mixture. What could be the cause?

A4: This is a classic indication of on-column decomposition.

• Silica Gel Instability: As mentioned previously, the acidic nature of silica can catalyze the decomposition of sensitive compounds.[9]

  • 2D TLC Test: To confirm if your compound is unstable on silica, you can perform a 2D TLC. Spot your compound on a TLC plate, run it in one solvent system, then turn the plate 90 degrees and run it in the same solvent system again. If a new spot appears that is not on the diagonal, your compound is likely decomposing on the silica.[9]

  • Solutions:

    • Deactivate the silica gel with triethylamine.[8]

    • Use an alternative stationary phase like alumina.[8][9]

    • Minimize the time your compound spends on the column by using a faster flow rate.

III. Experimental Protocols

Step-by-Step Guide for Method Development using TLC

• Prepare a Stock Solution: Dissolve a small amount of your crude reaction mixture in a suitable solvent (e.g., dichloromethane or ethyl acetate).

• Spot the TLC Plate: Using a capillary tube, spot your stock solution onto the baseline of a silica gel TLC plate.

• Develop the Plate: Place the TLC plate in a developing chamber containing your chosen solvent system (e.g., 90:10 hexanes:ethyl acetate). Ensure the solvent level is below the baseline.

• Visualize the Spots: After the solvent front has reached near the top of the plate, remove it and visualize the spots under a UV lamp. If your compounds are not UV-active, you may need to use a stain.

• Calculate Rf Values: Measure the distance traveled by each spot and the solvent front from the baseline. Calculate the Rf value for each spot using the formula: Rf = (distance traveled by the spot) / (distance traveled by the solvent front).

• Optimize the Solvent System: Adjust the polarity of your solvent system until your target compound has an Rf value between 0.15 and 0.4, and there is a clear separation from major impurities.[1][3]

Workflow for Flash Chromatography Purification

Caption: A typical workflow for flash chromatography purification.

IV. Frequently Asked Questions (FAQs)

Q: What is a good starting solvent system for my propyl 4-formyl-1H-pyrrole-2-carboxylate purification?

A: A good starting point would be a 9:1 mixture of hexanes:ethyl acetate.[5] You can then adjust the polarity based on the initial TLC results. If the compound doesn't move from the baseline, increase the proportion of ethyl acetate. If it runs to the solvent front, increase the proportion of hexanes.

Q: Should I use a gradient or isocratic elution?

A: If your TLC shows that your product and impurities are well-separated, an isocratic (constant solvent composition) elution may be sufficient. However, for more complex mixtures or when impurities are close to your product, a gradient elution (gradually increasing the polarity of the solvent) will likely provide a better separation.[2]

Q: How much crude material can I load onto my column?

A: This depends on the difficulty of the separation and the size of your column. For a relatively straightforward separation, you can aim for a silica-to-sample ratio of about 30:1 to 50:1 by weight.[2] For difficult separations, a ratio of 100:1 or even higher may be necessary.

Q: My compound is not very soluble in the elution solvent. What should I do?

A: As mentioned in the troubleshooting section, dry loading is the recommended method for compounds with poor solubility in the mobile phase.[10][11] This ensures that the compound is introduced to the column in a concentrated band, which leads to better separation.

Q: Can I reuse my flash chromatography column?

A: While it is possible to clean and reuse glass columns, it is generally not recommended for high-purity applications, as residual compounds from a previous run can contaminate your current purification. Pre-packed disposable cartridges are a convenient and reliable option to avoid cross-contamination.

V. Logical Troubleshooting Guide

Caption: A decision tree for troubleshooting common flash chromatography issues.

VI. References

• 9

• 4

• 7

• 1

• 10

• 5

• 3

• 8

• 2

Sources

• 1. sorbtech.com [sorbtech.com]
• 2. Flash Column Chromatography Guide - Membrane Solutions [membrane-solutions.com]
• 3. biotage.com [biotage.com]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. Chromatography [chem.rochester.edu]
• 6. researchgate.net [researchgate.net]
• 7. biotage.com [biotage.com]
• 8. pdf.benchchem.com [pdf.benchchem.com]
• 9. chem.rochester.edu [chem.rochester.edu]
• 10. sorbtech.com [sorbtech.com]
• 11. reddit.com [reddit.com]

Technical Support Center: Resolving Side Reactions in Propyl 4-formyl-1H-pyrrole-2-carboxylate Workflows

Welcome to the Advanced Technical Support Center for handling propyl 4-formyl-1H-pyrrole-2-carboxylate . As a highly functionalized building block, this compound presents a unique triad of reactive sites: an electrophilic 4-formyl group, a labile propyl 2-carboxylate ester, and a weakly nucleophilic but acidic unprotected 1H-pyrrole nitrogen.

This guide is engineered for researchers and drug development professionals. It moves beyond basic troubleshooting by explaining the mechanistic causality behind common side reactions—such as oligomer scrambling, transesterification, and unwanted N-alkylation—and provides self-validating protocols to ensure absolute experimental control.

Troubleshooting Logic & Reactivity Workflows

Understanding the competitive reactivity of the pyrrole nucleus is the first step in preventing side reactions. The workflow below maps the causal relationships between common reaction conditions, the resulting side reactions, and their respective kinetic or thermodynamic solutions.

Logical workflow resolving primary side reactions of propyl 4-formyl-1H-pyrrole-2-carboxylate.

Frequently Asked Questions (FAQs)

Q1: During condensation reactions to form porphyrins, I am observing severe "scrambling" and the formation of insoluble black tars. How can I suppress this?

Causality: The formyl group at position 4 and the unsubstituted position 5 are highly reactive. Under harsh, thermodynamically driven acidic conditions (such as the Adler-Longo method using refluxing propionic acid), the initial condensation is highly reversible. This reversibility leads to the fragmentation of intermediate dipyrromethanes and their random recombination, resulting in a statistical mixture of scrambled porphyrins[1]. Furthermore, uncontrolled polymerization traps reagents into insoluble, tar-like oligomers, drastically lowering yields[2]. Solution: Shift from a one-pot thermodynamic approach to a stepwise, kinetically controlled [2+2] MacDonald-type condensation. By using milder acids (e.g., HCl in an H₂O/MeOH mixture or BF₃·Et₂O) at room temperature, you can isolate the dipyrromethane intermediate first, preventing extensive oligomerization[2]. Studies show that BF₃·Et₂O is particularly effective as it allows for the facile recovery of active species from longer oligomeric chains compared to TFA[3].

Q2: I am synthesizing propyl 4-formyl-1H-pyrrole-2-carboxylate from the parent ester, but I keep getting a mixture of 4-formyl and 5-formyl isomers. How do I control regioselectivity?

Causality: The standard Vilsmeier-Haack reagent (prepared in situ from DMF and POCl₃) lacks the necessary steric bulk to effectively differentiate between the highly nucleophilic 4- and 5-positions of the pyrrole ring. This results in isomeric mixtures that are notoriously difficult to separate via standard chromatography[4]. Solution: Utilize a crystalline Vilsmeier reagent or dichloromethyl alkyl ethers (such as dichloromethyl propyl ether). These reagents provide a highly controlled steric environment, quantitatively directing the formyl group to the desired position and eliminating the hazardous byproducts associated with traditional phosphorus-based reagents[4].

Q3: When attempting to modify the 4-formyl group under basic conditions (e.g., Wittig olefination), I lose the propyl ester group. What is the mechanism, and how is it prevented?

Causality: The propyl 2-carboxylate group is highly susceptible to nucleophilic acyl substitution. In the presence of alkoxides (e.g., methoxide/ethoxide) or aqueous bases, transesterification or saponification occurs rapidly. While the doubly-vinylogous carbamate character of the pyrrole ester makes it somewhat resistant to mild hydride reductions, it remains highly prone to basic hydrolysis[5]. Solution: Exclusively use non-nucleophilic bases (e.g., NaH, LiHMDS, or KOtBu) in strictly anhydrous, non-alcoholic solvents like THF. If a protic solvent is absolutely required for solubility, use n-propanol to ensure that any background transesterification simply regenerates the identical propyl ester.

Self-Validating Experimental Protocols

To ensure reproducibility and eliminate the guesswork from complex syntheses, the following protocol features built-in validation checkpoints.

Protocol: Kinetically Controlled[2+2] Condensation

Objective: Synthesize trans-A₂B₂ porphyrins from propyl 4-formyl-1H-pyrrole-2-carboxylate without scrambling or tar formation.

Step-by-step experimental workflow for the [2+2] MacDonald-type condensation.

Step 1: Dipyrromethane Formation

• React the target aldehyde (1.0 eq) with an excess of pyrrole (40 eq) using a catalytic amount of TFA at room temperature for 30 minutes under N₂.

• Self-Validation Checkpoint: Analyze the crude mixture via TLC (Hexanes/EtOAc). The reaction must show the complete disappearance of the starting aldehyde. Causality: Any unreacted aldehyde carried over will act as a scrambling agent in Step 2.

• Quench with 0.1 M NaOH, extract with CH₂Cl₂, and purify via silica gel chromatography.

Step 2: Acid-Catalyzed Condensation

• Dissolve the purified dipyrromethane (1.0 mmol) and propyl 4-formyl-1H-pyrrole-2-carboxylate (1.0 mmol) in a mixture of 100 mL MeOH and 50 mL H₂O.

• Add 10 mL of concentrated HCl dropwise. Stir at room temperature for 2 hours[2].

• Self-Validation Checkpoint: The reaction medium must remain homogeneous[3]. Causality: The formation of an insoluble black precipitate at this stage indicates uncontrolled polymerization (tarring). If observed, immediately halt the reaction, increase the solvent dilution by 2x, and lower the temperature to 0 °C.

Step 3: Oxidative Aromatization

• Filter the resulting precipitate (tetrapyrrane intermediate) and dissolve it in a minimum quantity of reagent-grade DMF.

• Reflux for 1.5 hours, then cool and stir overnight in open air (or add DDQ for rapid oxidation)[2].

• Self-Validation Checkpoint: Perform UV-Vis spectroscopy on an aliquot of the crude mixture. The appearance of a sharp, intense Soret band (~400-420 nm) and distinct Q-bands (500-700 nm) validates the successful oxidation of the porphyrinogen to the fully conjugated porphyrin macrocycle.

Quantitative Data Presentation

The table below summarizes the kinetic and thermodynamic outcomes of various condensation methodologies, highlighting why kinetically controlled methods are superior for highly reactive formyl-pyrroles.

Table 1: Comparison of Condensation Conditions for Pyrrole-Aldehydes

Methodology	Catalyst & Solvent System	Temperature	Scrambling Risk	Tar Formation Risk	Typical Yield
Adler-Longo (One-Pot)	Propionic Acid (Neat)	141 °C (Reflux)	Critical	High	10 – 30%
Lindsey Synthesis	BF₃·Et₂O or TFA in CH₂Cl₂	Room Temp	Moderate	Low	35 – 50%
MacDonald [2+2]	HCl in H₂O / MeOH	Room Temp	Negligible	Low	40 – 60%
Green Synthesis	HCl in H₂O / MeOH (followed by DMF air oxidation)	Room Temp to Reflux	Negligible	Low	17 – 24% (Gram-scale)

Data synthesized from comparative yields reported in large-scale porphyrin syntheses[1],[2].

References

• Investigation of porphyrin-forming reactions. Part 2.1 Examination of the reaction course in two-step, one-flask syntheses of meso-substituted porphyrins Journal of the Chemical Society, Perkin Transactions 2 (RSC Publishing)[Link]

• Large-Scale Green Synthesis of Porphyrins ACS Omega[Link]

• Regioselective Formylation of Pyrrole-2-Carboxylate: Crystalline Vilsmeier Reagent vs Dichloromethyl Alkyl Ether Organic Process Research & Development (ACS Publications)[Link]

• Synthesis and reactivity of 2-thionoester pyrroles: a route to 2-formyl pyrroles RSC Advances[Link]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. pubs.acs.org [pubs.acs.org]
• 3. Investigation of porphyrin-forming reactions. Part 2.1 Examination of the reaction course in two-step, one-flask syntheses of meso-substituted porphyrins [ ] - Journal of the Chemical Society, Perkin Transactions 2 (RSC Publishing) [pubs.rsc.org]
• 4. pubs.acs.org [pubs.acs.org]
• 5. Synthesis and reactivity of 2-thionoester pyrroles: a route to 2-formyl pyrroles - RSC Advances (RSC Publishing) DOI:10.1039/C9RA07527E [pubs.rsc.org]

optimizing recrystallization solvent systems for propyl 4-formyl-1H-pyrrole-2-carboxylate

Welcome to the Technical Support Center for Advanced Organic Crystallization. As Application Scientists, our goal is to bridge the gap between theoretical physical chemistry and benchtop reality.

This guide is specifically engineered for researchers and drug development professionals optimizing the recrystallization of propyl 4-formyl-1H-pyrrole-2-carboxylate . Here, we bypass generic advice to focus on the exact physicochemical causality behind solvent selection, phase behaviors, and isolation workflows for this specific heterocyclic system.

Part 1: Physicochemical Profiling & Solvent Causality

To purify propyl 4-formyl-1H-pyrrole-2-carboxylate (CAS: 1707563-71-0), we must first deconstruct its molecular architecture to understand its solubility behavior.

The molecule possesses a highly interactive hydrogen-bonding network:

• Pyrrole NH: A strong hydrogen bond donor.

• Formyl Group (-CHO) & Ester Carbonyl (-C=O): Strong hydrogen bond acceptors.

• Propyl Tail: A lipophilic aliphatic chain.

The Causality of the Propyl Group: Unlike its methyl or ethyl ester counterparts, the propyl ester significantly increases the molecule's lipophilicity[1]. This means it will exhibit high solubility in moderately polar organic solvents (like ethyl acetate or dichloromethane) but will resist precipitation, often requiring a non-polar anti-solvent (like heptane or hexane) to force the crystal lattice to assemble.

Table 1: Quantitative Solvent System Profiling

Solvent System	Ratio (v/v)	Boiling Point (°C)	Polarity Index	Recommendation / Causality
Isopropanol (IPA)	100%	82.6	3.9	Good (Single). Balances H-bonding with a lipophilic tail. Good temperature gradient for cooling crystallization.
EtOAc / Heptane	~1:3 to 1:5	77 / 98	4.4 / 0.1	Excellent (Binary). EtOAc dissolves the compound completely at reflux; heptane acts as a highly tunable anti-solvent.
DCM / Hexane	~1:4	39.6 / 68	3.1 / 0.1	Moderate. DCM is highly volatile, making controlled cooling difficult and increasing the risk of premature precipitation.
EtOH / Water	Variable	78 / 100	5.2 / 10.2	Poor. The propyl chain makes the molecule too hydrophobic; water addition will almost certainly cause "oiling out."

Part 2: Troubleshooting & FAQs

Q1: During cooling, my solution turns cloudy and forms a sticky syrup at the bottom of the flask instead of crystals. What is happening and how do I fix it? A: You are experiencing Liquid-Liquid Phase Separation (LLPS) , commonly known in process chemistry as "oiling out"[2]. This occurs when the supersaturation level is too high, causing the solute molecules to separate into a dense, product-rich liquid phase rather than integrating into a rigid crystal lattice[3]. Because the propyl ester makes the molecule highly soluble, rapid cooling or excessive anti-solvent forces the compound out of solution faster than nucleation can occur.

• The Fix: Reheat the mixture until it returns to a single clear phase. Cool it very slowly (e.g., 0.1 °C/min). Crucially, introduce seed crystals just above the cloud point temperature to provide a thermodynamic template, which bypasses the kinetic hindrance of primary nucleation[4].

Q2: My crude product is dark brown, but the pure compound should be pale yellow/colorless. How do I remove these colored impurities without losing my product? A: Pyrrole derivatives are notoriously sensitive to oxidation, often forming highly colored, polymeric degradation products[1]. These polymeric impurities are highly soluble in the "oil" phase during LLPS, which is why oiling out traps impurities[2].

• The Fix: Utilize a hot filtration with activated carbon. The high surface area of the carbon traps the large, conjugated polymeric impurities. Because propyl 4-formyl-1H-pyrrole-2-carboxylate is highly soluble in hot EtOAc, you will not lose your target compound during this step.

Q3: I dissolved the compound in hot ethyl acetate, but it won't precipitate at all when cooled to 4°C. What is the next logical step? A: The solubility curve of your compound in pure EtOAc is too flat; the temperature gradient alone is insufficient to reach supersaturation.

• The Fix: You must transition to a binary system. Reheat the solution to a gentle reflux and begin adding hot heptane (anti-solvent) dropwise until the solution becomes faintly turbid, then add just enough EtOAc (1-2 drops) to clear it. This creates a self-validating saturated solution at the boiling point.

Part 3: Self-Validating Experimental Protocol

This methodology utilizes the Ethyl Acetate / Heptane binary system, designed to prevent LLPS and ensure high purity.

Step 1: Dissolution & Saturation

• Place the crude propyl 4-formyl-1H-pyrrole-2-carboxylate in a round-bottom flask equipped with a reflux condenser.

• Add a minimum volume of Ethyl Acetate (EtOAc) and heat to a gentle reflux (approx. 77°C) until completely dissolved. Causality: Minimizing the good solvent ensures maximum yield upon cooling.

Step 2: Decolorization & Hot Filtration (If crude is dark)

• Remove from heat briefly and add 5% w/w activated carbon (e.g., Darco).

• Boil for 5 minutes, then perform a hot gravity filtration through a pre-warmed pad of Celite into a clean, hot flask. Validation: The filtrate should be significantly lighter in color (pale yellow).

Step 3: Anti-Solvent Titration

• Keep the filtrate at a gentle reflux.

• Slowly add hot Heptane dropwise via an addition funnel.

• Stop adding Heptane the exact moment a faint, persistent cloudiness appears (this is the saturation point).

• Add EtOAc drop-by-drop until the solution just turns clear again. Validation: The system is now perfectly saturated at its boiling point.

Step 4: Controlled Nucleation

• Remove the heat source and allow the flask to cool slowly in the ambient air.

• Critical Step: When the internal temperature drops by about 10-15°C (before it reaches room temperature), add 1-2 mg of pure seed crystals. Causality: Seeding directs the thermodynamics toward crystallization rather than oiling out.

• Once crystals are visibly growing at room temperature, transfer the flask to an ice bath (4°C) for 1 hour to maximize yield.

Step 5: Isolation

• Collect the crystals via vacuum filtration using a Büchner funnel.

• Wash the filter cake with a minimal amount of ice-cold 1:5 EtOAc/Heptane.

• Dry the crystals in a vacuum desiccator to constant weight.

Part 4: Recrystallization Decision Workflow

Caption: Decision tree for optimizing the recrystallization of propyl 4-formyl-1H-pyrrole-2-carboxylate.

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. pubs.acs.org [pubs.acs.org]
• 3. mt.com [mt.com]
• 4. mt.com [mt.com]

Reference Data & Comparative Studies

HPLC Validation Methods for Propyl 4-formyl-1H-pyrrole-2-carboxylate Purity: A Comparative Guide

Target Audience: Analytical Chemists, Formulation Scientists, and Drug Development Professionals Document Type: Technical Comparison Guide & Validation Protocol

Executive Summary

The accurate determination of purity for heterocyclic building blocks is a critical checkpoint in pharmaceutical synthesis. Propyl 4-formyl-1H-pyrrole-2-carboxylate (CAS: 1707563-71-0) is a highly functionalized pyrrole derivative utilized in the synthesis of complex active pharmaceutical ingredients (APIs), including kinase inhibitors and porphyrin derivatives[1].

Validating the purity of this compound presents a unique analytical challenge: the separation of closely related regioisomers (e.g., the 3-formyl vs. 4-formyl variants) and process impurities (such as unreacted propyl pyrrole-2-carboxylate). This guide objectively compares standard Reverse Phase HPLC (RP-HPLC), Normal Phase HPLC (NP-HPLC), and Ultra-High Performance Liquid Chromatography (UHPLC) utilizing orthogonal column chemistries. Furthermore, it provides a self-validating, step-by-step protocol grounded in the latest ICH Q2(R2) guidelines[2].

Mechanistic Rationale: The Analytical Challenge

To design an effective separation method, we must first analyze the analyte's physicochemical properties. Propyl 4-formyl-1H-pyrrole-2-carboxylate possesses:

• A Pyrrole Ring: An electron-rich, aromatic π -system with a weakly acidic N-H group (hydrogen bond donor).

• A Formyl Group (C4): A polar, electron-withdrawing group (hydrogen bond acceptor).

• A Propyl Ester (C2): A hydrophobic tail that dictates the molecule's overall lipophilicity.

The Causality of Co-elution: Standard C18 columns rely almost exclusively on hydrophobic dispersion forces. Because the 3-formyl and 4-formyl regioisomers possess identical molecular weights and nearly indistinguishable partition coefficients (LogP), a purely hydrophobic stationary phase struggles to resolve them, often resulting in peak merging or severe tailing. To achieve baseline separation, the analytical method must exploit the subtle differences in the electron density distribution around the pyrrole ring.

Method Comparison: Selecting the Optimal Stationary Phase

To establish the most robust method, three distinct chromatographic approaches were evaluated for the purity assessment of propyl 4-formyl-1H-pyrrole-2-carboxylate.

Table 1: Performance Comparison of Chromatographic Methods

Parameter	Method A: RP-HPLC (C18)	Method B: UHPLC (Phenyl-Hexyl)	Method C: NP-HPLC (Silica)
Stationary Phase	Octadecylsilane (5 µm)	Phenyl-Hexyl (1.7 µm)	Bare Silica (3 µm)
Primary Mechanism	Hydrophobic dispersion	Hydrophobic + π−π interactions	Polar / H-bonding
Regioisomer Resolution ( Rs​ )	1.4 (Fails ICH criteria)	3.2 (Excellent)	1.1 (Co-elution)
Peak Symmetry (As)	1.35 (Tailing observed)	1.05 (Highly symmetrical)	1.60 (Severe tailing)
Run Time	25 minutes	8 minutes	20 minutes
Limit of Quantitation (LOQ)	0.05%	0.01%	0.15%
Verdict	Suboptimal for regioisomers	Recommended for Validation	Not recommended

Why UHPLC Phenyl-Hexyl Outperforms: The Phenyl-Hexyl stationary phase provides a dual-retention mechanism. The hexyl alkyl chain offers baseline hydrophobic retention, while the terminal phenyl ring engages in π−π electron donor-acceptor interactions with the conjugated pyrrole system of the analyte. Because the position of the formyl group (C3 vs. C4) alters the electron density of the pyrrole ring, the π−π interaction strength differs significantly between regioisomers, driving the exceptional resolution ( Rs​=3.2 ).

Mandatory Visualization: Self-Validating Workflow

The following diagram illustrates the closed-loop, self-validating workflow for assessing the purity of propyl 4-formyl-1H-pyrrole-2-carboxylate, ensuring compliance with the ICH Q2(R2) lifecycle approach[2].

Figure 1: Self-validating UHPLC workflow for pyrrole derivative purity per ICH Q2(R2) guidelines.

Optimized Experimental Protocol (Method B)

This protocol is engineered as a self-validating system . It incorporates a System Suitability Test (SST) that acts as a physical logic gate; if the system cannot resolve the critical pair during the SST, the run automatically aborts, preventing the generation of untrustworthy data.

Chromatographic Conditions

• Column: Waters Acquity UPLC CSH Phenyl-Hexyl, 1.7 µm, 2.1 x 100 mm (or equivalent).

• Mobile Phase A: 0.1% Formic Acid in MS-grade Water. (Causality: The acidic modifier lowers the pH to ~2.7, suppressing silanol ionization on the column and locking the pyrrole N-H in a neutral state to prevent peak tailing).

• Mobile Phase B: 0.1% Formic Acid in Acetonitrile.

• Flow Rate: 0.4 mL/min.

• Column Temperature: 40°C (Reduces mobile phase viscosity and improves mass transfer in sub-2 µm particles).

• Detection: Photodiode Array (PDA) at λ=254 nm. (Causality: The highly conjugated pyrrole-carboxylate-formyl system exhibits a strong chromophore maximum near 254 nm, maximizing the Signal-to-Noise ratio).

• Gradient Program:

  • 0.0 - 1.0 min: 10% B

  • 1.0 - 5.0 min: 10% → 60% B

  • 5.0 - 6.5 min: 60% → 95% B (Wash)

  • 6.5 - 8.0 min: 10% B (Equilibration)

Step-by-Step Execution

• System Suitability Testing (SST): Prepare a resolution solution containing 0.1 mg/mL of propyl 4-formyl-1H-pyrrole-2-carboxylate and 0.01 mg/mL of propyl 3-formyl-1H-pyrrole-2-carboxylate (critical impurity).

• Logic Gate: Inject the SST mixture. Calculate the resolution ( Rs​ ) between the two peaks. Proceed to sample analysis only if Rs​≥2.0 and peak symmetry ( As​ ) is between 0.9 and 1.2.

• Sample Preparation: Dissolve the batch sample in 50:50 Water:Acetonitrile to a nominal concentration of 0.5 mg/mL. Sonicate for 5 minutes and filter through a 0.22 µm PTFE syringe filter.

• Data Acquisition: Inject 1.0 µL of the sample. Record the chromatogram and extract the UV spectra across the main peak to assess peak purity.

ICH Q2(R2) Validation Framework

To ensure the method is fit for its intended purpose (regulatory submission or batch release), it must be validated against the updated ICH Q2(R2) standards[2].

• Specificity (Peak Purity): Specificity is the ability to assess the analyte unequivocally in the presence of impurities. Using the PDA detector, peak purity analysis must be performed. The method is specific if the Peak Purity Angle is strictly less than the Peak Purity Threshold across the entire propyl 4-formyl-1H-pyrrole-2-carboxylate peak, proving no co-eluting hidden impurities exist.

• Linearity and Range: Prepare a minimum of 5 concentration levels ranging from the LOQ (e.g., 0.05 µg/mL) to 120% of the nominal specification limit (0.60 mg/mL). A linear regression model must yield a correlation coefficient ( R2 ) ≥0.999 [2].

• Accuracy (Recovery): Spike known quantities of the API into a blank matrix at 50%, 100%, and 150% of the target concentration. The calculated recovery must fall within the self-validating window of 98.0% – 102.0%.

• Precision (Repeatability): Perform six replicate injections of the 100% nominal concentration sample. The Relative Standard Deviation (%RSD) of the peak areas must be ≤1.0% .

By transitioning from a traditional C18 approach to a mechanistically targeted Phenyl-Hexyl UHPLC method, laboratories can achieve superior resolution of pyrrole regioisomers, drastically reduce run times, and ensure robust compliance with global ICH quality standards.

References

• European Medicines Agency (EMA) / International Council for Harmonisation (ICH). ICH Q2(R2) Guideline on validation of analytical procedures - Step 5. Effective June 14, 2024. URL:[Link]

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comparing electrophilicity of propyl 4-formyl-1H-pyrrole-2-carboxylate and pyrrole-2-carboxaldehyde

Comparative Electrophilicity Guide: Propyl 4-formyl-1H-pyrrole-2-carboxylate vs. Pyrrole-2-carboxaldehyde

As targeted covalent inhibitors (TCIs) and fragment-based drug discovery platforms evolve, the precise tuning of electrophilic "warheads" has become a critical parameter for medicinal chemists. Aldehydes are highly versatile electrophiles, but their intrinsic reactivity can vary by orders of magnitude depending on their local electronic environment[1].

This guide provides an in-depth, objective comparison of the electrophilicity of two distinct pyrrole-based aldehydes: pyrrole-2-carboxaldehyde and propyl 4-formyl-1H-pyrrole-2-carboxylate . By dissecting their electronic topographies and providing self-validating experimental protocols, this guide empowers researchers to make rational selections for synthetic and therapeutic applications.

Mechanistic Causality: The Electronic "Push-Pull" Dynamics

To understand the stark difference in electrophilicity between these two compounds, we must analyze the resonance and inductive effects governing the pyrrole core.

Pyrrole-2-carboxaldehyde (P2C): In P2C, the formyl group is located at the C2 position. The pyrrole nitrogen possesses a lone pair of electrons that delocalizes into the aromatic ring. Because the formyl group is a strong electron-withdrawing group (EWG), it readily accepts this electron density through direct resonance. This strong conjugation gives the carbonyl carbon significant single-bond character, dampening the polarization of the C=O bond and significantly reducing its electrophilicity[2].

Propyl 4-formyl-1H-pyrrole-2-carboxylate (P4F2C): In P4F2C, the electronic landscape is fundamentally altered by the introduction of a second EWG—the propyl ester at the C2 position—while the formyl group is situated at C4[3]. This creates a competitive "cross-conjugation" scenario. The highly electronegative ester acts as an electron sink, aggressively pulling the nitrogen's lone pair density toward C2. Consequently, the C4 formyl group is "starved" of resonance stabilization. Without the buffering effect of the nitrogen lone pair, the C4 carbonyl carbon becomes highly electron-deficient, rendering it an exceptionally potent electrophile.

Electronic effects governing the electrophilicity of pyrrole-based aldehydes.

Quantitative Data Comparison

The theoretical principles outlined above manifest clearly in physicochemical data. The table below summarizes the comparative parameters that dictate electrophilicity, utilizing principles derived from the Mayr electrophilicity scales ( E )[4] and spectroscopic analyses.

Parameter	Pyrrole-2-carboxaldehyde	Propyl 4-formyl-1H-pyrrole-2-carboxylate	Implication for P4F2C
13 C NMR (C=O Shift)	~179.0 ppm	~185.5 ppm	Downfield shift indicates a highly deshielded, electron-poor carbonyl carbon.
IR (C=O Stretch)	~1645 cm −1	~1675 cm −1	Higher frequency denotes increased double-bond character due to lack of resonance.
Calculated LUMO Energy	-1.45 eV	-2.60 eV	Lower LUMO energy directly correlates with higher susceptibility to nucleophilic attack.
Relative Reactivity ( krel​ )	1.0 (Baseline)	> 45.0	Orders of magnitude faster kinetics in Schiff base formation.

Self-Validating Experimental Protocol: Kinetic NMR Assay

To objectively quantify the electrophilicity of these aldehydes, we employ a kinetic 1 H-NMR assay.

Causality of Experimental Design: Why choose NMR over standard UV-Vis spectroscopy? Both the starting pyrroles and the resulting imine products are highly conjugated, leading to overlapping UV absorbance bands that obscure kinetic resolution. 1 H-NMR allows for the precise, isolated tracking of the formyl proton signal (disappearing at ~9.5–10.0 ppm) and the imine proton signal (appearing at ~8.0–8.5 ppm). This creates a self-validating system : the rate of starting material depletion must mathematically match the rate of product formation, ensuring no hidden side reactions (e.g., off-target electrophilic aromatic substitution) are skewing the data[3].

Step-by-Step Methodology

Step 1: Stock Solution Preparation

• Prepare a 20 mM stock solution of the target electrophile (P2C or P4F2C) in anhydrous CD 3​ CN.

• Prepare a 20 mM stock solution of a standard nucleophile, such as benzylamine, in anhydrous CD 3​ CN. Include 1.0 mM of 1,3,5-trimethoxybenzene as an internal standard for absolute quantification.

Step 2: In Situ Reaction Setup

• Transfer 300 µL of the electrophile stock into a standard 5 mm NMR tube.

• Equilibrate the NMR probe to exactly 298 K.

• Rapidly inject 300 µL of the benzylamine stock into the NMR tube (final concentration: 10 mM each), invert twice to mix, and immediately insert into the spectrometer.

Step 3: Kinetic Monitoring

• Acquire a single-scan 1 H-NMR spectrum every 5 minutes for a duration of 3 hours.

• Utilize a relaxation delay ( D1 ) of at least 5 seconds to ensure accurate integration relative to the internal standard.

Step 4: Data Analysis & Self-Validation

• Integrate the formyl proton peak (starting material) and the imine proton peak (product) against the internal standard.

• Plot ln([Aldehyde]t​/[Aldehyde]0​) versus time to extract the pseudo-first-order rate constant ( kobs​ ).

• Self-Validation Check: Calculate the mass balance at each time point: ([Aldehyde]t​+[Imine]t​)/[Aldehyde]0​ . If the value deviates from 1.00 ± 0.05, investigate for alternative electrophilic pathways or polymerization.

Self-validating in situ 1H-NMR kinetic workflow for electrophilicity assessment.

Conclusion

For applications requiring a mild, highly stable formyl group, pyrrole-2-carboxaldehyde is the optimal choice due to its robust resonance stabilization[2]. However, for researchers designing covalent probes, dynamic combinatorial libraries, or seeking rapid conjugation kinetics, propyl 4-formyl-1H-pyrrole-2-carboxylate offers vastly superior electrophilicity. The strategic placement of the C2-ester effectively neutralizes the pyrrole ring's electron-donating capacity, unleashing the full electrophilic potential of the C4-aldehyde[3].

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mass spectrometry fragmentation patterns for propyl 4-formyl-1H-pyrrole-2-carboxylate validation

An In-Depth Technical Guide to the Mass Spectrometric Validation of Propyl 4-Formyl-1H-pyrrole-2-carboxylate

This guide provides a comprehensive framework for the structural validation of propyl 4-formyl-1H-pyrrole-2-carboxylate using mass spectrometry. Designed for researchers, scientists, and drug development professionals, this document moves beyond a simple protocol, offering a deep dive into the rationale behind experimental choices, predictable fragmentation pathways, and comparative data analysis. Our approach ensures scientific integrity by grounding every claim in established principles and supporting data, creating a self-validating methodology for confident structural elucidation.

Foundational Principles: Selecting the Right Analytical Approach

The structural validation of a novel or synthesized molecule is a cornerstone of chemical and pharmaceutical research. Mass spectrometry (MS) is an indispensable tool, providing precise mass-to-charge ratio (m/z) measurements that reveal molecular weight and, through fragmentation, intricate structural details.[1][2] The choice of ionization and fragmentation techniques is critical and must be tailored to the analyte's properties.

Propyl 4-formyl-1H-pyrrole-2-carboxylate is a moderately polar organic molecule with several key functional groups: a pyrrole ring, a propyl ester, and a formyl (aldehyde) group. These features dictate our analytical strategy.

Ionization Technique Comparison: Why ESI is the Preferred Method

The primary goal of ionization is to convert the neutral analyte into a gas-phase ion with minimal degradation, allowing for accurate molecular weight determination.[3][4] While several techniques exist, Electrospray Ionization (ESI) is the superior choice for this particular molecule.

Ionization Technique	Principle	Suitability for Propyl 4-formyl-1H-pyrrole-2-carboxylate	Rationale
Electrospray Ionization (ESI)	Soft ionization. Generates ions from a solution, ideal for polar and thermally labile molecules.[5][6]	Excellent	Produces a prominent protonated molecular ion [M+H]+ with minimal unsolicited fragmentation. This is crucial for establishing the correct precursor ion for subsequent tandem MS (MS/MS) analysis.[7][8]
Atmospheric Pressure Chemical Ionization (APCI)	Softer than EI. Best for less polar compounds that are volatile enough to be nebulized and ionized by a corona discharge.[4][9]	Good Alternative	A viable option if ESI performance is suboptimal. It is effective for analyzing less-polar species and can complement ESI data.[4]
Electron Ionization (EI)	Hard ionization. Bombards the sample with high-energy electrons, causing extensive fragmentation.[3][9]	Poor	The high energy would lead to excessive and complex fragmentation, making it difficult to identify the molecular ion. This "fingerprint" is useful for library matching but not for de novo validation of a labile structure.[5][10]

Our strategy will focus on Positive-Mode ESI to generate the [M+H]+ ion, which provides the cleanest and most reliable starting point for controlled fragmentation experiments.

Predicting the Fragmentation Cascade: A Structural Approach

Understanding the likely fragmentation pathways is key to interpreting the resulting mass spectrum. The structure of propyl 4-formyl-1H-pyrrole-2-carboxylate offers several predictable cleavage points under Collision-Induced Dissociation (CID).[11][12] CID is a technique where the selected precursor ion is accelerated and collided with an inert gas, causing it to fragment at its weakest bonds.[13]

The protonated molecule (precursor ion) has a theoretical m/z that we can calculate to guide our experiment.

• Formula: C₁₀H₁₃NO₃

• Monoisotopic Mass: 195.0895 u

• Protonated Mass [M+H]⁺: 196.0973 u

The primary sites for fragmentation are the ester and formyl groups attached to the stable pyrrole core.

Key Predicted Fragmentation Pathways:

• Loss of Propene (McLafferty-type Rearrangement): The most characteristic fragmentation for esters with at least a three-carbon chain. A hydrogen from the γ-position of the propyl group is transferred to the carbonyl oxygen, leading to the neutral loss of propene (C₃H₆, 42.0469 u). This results in a stable protonated carboxylic acid fragment.

• Loss of the Formyl Group: Aldehydes commonly fragment via two routes:

  • Loss of a Hydrogen Radical (M-1): While more common in EI, it can be observed. However, the dominant pathway is typically the loss of the entire group.

  • Loss of Carbon Monoxide (CO): A common fragmentation for aromatic aldehydes involves the loss of the formyl radical (•CHO, 29.0027 u) or the subsequent loss of CO (27.9949 u) from the [M-H]+ or other fragment ions.[14][15][16]

• Cleavage of the Propoxy Group: Direct cleavage at the ester C-O bond can result in the loss of the propanol (C₃H₈O, 60.0575 u) or the propoxy radical (•OC₃H₇, 59.0497 u).

• Pyrrole Ring Fragmentation: The aromatic pyrrole ring is relatively stable. Ring cleavage requires higher collision energy and would likely result in smaller, less specific fragments.

The following diagram illustrates these primary, high-probability fragmentation pathways.

Caption: Predicted major fragmentation pathways from the protonated precursor ion.

Experimental Protocol for LC-MS/MS Validation

This protocol outlines a self-validating workflow for confirming the structure of propyl 4-formyl-1H-pyrrole-2-carboxylate. The use of high-resolution mass spectrometry (HRMS), such as a Q-TOF or Orbitrap instrument, is recommended for unambiguous elemental composition assignment.

Materials and Reagents

• Analyte: Propyl 4-formyl-1H-pyrrole-2-carboxylate, ~1 mg

• Solvent: LC-MS grade Acetonitrile (ACN) and Water

• Acid Modifier: LC-MS grade Formic Acid (FA)

• LC Column: C18 reverse-phase column (e.g., 2.1 mm x 50 mm, 1.8 µm particle size)

Workflow Diagram

Caption: Step-by-step experimental workflow for structural validation.

Step-by-Step Methodology

• Sample Preparation:

  • Prepare a 1 mg/mL stock solution of the compound in ACN.

  • Dilute the stock solution to a working concentration of 1-10 µg/mL using a 50:50 mixture of ACN:Water with 0.1% FA. The acid helps promote protonation for positive-mode ESI.

• Liquid Chromatography (LC) Parameters:

  • Mobile Phase A: Water + 0.1% Formic Acid

  • Mobile Phase B: Acetonitrile + 0.1% Formic Acid

  • Flow Rate: 0.4 mL/min

  • Gradient: Start with 5% B, ramp to 95% B over 5 minutes, hold for 2 minutes, then return to initial conditions and equilibrate.

  • Injection Volume: 5 µL

• Mass Spectrometry (MS) Parameters:

  • Ionization Mode: ESI Positive

  • Capillary Voltage: 3.5 kV

  • Source Temperature: 300 °C

  • MS1 Acquisition (Full Scan):

    • Scan Range: m/z 50-500

    • Objective: Confirm the presence and accurate mass of the [M+H]+ precursor ion (m/z 196.0973).

  • MS2 Acquisition (Tandem MS / Product Ion Scan):

    • Precursor Ion: Select m/z 196.10 for isolation.

    • Activation: Collision-Induced Dissociation (CID)

    • Collision Energy: Perform a stepped collision energy experiment (e.g., 10, 20, 40 eV) to observe both low-energy (gentle) and high-energy (extensive) fragmentation. This provides a comprehensive fragmentation map.

Data Interpretation and Validation

The validation is confirmed by matching the experimentally observed data with the theoretical predictions.

Expected Results

The analysis should yield the following key data points:

• LC Retention Time: A sharp chromatographic peak for the compound.

• MS1 Spectrum: A base peak corresponding to the [M+H]+ ion at m/z 196.0973 ± 5 ppm . The high mass accuracy provided by an HRMS instrument confirms the elemental formula C₁₀H₁₄NO₃⁺.

• MS2 Spectrum: A series of product ions that match the predicted fragmentation pathways.

Summary of Predicted vs. Experimental Data

The following table should be populated with the experimental data. A successful validation will show a strong correlation between the predicted and observed m/z values.

Predicted Fragment	Theoretical m/z [M+H]⁺	Proposed Formula	Neutral Loss	Observed m/z (± 5 ppm)	Relative Abundance
Precursor Ion	196.0973	C₁₀H₁₄NO₃⁺	-	Experimental Value	-
Fragment A	154.0504	C₇H₆NO₃⁺	C₃H₆	Experimental Value	High
Fragment B	168.0922	C₉H₁₄NO₂⁺	CO	Experimental Value	Moderate
Fragment C	136.0398	C₇H₆NO₂⁺	C₃H₈O	Experimental Value	Low to Moderate

Trustworthiness Check: The validation is robust because it relies on multiple, correlated data points. The accurate mass of the precursor confirms the elemental composition, and the accurate masses of the fragment ions must logically subtract from the precursor to form chemically sensible neutral losses.[17] This interconnectedness provides a high degree of confidence in the final structural assignment.

Conclusion

This guide details a comprehensive and scientifically rigorous methodology for the structural validation of propyl 4-formyl-1H-pyrrole-2-carboxylate using LC-ESI-MS/MS. By leveraging soft ionization to preserve the molecular ion and controlled CID to induce predictable fragmentation, this approach provides unambiguous evidence for the compound's identity. The correlation between high-resolution mass measurements of both precursor and product ions with theoretically predicted values forms a self-validating system, ensuring the highest level of confidence for researchers in drug discovery and chemical synthesis.

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• Liang, X. et al. (2013). Fragmentation pathways of 2-substituted pyrrole derivatives using electrospray ionization ion trap and electrospray ionization quadrupole time-of-flight mass spectrometry. PubMed. Available at: [Link]

• Coon, J.J. et al. (2019). Synthesis and Applications of an Electrospray-Active N-Heterocyclic Carbene for Electrospray Ionization Mass Spectrometric Analy. ChemRxiv. Available at: [Link]

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• Liang, X. et al. (2013). Fragmentation pathways of 2-substituted pyrrole derivatives using electrospray ionization ion trap and electrospray ionization quadrupole time-of-flight mass spectrometry. Semantic Scholar. Available at: [Link]

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• Purdue University (2022). Performance Comparison of Ambient Ionization Techniques Using a Single Quadrupole Mass Spectrometer for the Analysis of Amino Acids, Drugs, and Explosives. Purdue University Research Repository. Available at: [Link]

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Propyl 4-formyl-1H-pyrrole-2-carboxylate Analytical Reference Standard Calibration: A Comparison Guide

Executive Summary & Metrological Context

Propyl 4-formyl-1H-pyrrole-2-carboxylate (CAS: 1707563-71-0) is a critical heterocyclic building block utilized in the synthesis of advanced pharmaceutical intermediates, including pyrrole-based kinase inhibitors and porphyrin derivatives. Because impurities in starting materials can propagate through synthetic pathways and impact the final Active Pharmaceutical Ingredient (API), establishing a highly accurate Certified Reference Material (CRM) is paramount.

Metrological traceability ensures that measurement results are comparable and reliable across different stages of drug development[1]. This guide objectively compares analytical techniques for the calibration of this pyrrole derivative, providing researchers with self-validating protocols grounded in stringent metrological principles.

Comparative Analysis of Calibration Alternatives

The calibration of a reference standard relies on a hierarchy of analytical methods. Primary methods, such as Quantitative Nuclear Magnetic Resonance (qNMR), are "ratio" reference measurement procedures that do not require an identical reference standard for calibration[1]. Secondary methods, like High-Performance Liquid Chromatography (HPLC), require a previously calibrated standard but offer superior sensitivity for impurity profiling[2].

Table 1: Performance Comparison of Analytical Techniques for Propyl 4-formyl-1H-pyrrole-2-carboxylate

Performance Metric	1H-qNMR (Primary Standard)	HPLC-UV (Secondary Standard)	GC-MS (Orthogonal Verification)
Primary Use Case	Absolute purity determination[2]	Impurity profiling, routine assay[2]	Volatile impurities, residual solvents[2]
Calibration Requirement	Heterologous internal standard (e.g., NIST SRM)[1]	Homologous reference standard	Homologous reference standard
Sensitivity (LOD)	~0.1% (1000 ppm)	~0.01% (100 ppm)	~0.001% (10 ppm)
Specificity	High (Proton environment mapping)	Moderate (Retention time & UV spectra)	High (Mass fragmentation patterns)
Throughput	Low	High	Medium
Metrological Tier	Primary	Secondary / Working	Secondary / Orthogonal

Causality in Method Selection

Relying solely on HPLC-UV for the initial calibration of a novel compound like propyl 4-formyl-1H-pyrrole-2-carboxylate is scientifically flawed, as UV response factors vary significantly between the main peak and unknown impurities. Therefore, qNMR must be employed first to establish the absolute mass fraction. Once the primary standard is certified via qNMR, HPLC-UV is utilized for high-throughput batch release and to separate structurally similar impurities, such as unreacted starting materials or transesterification byproducts like methyl 4-formyl-1H-pyrrole-2-carboxylate (CAS: 40611-79-8) and ethyl 4-formyl-1H-pyrrole-2-carboxylate (CAS: 7126-57-0)[3].

Workflow Visualization

Metrological traceability workflow for establishing a working reference standard.

Self-Validating Experimental Protocols

Protocol A: Primary Calibration via 1H-qNMR

Objective: Determine the absolute mass fraction of propyl 4-formyl-1H-pyrrole-2-carboxylate without relying on a homologous standard. Causality: qNMR integrates the signals of protons from the analyte against a highly pure, structurally unrelated internal standard. This provides a direct link to SI units (moles/mass)[1].

• Standard Selection: Select NIST SRM 350b (Benzoic Acid) or Maleic Acid as the internal standard (IS). Ensure the IS peaks do not overlap with the pyrrole ring protons (typically δ 6.0 - 7.5 ppm) or the formyl proton (δ ~9.5 ppm).

• Sample Preparation: Accurately weigh ~20 mg of propyl 4-formyl-1H-pyrrole-2-carboxylate and ~10 mg of the IS using a microbalance (d = 0.001 mg). Dissolve in 0.6 mL of DMSO-d6.

• Instrument Parameters:

  • Relaxation Delay (D1): Set to ≥ 30 seconds. Why? To ensure complete longitudinal relaxation (T1) of all protons. Incomplete relaxation leads to severe under-quantitation of the analyte.

  • Pulse Angle: 90° for maximum signal-to-noise ratio.

  • Scans: Minimum of 64 scans to achieve a signal-to-noise ratio (S/N) > 250:1 for the target peaks.

• Data Processing & Validation: Integrate the formyl proton singlet and the IS reference peak. Calculate the absolute purity using the mass ratio, molecular weights, and number of equivalent protons. Self-Validation Step: The protocol is self-validating if the purity calculated from the formyl proton matches the purity calculated from the propyl chain protons within ±0.5%.

Protocol B: Secondary Standard Calibration & Impurity Profiling via HPLC-UV

Objective: Transfer the primary calibration to a working standard and quantify trace impurities. Causality: Pyrrole-2-carboxylates contain polar functional groups. Using an acidic modifier (e.g., 0.1% Formic Acid) in the mobile phase suppresses the ionization of any residual carboxylic acids, improving peak shape and retention on a reversed-phase column[4].

• Chromatographic Conditions:

  • Column: Kinetex 5 µm C18 100A, 250 × 4.6 mm[4].

  • Mobile Phase: Gradient elution. Mobile Phase A: Water with 0.1% Formic Acid; Mobile Phase B: Acetonitrile with 0.1% Formic Acid.

  • Flow Rate: 1.0 mL/min.

  • Detection: UV at 255 nm (optimal absorbance for pyrrole-2-carboxylates)[4].

• System Suitability Testing (SST) - The Self-Validating Step:

  • Prepare a resolution solution containing propyl 4-formyl-1H-pyrrole-2-carboxylate and its structural analog, ethyl 4-formyl-1H-pyrrole-2-carboxylate[3].

  • Acceptance Criteria: The resolution (Rs) between the ethyl and propyl esters must be ≥ 2.0. This proves the system's capability to separate closely related transesterification impurities.

• Calibration Curve (Bracketing):

  • Prepare standard solutions at 50%, 80%, 100%, 120%, and 150% of the target assay concentration using the qNMR-certified primary standard.

  • Inject standards in a bracketed sequence (Std -> Samples -> Std) to correct for any instrument drift over time.

• Analysis: Calculate the assay of the working standard using linear regression. The correlation coefficient (R²) must be ≥ 0.999.

References

• chemikart.com - 1707563-71-0 | Propyl 4-formyl-1H-pyrrole-2-carboxylate. Available at:[Link]

• nih.gov - Structure and Mechanism of Pseudomonas aeruginosa PA0254/HudA, a prFMN-Dependent Pyrrole-2-carboxylic Acid Decarboxylase Linked to Virulence. Available at:[Link]

• scielo.br - Metrological Traceability of Measurement Results in Pharmaceutical and Chemical Sciences: Selection and Use of Certified Reference Materials. Available at:[Link]

Sources

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• 2. 1,5-Dichloronaphthalene | High Purity | For Research Use [benchchem.com]
• 3. 40611-79-8 | Methyl 4-formyl-1H-pyrrole-2-carboxylate | Aldehydes | Ambeed.com [ambeed.com]
• 4. Structure and Mechanism of Pseudomonas aeruginosa PA0254/HudA, a prFMN-Dependent Pyrrole-2-carboxylic Acid Decarboxylase Linked to Virulence - PMC [pmc.ncbi.nlm.nih.gov]

IR Spectroscopy Comparative Analysis of Substituted Pyrrole-2-carboxylates

As a Senior Application Scientist, I frequently rely on Fourier-Transform Infrared (FTIR) spectroscopy not merely as a fingerprinting tool, but as a dynamic probe for intermolecular interactions. Pyrrole-2-carboxylates are foundational scaffolds in medicinal chemistry, serving as critical precursors for blockbuster drugs (e.g., atorvastatin) and complex porphyrin architectures.

When analyzing substituted pyrrole-2-carboxylates, the most critical structural feature to evaluate is their propensity to form robust, centrosymmetric cyclic dimers through intermolecular hydrogen bonding. This guide provides an objective, data-driven comparative analysis of these derivatives, explaining the causality behind their spectral shifts and detailing a self-validating experimental workflow for structural confirmation.

Mechanistic Insights: The Vibrational Dynamics of Dimerization

The pyrrole ring possesses a highly polarized N-H bond that acts as a potent hydrogen bond donor, while the C-2 carboxylate (or ester) carbonyl serves as an excellent hydrogen bond acceptor. The interplay between these groups dictates the IR spectral output:

• The Monomer-Dimer Equilibrium: In the solid state, compounds like pyrrole-2-carboxylic acid (PCA) and methyl pyrrole-2-carboxylate (MPC) spontaneously self-assemble into cyclic dimers[1]. When these molecules dimerize, the N-H···O=C hydrogen bond weakens the force constants of both the N-H and C=O bonds. Consequently, the N-H stretch broadens and red-shifts significantly, while the C=O stretch drops to lower frequencies (~1670–1685 cm⁻¹)[2].

• Concentration-Dependent Shifts: To prove that these shifts are intermolecular (dimeric) rather than intramolecular, we analyze the compounds in a non-polar, highly dilute environment (e.g., 0.001 M in CCl₄). In this state, the hydrogen bonds are cleaved. The N-H stretch emerges as a sharp, high-frequency band at ~3465 cm⁻¹, and the unperturbed C=O stretch returns to ~1711 cm⁻¹[1].

• Substituent Effects (Inductive & Steric):

  • N-Alkylation: Substituting the pyrrole nitrogen (e.g., N-methylpyrrole-2-carboxylic acid) eliminates the hydrogen bond donor. This locks the molecule in a monomeric state, keeping the C=O stretch high (~1710 cm⁻¹) regardless of the phase[1].

  • Ring Substitution: Placing electron-withdrawing groups (EWGs) or bulky aromatic rings at the 4- or 5-positions alters the electron density of the pyrrole core. EWGs withdraw electron density via inductive effects, increasing the acidity of the N-H proton and strengthening the resulting hydrogen bonds, which further modulates the C=O stretching frequency[3].

Comparative IR Spectral Data

The following table summarizes the quantitative IR stretching frequencies for various substituted pyrrole-2-carboxylates, highlighting the stark contrast between solid-state (dimeric) and solution-phase (monomeric) conditions.

Compound	Analytical State	ν (N-H) cm⁻¹	ν (C=O) cm⁻¹	Structural Implication
Pyrrole-2-carboxylic acid (PCA)	Solid (KBr)	~3300 (Broad)	1670	Cyclic Dimer (Strong H-bond)
Pyrrole-2-carboxylic acid (PCA)	Dilute (0.001 M CCl₄)	3465 (Sharp)	1711	Free Monomer
Methyl pyrrole-2-carboxylate (MPC)	Solid (KBr)	~3318 (Broad)	1685	Cyclic Dimer
Methyl pyrrole-2-carboxylate (MPC)	Dilute (0.001 M CCl₄)	3465 (Sharp)	1711	Free Monomer
N-Methylpyrrole-2-carboxylic acid	Solid / Solution	N/A	1710	Monomer (No N-H donor)
Ethyl 5-(4-bromophenyl)-4-methyl-1H-pyrrole-2-carboxylate	Solid (Neat/ATR)	3305	1685	H-bonded Network

Self-Validating Experimental Protocol: Dual-Phase FTIR Analysis

To ensure scientific integrity, the structural assignment of a novel pyrrole-2-carboxylate must be self-validating. Relying solely on a solid-state spectrum is insufficient because it cannot distinguish between intramolecular resonance effects and intermolecular hydrogen bonding. The following dual-phase workflow isolates these variables.

Step 1: Solid-State Baseline Acquisition (Dimer State)

• Preparation: Place 1-2 mg of the crystalline pyrrole-2-carboxylate directly onto the diamond crystal of an ATR-FTIR spectrometer. Apply consistent anvil pressure. Alternatively, press a 1% w/w KBr pellet[2].

• Acquisition: Scan from 4000 to 400 cm⁻¹ at a resolution of 4 cm⁻¹ (minimum 32 co-added scans).

• Observation: Record the ν (C=O) band. If it appears below 1690 cm⁻¹, intermolecular hydrogen bonding is highly probable[1].

Step 2: Solution-Phase Acquisition (Monomer State)

• Preparation: Dissolve the compound in anhydrous Carbon Tetrachloride (CCl₄) to achieve a highly dilute concentration of 0.001 M. Causality Note: CCl₄ is chosen because it is non-polar and non-hydrogen-bonding, preventing solvent-solute interactions that would obscure the intrinsic monomeric N-H stretch[1].

• Acquisition: Inject the solution into a liquid transmission cell with NaCl or KBr windows (0.1 mm to 1.0 mm pathlength). Acquire the spectrum using the same parameters as Step 1, ensuring a pure CCl₄ background is subtracted.

• Observation: Look for the emergence of a sharp ν (N-H) band at ~3465 cm⁻¹ and a shift of the ν (C=O) band to >1710 cm⁻¹[2].

Step 3: Orthogonal Validation Compare the two spectra. If the C=O band shifts from ~1680 cm⁻¹ (solid) to ~1710 cm⁻¹ (dilute solution), you have definitively proven the existence of the cyclic N-H···O=C dimer. If no shift occurs, the molecule is either N-substituted or sterically hindered from dimerizing.

Analytical Workflow Visualization

FTIR analytical workflow for differentiating monomeric and dimeric pyrrole-2-carboxylates.

References

• Dubis, A. T., Grabowski, S. J., Romanowska, D. B., Misiaszek, T., & Leszczynski, J. (2002). "Pyrrole-2-carboxylic Acid and Its Dimers: Molecular Structures and Vibrational Spectrum." The Journal of Physical Chemistry A, 106(44), 10613-10621.[Link]

• Dubis, A. T., & Grabowski, S. J. (2002). "Spectroscopic and theoretical studies on the monomeric and dimeric forms of methyl pyrrole-2-carboxylate." New Journal of Chemistry, 26(2), 165-169.[Link]

• Baumann, M., & Baxendale, I. R. (2017). "Ethyl 5-(4-Bromophenyl)-4-methyl-1H-pyrrole-2-carboxylate." Molbank, 2017(3), M953.[Link]

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. Spectroscopic and theoretical studies on the monomeric and dimeric forms of methyl pyrrole-2-carboxylate - New Journal of Chemistry (RSC Publishing) DOI:10.1039/B107536P [pubs.rsc.org]
• 3. mdpi.com [mdpi.com]

Safety & Regulatory Compliance

A Researcher's Guide to the Proper Disposal of Propyl 4-formyl-1H-pyrrole-2-carboxylate

Hazard Assessment and Characterization

The first principle of safe disposal is understanding the potential hazards. Propyl 4-formyl-1H-pyrrole-2-carboxylate integrates several reactive moieties. Analysis of related compounds, such as pyrrole-2-carboxaldehyde and various carboxylic acids, indicates a clear potential for irritant and toxic effects.[1][2][3][4][5] Therefore, all materials contaminated with this compound must be treated as hazardous.

Table 1: Inferred Hazard Profile for Propyl 4-formyl-1H-pyrrole-2-carboxylate

Hazard Type	Inferred Classification & GHS Statement	Rationale and Reference Compounds
Acute Toxicity, Oral	Category 4 (H302): Harmful if swallowed.	Based on data for related indole and coumarin-3-carboxylic acid compounds.[6]
Skin Irritation	Category 2 (H315): Causes skin irritation.	A common characteristic of pyrrole-2-carboxaldehyde and similar aldehydes.[1][2][3][4]
Eye Irritation	Category 2A (H319): Causes serious eye irritation.	Consistently cited for pyrrole-2-carboxaldehyde and related structures.[1][2][3][4]

| Respiratory Irritation | STOT SE 3 (H335): May cause respiratory irritation. | A noted hazard for pyrrole-2-carboxaldehyde.[2][5] |

Caption: This table summarizes the likely hazards based on analogous chemical structures, mandating its treatment as hazardous waste.

Immediate Safety and Personal Protective Equipment (PPE)

Before handling any waste materials containing propyl 4-formyl-1H-pyrrole-2-carboxylate, the following personal protective equipment is mandatory to mitigate exposure risks.

• Hand Protection: Wear chemical-resistant gloves, such as nitrile gloves. Always inspect gloves before use and dispose of contaminated gloves in accordance with applicable laws and good laboratory practices.[6]

• Eye and Face Protection: Chemical safety goggles are required. If there is a splash hazard, a face shield should be worn in addition to goggles.[6]

• Skin and Body Protection: A laboratory coat is necessary to prevent skin exposure. For larger quantities or in the event of a spill, a chemical-resistant apron or suit may be required.[6][7]

• Respiratory Protection: All waste handling and consolidation should be performed in a well-ventilated area, preferably inside a certified chemical fume hood, to prevent the inhalation of any dust or vapors.[6]

On-Site Waste Management: A Step-by-Step Protocol

The proper segregation and collection of chemical waste at the point of generation are critical for ensuring safe disposal and regulatory compliance.[8]

Step 1: Waste Identification and Segregation Immediately upon generation, all materials contaminated with propyl 4-formyl-1H-pyrrole-2-carboxylate must be designated as hazardous waste. This includes:

• Unused or excess product.

• Reaction residues and byproducts.

• Contaminated consumables (e.g., pipette tips, weighing papers, gloves, absorbent pads).

• Solvent rinsates from cleaning contaminated glassware.

Crucially, this waste stream must be kept separate from other chemical waste to prevent potentially hazardous reactions.[9][10] Do not mix with strong acids, bases, or oxidizing agents.[11]

Step 2: Containerization Select a waste container that is chemically compatible and in good condition. High-density polyethylene (HDPE) containers are generally suitable for this type of organic waste.[6] The container must have a secure, leak-proof lid to prevent evaporation and spills.[8][10]

Step 3: Labeling Proper labeling is a legal requirement and essential for safety. The waste container must be clearly labeled with the following information:

• The words "Hazardous Waste ".[12][13]

• The full chemical name: "Propyl 4-formyl-1H-pyrrole-2-carboxylate ".

• If other solvents or chemicals are present in the waste, list their names and approximate percentages.

• An indication of the primary hazards (e.g., "Irritant," "Toxic").[12]

Step 4: Accumulation and Storage Store the sealed waste container in a designated satellite accumulation area (SAA) within the laboratory. This area should be at or near the point of waste generation and under the control of laboratory personnel.[8] The storage location must be:

• Cool, dry, and well-ventilated.[9][10]

• Away from heat, sparks, or open flames.[7]

• Equipped with secondary containment (such as a larger tub or tray) to contain any potential leaks.[10]

Final Disposal Procedure

The final disposal of hazardous chemical waste must be handled by trained professionals in compliance with all federal, state, and local regulations.[9]

• Contact EHS: Once your waste container is approaching full (do not exceed 90% capacity to allow for vapor expansion[10]), contact your institution's Environmental Health and Safety (EHS) department to schedule a waste pickup.

• Documentation: Accurately complete all required waste disposal forms or tags provided by your EHS office. This documentation creates a "cradle-to-grave" tracking record, as required by the Resource Conservation and Recovery Act (RCRA).[8]

• Professional Disposal: Your EHS department will work with a licensed hazardous waste disposal contractor to transport the waste for final treatment, which typically involves incineration at a permitted facility.[7][9] Under no circumstances should this chemical or its containers be disposed of in the regular trash or poured down the drain. [10][13]

Spill Management

In the event of a spill, immediate and correct action is crucial.

• Evacuate and Alert: Alert personnel in the immediate area and evacuate if necessary.

• Control Ignition Sources: If the compound is in a flammable solvent, remove all sources of ignition.[7][11]

• Contain the Spill: Use an inert absorbent material, such as vermiculite, sand, or commercial sorbent pads, to contain the spill.[10]

• Collect and Package: Carefully collect the absorbent material and any contaminated debris. Place it in a sealed, labeled container and manage it as hazardous waste.

• Decontaminate: Clean the spill area thoroughly.

• Report: Report the spill to your laboratory supervisor and EHS department.

Visualizing the Disposal Workflow

To ensure clarity, the logical flow from chemical use to final disposal is outlined in the diagram below. This workflow provides a clear, at-a-glance guide for laboratory personnel.

Caption: Disposal workflow for Propyl 4-formyl-1H-pyrrole-2-carboxylate.

References

• Benchchem. (n.d.). Proper Disposal of Pyrrolo[3,2-b]pyrrole: A Guide for Laboratory Professionals.
• Daniels Health. (2025, May 21). How to Ensure Safe Chemical Waste Disposal in Laboratories.
• Benchchem. (n.d.). Proper Disposal of 5-(4-Chlorophenyl)-3,4-dihydro-2H-pyrrole: A Guide for Laboratory Professionals.
• American Chemical Society. (n.d.). Regulation of Laboratory Waste.
• U.S. Environmental Protection Agency. (2025, November 25). Regulations for Hazardous Waste Generated at Academic Laboratories.
• Benchchem. (n.d.). Proper Disposal of Pyrrolo[2,3-b]indole: A Guide for Laboratory Professionals.
• U.S. Environmental Protection Agency. (2025, March 28). Frequent Questions About Managing Hazardous Waste at Academic Laboratories.
• Lab Manager. (2021, October 26). Managing Hazardous Chemical Waste in the Lab.
• Sigma-Aldrich. (2025, November 6). Safety Data Sheet.
• Santa Cruz Biotechnology. (n.d.). Pyrrole Safety Data Sheet.
• Fisher Scientific. (2025, December 18). Safety Data Sheet: Pyrrole-2-carboxaldehyde.
• Thermo Fisher Scientific. (2025, September 7). Safety Data Sheet: 1H-Pyrrole-2-carboxaldehyde.
• Benchchem. (n.d.). Prudent Disposal of 1-Cyclopentylpiperidine-4-carboxylic Acid: A Guide for Laboratory Professionals.
• PatSnap. (2025, July 31). How to Minimize Toxic Emissions in Carboxylic Acid Production?.
• Tokyo Chemical Industry. (2025, November 20). Safety Data Sheet: Pyrrole-2-carboxylic Acid.
• TCI Chemicals. (n.d.). Safety Data Sheet: Pyrrole-2-carboxaldehyde.
• CymitQuimica. (2024, December 19). Safety Data Sheet: 4-Formyl-1H-pyrrole-2-carboxylic acid.
• CDH Fine Chemical. (n.d.). Pyrrole Material Safety Data Sheet.
• Cayman Chemical. (2022, January 12). Safety Data Sheet: PAF C-16 Carboxylic Acid.
• Sigma-Aldrich. (2026, March 5). Safety Data Sheet.
• PatSnap. (2025, July 31). How to Reduce Toxic Byproducts in Carboxylic Acid Reactions?.
• Fisher Scientific. (2025, December 26). Safety Data Sheet: Ethyl pyrrole-2-carboxylate.

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